MC-Val-Cit-PAB-rifabutin

Core Science & Biosynthesis

what is MC-Val-Cit-PAB-rifabutin

An In-depth Technical Guide to MC-Val-Cit-PAB-rifabutin

For Researchers, Scientists, and Drug Development Professionals

Abstract

MC-Val-Cit-PAB-rifabutin is a drug-linker conjugate designed for the development of Antibody-Drug Conjugates (ADCs). This construct combines the potent antibiotic rifabutin (B1679326) as a cytotoxic payload with a well-characterized enzyme-cleavable linker system. The linker, composed of maleimidocaproyl (MC), a valine-citrulline (Val-Cit) dipeptide, and a p-aminobenzyl (PAB) self-immolative spacer, is engineered for stability in circulation and selective release of the payload within the lysosomal compartment of target cells. This guide provides a detailed overview of the core components, mechanism of action, generalized experimental protocols, and key considerations for the application of MC-Val-Cit-PAB-rifabutin in ADC research and development. It is important to note that while the individual components of this conjugate are well-documented, specific preclinical and clinical data for the complete MC-Val-Cit-PAB-rifabutin construct are limited in publicly available literature. The information presented herein is based on the established properties of its constituents and data from analogous ADC systems.

Core Components and Structure

The MC-Val-Cit-PAB-rifabutin conjugate is comprised of three primary functional units: a conjugation moiety (MC), a cleavable linker (Val-Cit-PAB), and a cytotoxic payload (rifabutin).

• Maleimidocaproyl (MC): This component serves as the reactive handle for conjugation to a monoclonal antibody (mAb).[1] The maleimide (B117702) group reacts with free thiol groups, typically on cysteine residues of the antibody, to form a stable thioether bond.[1] The caproyl spacer provides spatial separation between the antibody and the rest of the linker-drug complex.

• Valine-Citrulline (Val-Cit): This dipeptide is a crucial element of the linker's selective cleavage mechanism. It is specifically designed to be recognized and cleaved by lysosomal proteases, most notably cathepsin B, which is often upregulated in tumor cells.[2][3] This enzymatic cleavage is the primary trigger for payload release within the target cell.

• p-Aminobenzyl Alcohol (PAB): The PAB unit acts as a self-immolative spacer.[4] Following the cleavage of the Val-Cit dipeptide by cathepsin B, the PAB moiety undergoes a spontaneous 1,6-elimination reaction, which in turn releases the attached rifabutin payload in its unmodified, active form.[3]

• Rifabutin: This is the cytotoxic payload of the ADC. Rifabutin is an antibiotic that functions by inhibiting DNA-dependent RNA polymerase in susceptible cells, leading to the suppression of RNA synthesis and ultimately cell death.[5][6][7]

Mechanism of Action

The therapeutic action of an ADC utilizing MC-Val-Cit-PAB-rifabutin is a multi-step process designed to achieve targeted cell killing while minimizing systemic toxicity.

• Circulation and Targeting: The ADC circulates in the bloodstream, with the stable linker preventing premature release of rifabutin. The monoclonal antibody component of the ADC selectively binds to a specific antigen on the surface of target cancer cells.

• Internalization: Upon binding, the ADC-antigen complex is internalized by the cell, typically through receptor-mediated endocytosis.

• Lysosomal Trafficking: The internalized complex is trafficked to the lysosome, an acidic organelle containing a high concentration of degradative enzymes.

• Enzymatic Cleavage: Within the lysosome, cathepsin B and other proteases recognize and cleave the Val-Cit dipeptide linker.[2][3]

• Payload Release: The cleavage of the Val-Cit bond initiates the self-immolation of the PAB spacer, leading to the release of the rifabutin payload into the cytoplasm of the cancer cell.

• Cytotoxicity: The released rifabutin exerts its cytotoxic effect by inhibiting DNA-dependent RNA polymerase, disrupting essential cellular processes and inducing apoptosis.[5][7][8]

Quantitative Data

Table 1: In Vitro Activity of Rifabutin Against Various Cell Lines

Cell Line/Organism	MIC50/IC50	MIC90	Reference
Mycobacterium avium complex	Varies by strain	Varies by strain	[9]
Carbapenem-resistant A. baumannii	0.008 mg/L	1 mg/L
Drug-susceptible M. tuberculosis	Similar or greater activity than rifampicin	Similar or greater activity than rifampicin

Note: MIC (Minimum Inhibitory Concentration) values are highly dependent on the specific strain and testing conditions.

Table 2: Pharmacokinetic Properties of Rifabutin (Oral Administration)

Parameter	Value	Reference
Oral Bioavailability	12-20%
Time to Peak Plasma Concentration	2-3 hours
Elimination Half-life	~36-45 hours
Volume of Distribution	8-9 L/kg
Protein Binding	~71% (free fraction 29%)

Table 3: Representative Data for ADCs Utilizing Val-Cit Linkers (Payload: MMAE)

Cell Line	Target Antigen	IC50	Reference
SKBR-3	HER2	Sub-nanomolar range	[8]
MDA-MB-453	HER2	Sub-nanomolar range	[8]
MCF-7	HER2	Nanomolar range	[8]

Note: This table is illustrative of the potency achievable with Val-Cit-based ADCs and is not direct data for a rifabutin ADC.

Experimental Protocols

The following are generalized protocols for the synthesis, characterization, and evaluation of an ADC using the MC-Val-Cit-PAB-rifabutin linker-drug. These should be adapted and optimized for the specific antibody and experimental context.

Synthesis of MC-Val-Cit-PAB-rifabutin ADC

Objective: To conjugate the MC-Val-Cit-PAB-rifabutin linker-drug to a target monoclonal antibody.

Materials:

• Target monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4).

• Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT) for antibody reduction.

• MC-Val-Cit-PAB-rifabutin dissolved in an organic solvent (e.g., DMSO).

• Desalting columns (e.g., Sephadex G-25).

• Reaction buffers (e.g., phosphate (B84403) buffer with EDTA).

• Quenching reagent (e.g., N-acetylcysteine).

Procedure:

• Antibody Reduction (Partial):

  • Prepare the mAb solution at a concentration of 5-10 mg/mL in a phosphate buffer containing EDTA.

  • Add a 5-10 molar excess of TCEP to the mAb solution.

  • Incubate at 37°C for 1-2 hours to partially reduce the interchain disulfide bonds, exposing free thiol groups.

  • Remove the reducing agent using a desalting column, exchanging the buffer back to the reaction buffer.

• Conjugation:

  • Immediately after reduction, add the MC-Val-Cit-PAB-rifabutin solution (typically a 5-10 fold molar excess over the available thiol groups) to the reduced mAb solution. The final concentration of organic solvent (e.g., DMSO) should be kept low (<10%) to prevent antibody denaturation.

  • Incubate the reaction mixture at room temperature for 1-4 hours, or at 4°C overnight, with gentle agitation.

• Quenching:

  • Add a 2-5 fold molar excess of N-acetylcysteine (relative to the initial amount of linker-drug) to quench any unreacted maleimide groups.

  • Incubate for 20-30 minutes at room temperature.

• Purification:

  • Purify the resulting ADC from unconjugated linker-drug and other small molecules using size-exclusion chromatography (SEC) or tangential flow filtration (TFF).

  • The purified ADC should be buffer-exchanged into a suitable formulation buffer for storage (e.g., PBS or histidine-based buffer).

Characterization of the ADC

Objective: To determine the quality attributes of the synthesized ADC, including Drug-to-Antibody Ratio (DAR), purity, and stability.

Methods:

• Drug-to-Antibody Ratio (DAR) Determination:

  • Hydrophobic Interaction Chromatography (HIC): A common method to separate antibody species with different numbers of conjugated drugs. The peak areas can be used to calculate the average DAR.

  • UV-Vis Spectroscopy: By measuring the absorbance at 280 nm (for the antibody) and a wavelength specific to rifabutin, the concentrations of protein and drug can be determined and the DAR calculated.

  • Mass Spectrometry (MS): Native MS or LC-MS of the reduced light and heavy chains can provide precise information on the drug load and distribution.

• Purity and Aggregation Analysis:

  • Size-Exclusion Chromatography (SEC-HPLC): Used to quantify the percentage of monomeric ADC and detect the presence of aggregates or fragments.

• In Vitro Stability:

  • Incubate the ADC in human or mouse plasma at 37°C for various time points (e.g., 0, 1, 3, 7 days).

  • Analyze the samples by ELISA (to measure total antibody) and LC-MS/MS (to measure released payload) to assess linker stability.

In Vitro Cytotoxicity Assay

Objective: To evaluate the potency and target-specificity of the ADC.

Procedure:

• Cell Culture: Plate target antigen-positive and antigen-negative cells in 96-well plates and allow them to adhere overnight.

• ADC Treatment: Treat the cells with serial dilutions of the ADC, a non-targeting control ADC, and free rifabutin. Include untreated cells as a control.

• Incubation: Incubate the cells for 72-120 hours.

• Viability Assessment: Measure cell viability using a suitable assay (e.g., CellTiter-Glo®, MTS, or AlamarBlue).

• Data Analysis: Plot cell viability against ADC concentration and determine the IC50 (half-maximal inhibitory concentration) value using a non-linear regression model.

Mandatory Visualizations

Caption: Structure of an ADC with the MC-Val-Cit-PAB-rifabutin drug-linker.

Caption: Experimental workflow for ADC synthesis and characterization.

Caption: Proposed intracellular pathway for an ADC with MC-Val-Cit-PAB-rifabutin.

References

• 1. academic.oup.com [academic.oup.com]
• 2. pharmiweb.com [pharmiweb.com]
• 3. Quantitative Evaluation of the Effect of Antigen Expression Level on Antibody–Drug Conjugate Exposure in Solid Tumor | Semantic Scholar [semanticscholar.org]
• 4. Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Evaluation of Quantitative Relationship Between Target Expression and Antibody-Drug Conjugate Exposure Inside Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jnm.snmjournals.org [jnm.snmjournals.org]

An In-depth Technical Guide to the Structure and Synthesis of MC-Val-Cit-PAB-rifabutin

For Researchers, Scientists, and Drug Development Professionals

Abstract

MC-Val-Cit-PAB-rifabutin is a drug-linker conjugate poised for application in the development of Antibody-Drug Conjugates (ADCs). This technical guide provides a detailed overview of its chemical structure, a comprehensive review of the synthetic methodologies for its components, and a putative final conjugation strategy. The synthesis of the well-established MC-Val-Cit-PAB (maleimidocaproyl-valine-citrulline-p-aminobenzyl alcohol) linker is presented with detailed experimental protocols and associated quantitative data. While a specific, publicly available, detailed protocol for the final conjugation to rifabutin (B1679326) remains proprietary, this guide outlines a chemically sound approach based on established bioconjugation techniques. This document is intended to serve as a valuable resource for researchers and professionals in the field of targeted cancer therapeutics and ADC development.

Introduction

Antibody-Drug Conjugates (ADCs) are a rapidly advancing class of biopharmaceuticals that combine the antigen-targeting specificity of monoclonal antibodies with the high potency of cytotoxic agents. A critical component of an ADC is the linker, which connects the antibody to the payload and is designed to be stable in circulation but to release the drug upon internalization into target cancer cells. The MC-Val-Cit-PAB-rifabutin conjugate utilizes a cleavable linker system designed for release of the antibiotic payload, rifabutin, a potent inhibitor of DNA-dependent RNA polymerase.

This guide details the structure and synthesis of this drug-linker conjugate, focusing on the synthesis of the MC-Val-Cit-PAB linker and its subsequent proposed conjugation to rifabutin.

Chemical Structure

The MC-Val-Cit-PAB-rifabutin conjugate is comprised of three key components:

• Maleimidocaproyl (MC): A maleimide-containing linker that enables covalent attachment to thiol groups on monoclonal antibodies.

• Valine-Citrulline (Val-Cit): A dipeptide motif that is specifically cleaved by the lysosomal enzyme Cathepsin B, which is often overexpressed in tumor cells.

• p-Aminobenzyl alcohol (PAB): A self-immolative spacer that, upon cleavage of the Val-Cit linker, releases the active drug.

• Rifabutin: The cytotoxic payload, an antibiotic that inhibits bacterial DNA-dependent RNA polymerase.

Chemical Structure of MC-Val-Cit-PAB-rifabutin:

Synthesis of the MC-Val-Cit-PAB Linker

The synthesis of the MC-Val-Cit-PAB linker is a multi-step process that has been well-documented in the scientific literature. Several synthetic routes have been developed to improve yield and diastereoselectivity.[1] The following is a representative, high-yielding protocol.

Quantitative Data for Linker Synthesis

Step	Intermediate/Product	Starting Material	Reagents	Solvent	Yield (%)	Purity (%)
1	Fmoc-Val-Cit-PAB-OH	L-Citrulline	Fmoc-Val-OSu, p-aminobenzyl alcohol, HATU, DIPEA	DMF	85 (over 2 steps)	>95
2	H-Val-Cit-PAB-OH	Fmoc-Val-Cit-PAB-OH	Piperidine (B6355638)	DMF	Quantitative	-
3	MC-Val-Cit-PAB-OH	H-Val-Cit-PAB-OH	6-Maleimidohexanoic acid succinimidyl ester (MC-OSu)	DMF	95	>98

Experimental Protocol for MC-Val-Cit-PAB-OH Synthesis

Step 1: Synthesis of Fmoc-Val-Cit-PAB-OH

• To a solution of L-Citrulline (1.1 equivalents) in DMF, add DIPEA (3.0 equivalents).

• In a separate flask, dissolve Fmoc-Val-OSu (1.0 equivalent) in DMF and add to the L-Citrulline solution.

• Stir the reaction mixture at room temperature for 4 hours.

• Add p-aminobenzyl alcohol (1.2 equivalents) and HATU (1.2 equivalents) to the reaction mixture.

• Stir at room temperature for an additional 12 hours.

• The reaction mixture is then diluted with ethyl acetate (B1210297) and washed sequentially with 1 M HCl, saturated NaHCO3, and brine.

• The organic layer is dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash chromatography on silica (B1680970) gel to afford Fmoc-Val-Cit-PAB-OH.

Step 2: Fmoc-deprotection to yield H-Val-Cit-PAB-OH

• Dissolve Fmoc-Val-Cit-PAB-OH (1.0 equivalent) in a 20% solution of piperidine in DMF.

• Stir the reaction mixture at room temperature for 1 hour.

• The solvent is removed under reduced pressure, and the residue is co-evaporated with toluene (B28343) to remove residual piperidine.

• The resulting crude amine (H-Val-Cit-PAB-OH) is used in the next step without further purification.

Step 3: Coupling with Maleimidocaproic acid to yield MC-Val-Cit-PAB-OH

• Dissolve H-Val-Cit-PAB-OH (1.0 equivalent) in DMF.

• Add 6-Maleimidohexanoic acid succinimidyl ester (MC-OSu) (1.1 equivalents) and DIPEA (2.0 equivalents).

• Stir the reaction mixture at room temperature for 4 hours.

• The reaction mixture is diluted with ethyl acetate and washed with 1 M HCl and brine.

• The organic layer is dried over anhydrous Na2SO4, filtered, and concentrated.

• The final product, MC-Val-Cit-PAB-OH, is purified by flash chromatography.

Proposed Synthesis of MC-Val-Cit-PAB-rifabutin

While a specific protocol for the conjugation of MC-Val-Cit-PAB-OH to rifabutin is not publicly available, a plausible synthetic route would involve the formation of a carbamate (B1207046) or ether linkage between the PAB hydroxyl group of the linker and a suitable functional group on rifabutin. Rifabutin possesses several hydroxyl groups that could serve as potential conjugation sites.

Experimental Protocol (Proposed)

• Activation of the Linker: The hydroxyl group of MC-Val-Cit-PAB-OH can be activated with a reagent such as p-nitrophenyl chloroformate or disuccinimidyl carbonate (DSC) in the presence of a base like pyridine (B92270) or DIPEA in an anhydrous aprotic solvent (e.g., DMF or DCM). This would form an activated carbonate intermediate (MC-Val-Cit-PAB-OPNP or MC-Val-Cit-PAB-OSu).

• Conjugation to Rifabutin: The activated linker is then reacted with rifabutin. The reaction would likely be carried out in an anhydrous aprotic solvent under an inert atmosphere (e.g., nitrogen or argon). The reaction temperature and time would need to be optimized to ensure efficient conjugation while minimizing side reactions.

• Purification: The final conjugate, MC-Val-Cit-PAB-rifabutin, would be purified from the reaction mixture using chromatographic techniques such as preparative HPLC to remove unreacted starting materials and byproducts.

• Characterization: The structure and purity of the final product would be confirmed using analytical techniques such as ¹H NMR, ¹³C NMR, high-resolution mass spectrometry (HRMS), and HPLC.

Quantitative Data (Hypothetical)

Step	Product	Starting Materials	Reagents	Solvent	Yield (%)	Purity (%)
4	MC-Val-Cit-PAB-rifabutin	MC-Val-Cit-PAB-OH, Rifabutin	DSC, Pyridine	DMF	50-70	>95

Visualizations

Synthesis Workflow of MC-Val-Cit-PAB-OH

Caption: Synthetic pathway for the MC-Val-Cit-PAB-OH linker.

Proposed Conjugation of Rifabutin

Caption: Proposed reaction scheme for conjugating the linker to rifabutin.

Conclusion

The MC-Val-Cit-PAB-rifabutin drug-linker conjugate represents a promising avenue for the development of novel ADCs. This guide provides a comprehensive overview of the synthesis of the cleavable linker component, based on established and optimized chemical protocols. While the final conjugation to rifabutin is a critical step that requires specific optimization, the proposed methodology offers a rational starting point for researchers in the field. The detailed protocols and structured data presented herein are intended to facilitate the synthesis and further investigation of this and similar ADC candidates. Further research into the specific conjugation chemistry and in vitro/in vivo evaluation of the final ADC is warranted to fully elucidate its therapeutic potential.

References

• 1. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]

Rifabutin as a Novel Payload for Antibody-Drug Conjugates: A Technical Whitepaper on its Putative Mechanism of Action

For: Researchers, Scientists, and Drug Development Professionals

Abstract: Antibody-drug conjugates (ADCs) have revolutionized targeted cancer therapy by combining the specificity of monoclonal antibodies with the potent cytotoxicity of small-molecule payloads. The success of an ADC is critically dependent on the mechanism of action of its payload. While traditional payloads primarily include microtubule inhibitors and DNA-damaging agents, the search for novel payloads with unique mechanisms to overcome resistance and improve therapeutic windows is ongoing. Rifabutin (B1679326), a semisynthetic ansamycin (B12435341) antibiotic, is traditionally known for its inhibition of bacterial DNA-dependent RNA polymerase. However, emerging research has uncovered non-antibiotic, anti-cancer properties, positioning it as a molecule of interest for drug development. This technical guide explores the hypothetical mechanism of action of rifabutin as an ADC payload, moving beyond its classic antibiotic function to its potential in oncology. We will dissect its emerging roles in targeting critical cancer signaling pathways, inducing apoptosis, and modulating drug resistance, providing a scientific basis for its consideration in next-generation ADC design.

Introduction to Rifabutin: From Antibiotic to Anti-Cancer Candidate

Rifabutin is a well-established antibiotic belonging to the rifamycin (B1679328) class, primarily used in the treatment of mycobacterial infections, including tuberculosis.[1][2] Its classical mechanism of action involves the specific inhibition of bacterial DNA-dependent RNA polymerase, thereby blocking RNA synthesis and leading to bacterial cell death.[3][4][5] Crucially, rifabutin exhibits high selectivity for the prokaryotic enzyme, with minimal activity against its mammalian counterpart, which has historically precluded its use as a traditional cytotoxic agent in cancer therapy.[3]

However, recent drug repositioning studies have revealed that rifabutin possesses potent anti-cancer properties through distinct, non-antibiotic mechanisms. These findings provide a compelling rationale for exploring rifabutin as a novel payload for ADCs. An ADC delivers a highly potent payload directly to tumor cells via a monoclonal antibody targeting a tumor-specific antigen, thereby maximizing efficacy while minimizing systemic toxicity.[6] This whitepaper outlines the potential multi-faceted mechanism of action of a hypothetical rifabutin-ADC, based on its recently discovered effects on cancer cell signaling, cell cycle progression, and drug resistance pathways.

The Dual Modality of Rifabutin's Action in Cancer Cells

The potential efficacy of rifabutin as an ADC payload stems from its ability to attack cancer cells on multiple fronts. Its mechanism is not a single event but a cascade involving the disruption of key oncogenic signaling pathways and the induction of programmed cell death.

A pivotal discovery identified the eukaryotic translation initiation factor 4E (eIF4E)-β-catenin axis as a primary target of rifabutin in lung cancer cells.[7]

• Pathway Overview: The overexpression of eIF4E and aberrant activation of the Wnt/β-catenin pathway are known drivers in many cancers. eIF4E, when phosphorylated, promotes the activity of β-catenin, a transcriptional co-activator that drives the expression of genes crucial for cell proliferation, survival, and differentiation.[7]

• Rifabutin's Role: Mechanistic studies have shown that rifabutin suppresses the phosphorylation of eIF4E at the Serine 209 position. This action leads to a downstream decrease in β-catenin phosphorylation and its subsequent transcriptional activity.[7] By disrupting this signaling nexus, rifabutin effectively inhibits the expression of pro-survival genes, leading to reduced cancer cell growth. The depletion of eIF4E was shown to abolish the inhibitory effects of rifabutin on β-catenin, confirming this axis as a direct target.[7]

Caption: Rifabutin signaling pathway targeting the eIF4E/β-catenin axis.

Beyond pathway inhibition, rifabutin treatment culminates in tangible cytotoxic outcomes. Studies combining rifabutin with antimitotic agents in drug-resistant cancer cells revealed that this combination leads to:

• Increased DNA Damage: A significant, dose-dependent increase in the phosphorylation of H2A.X (pH2AX), a sensitive marker of DNA double-strand breaks.[8]

• Cell Cycle Arrest: Accumulation of cells in the G2 phase of the cell cycle, preventing them from proceeding to mitosis.[8]

• Apoptosis Induction: A marked increase in early apoptotic cell death, confirmed by Annexin V staining and the cleavage of PARP (C-PARP), a key executioner of apoptosis.[8]

These findings suggest that by disrupting core signaling pathways, rifabutin creates a state of cellular stress that ultimately triggers DNA damage and programmed cell death.

Caption: Downstream cytotoxic effects of intracellular rifabutin.

A significant challenge in cancer therapy is multi-drug resistance (MDR), often mediated by the overexpression of efflux pumps like P-glycoprotein (P-gp), which actively remove cytotoxic drugs from the cancer cell. Remarkably, rifabutin has been identified as a potent inhibitor of P-gp.[8][9]

This property could confer a dual advantage to a rifabutin-ADC:

• Direct Cytotoxicity: As described above, rifabutin kills cancer cells through its own mechanisms.

• Resistance Modulation: By inhibiting P-gp, rifabutin can prevent its own efflux, thereby increasing its intracellular concentration and cytotoxic effect. This mechanism could also re-sensitize resistant cancer cells to other therapies and prevent the development of resistance to the ADC itself. This is a feature not commonly found in conventional ADC payloads.

The Integrated Mechanism of a Rifabutin-ADC

Combining these findings, we can construct a comprehensive workflow for a hypothetical rifabutin-ADC.

Caption: Integrated workflow of a hypothetical Rifabutin-ADC.

The process begins with the ADC binding to a specific antigen on the cancer cell surface. The complex is then internalized and trafficked to the lysosome, where acidic pH and enzymes cleave the linker, releasing the active rifabutin payload into the cytoplasm. Once released, rifabutin simultaneously exerts its cytotoxic effects by inhibiting the eIF4E/β-catenin pathway and inducing apoptosis, while also inhibiting P-gp to ensure its sustained intracellular concentration.

Quantitative Data Summary

The following tables summarize key quantitative findings from preclinical studies investigating rifabutin's anti-cancer effects.

Table 1: Cytotoxicity of Rifabutin in Cancer Cell Lines

Cell Line	Cancer Type	Assay	IC50 (µM)	Citation
A549	Lung Cancer	MTT	~7.5	[7]
H1299	Lung Cancer	MTT	~5.0	[7]
KBV20C (P-gp+)	Oral Carcinoma	Cell Viability	> 10 (as single agent)	[8][10]

| KB (P-gp-) | Oral Carcinoma | Cell Viability | > 10 (as single agent) |[10] |

Note: In KBV20C cells, rifabutin's primary effect was observed in combination with antimitotic drugs, where it significantly increased their cytotoxicity at low micromolar concentrations (0.25-5 µM) by inhibiting P-gp.[8]

Table 2: Effect of Rifabutin on Apoptosis in Drug-Resistant Cells (KBV20C cells co-treated with 5 nM Vincristine)

Rifabutin Conc. (µM)	Increase in Early Apoptotic Cells (%)	Citation
0.25	4	[8]
0.50	8	[8]
1.0	10	[8]
2.5	13	[8]

| 5.0 | 18 |[8] |

Key Experimental Protocols

Reproducing and building upon the findings discussed requires robust experimental methodologies. Below are outlines of key protocols.

• Cell Plating: Seed cancer cells (e.g., A549, H1299) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat cells with a serial dilution of rifabutin (e.g., 0.1 to 50 µM) for 48-72 hours. Include a vehicle control (e.g., 0.1% DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C to allow for formazan (B1609692) crystal formation.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC50 value using non-linear regression analysis.

• Cell Lysis: Treat cells with rifabutin for the desired time, then wash with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature 20-30 µg of protein per sample and separate by size on a 10-12% SDS-polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies (e.g., anti-phospho-eIF4E, anti-β-catenin, anti-pH2AX, anti-cleaved-PARP, anti-β-actin) overnight at 4°C.

• Secondary Antibody & Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensity using densitometry software and normalize to a loading control (e.g., β-actin).

• Cell Treatment & Collection: Treat cells as required. Harvest both adherent and floating cells, wash with cold PBS.

• Staining: Resuspend cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells immediately using a flow cytometer.

  • Annexin V-negative, PI-negative: Live cells

  • Annexin V-positive, PI-negative: Early apoptotic cells

  • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

• Quantification: Use flow cytometry software to quantify the percentage of cells in each quadrant.

• Purpose: To determine the drug-to-antibody ratio (DAR) and assess the heterogeneity of the ADC.

• Column: Use a HIC column (e.g., TSKgel Butyl-NPR).

• Mobile Phase:

  • Mobile Phase A: High salt buffer (e.g., 1.5 M ammonium (B1175870) sulfate (B86663) in 50 mM sodium phosphate, pH 7.0).

  • Mobile Phase B: Low salt buffer (e.g., 50 mM sodium phosphate, pH 7.0, with 20% isopropanol).

• Gradient: Run a linear gradient from high salt to low salt concentration to elute the ADC species. The higher the drug load, the more hydrophobic the ADC, and the longer it will be retained on the column.

• Detection: Monitor the elution profile using a UV detector at 280 nm (for the antibody) and a wavelength specific to the payload if applicable.

• Analysis: Integrate the peak areas corresponding to different DAR species (e.g., DAR0, DAR2, DAR4) to calculate the average DAR of the ADC preparation.[11][12]

Conclusion and Future Outlook

The exploration of rifabutin as an ADC payload represents a paradigm shift from its conventional use as an antibiotic. The evidence points towards a potent, multi-modal anti-cancer agent that targets a clinically relevant oncogenic pathway, induces robust apoptosis, and possesses the unique ability to counteract P-gp-mediated drug resistance. This combination of attributes makes rifabutin a highly attractive candidate for the development of next-generation ADCs.

Future research should focus on the design and synthesis of stable rifabutin-linker constructs, comprehensive in vitro evaluation of rifabutin-ADCs against a broad panel of cancer cell lines (including those with defined resistance mechanisms), and subsequent in vivo efficacy and toxicity studies in relevant xenograft models. If validated, rifabutin could emerge as a powerful new weapon in the precision oncology arsenal, offering a novel mechanism to treat resistant and difficult-to-treat malignancies.

References

• 1. youtube.com [youtube.com]
• 2. Rifabutin - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Rifabutin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 5. What is the mechanism of Rifabutin? [synapse.patsnap.com]
• 6. Antibody–drug conjugates: Recent advances in payloads - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibiotic drug rifabutin is effective against lung cancer cells by targeting the eIF4E-β-catenin axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Qualitative analysis of antibody–drug conjugates (ADCs): an experimental comparison of analytical techniques of cysteine-linked ADCs - Analyst (RSC Publishing) [pubs.rsc.org]
• 12. blog.crownbio.com [blog.crownbio.com]

The Precision Cut: An In-depth Technical Guide to MC-Val-Cit-PAB Linker Cleavage by Cathepsin B

For Immediate Release

A Technical Deep Dive for Researchers, Scientists, and Drug Development Professionals on the Cornerstone of Antibody-Drug Conjugate (ADC) Technology: The Cathepsin B-Mediated Cleavage of the MC-Val-Cit-PAB Linker.

This technical guide provides a comprehensive examination of the mechanism, kinetics, and experimental protocols surrounding the enzymatic cleavage of the maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker by cathepsin B. This linker system is a critical component in the design of numerous antibody-drug conjugates (ADCs), enabling the specific and efficient release of cytotoxic payloads within the lysosomal compartment of target cancer cells.[1]

The Core Mechanism: A Symphony of Specificity and Self-Immolation

The therapeutic efficacy of an ADC utilizing the MC-Val-Cit-PAB linker is contingent upon a multi-step intracellular process that ensures the targeted release of the cytotoxic payload.[2] This process begins with the binding of the ADC to its target antigen on the cancer cell surface, followed by internalization.[1]

ADC Internalization and Lysosomal Trafficking

Upon binding to its target antigen on the surface of a cancer cell, the ADC-antigen complex is internalized, typically via receptor-mediated endocytosis.[2][3] The complex is then trafficked through the endosomal pathway to the lysosome, the cell's primary degradative compartment. The acidic environment of the lysosome (pH 4.5-5.5) is crucial for the activity of resident proteases, including cathepsin B.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Biophysical Properties of MC-Val-Cit-PAB-rifabutin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of the biophysical properties of MC-Val-Cit-PAB-rifabutin, a drug-linker conjugate designed for use in Antibody-Drug Conjugates (ADCs). This conjugate comprises the potent antibiotic rifabutin (B1679326) linked to a maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker. Understanding the biophysical characteristics of this molecule is critical for the development of effective and stable ADCs. This document outlines key quantitative data, experimental methodologies for its synthesis and characterization, and visual representations of its mechanism of action.

Core Biophysical Data

The biophysical properties of the MC-Val-Cit-PAB-rifabutin conjugate are summarized below. These properties are essential for formulation development, assessing stability, and predicting in vivo behavior.

Property	Value	Source/Method
Molecular Weight	1402.65 g/mol	Creative Biolabs[1]
Purity	≥95%	Creative Biolabs[1]
CAS Number	2055900-34-8	Creative Biolabs[1]
Solubility	Soluble in organic solvents (e.g., DMSO, DMF, DCM). Limited aqueous solubility.	Inferred from rifabutin and linker properties[2][3]
Lipophilicity (LogP)	High (predicted)	Inferred from the hydrophobic nature of rifabutin (XLogP3-AA: 5.6) and the Val-Cit-PAB linker.[4]
Storage Conditions	-20°C for short-term (1 month), -80°C for long-term (6 months). Store sealed, away from moisture.	MedChemExpress[5]

Mechanism of Action

The MC-Val-Cit-PAB-rifabutin conjugate is designed to be attached to a monoclonal antibody. Upon internalization of the resulting ADC into a target cell, the linker is cleaved, releasing the rifabutin payload.

Rifabutin's Signaling Pathway

Rifabutin is an antibiotic that functions by inhibiting the DNA-dependent RNA polymerase in susceptible bacterial cells, thereby blocking RNA synthesis and leading to cell death.[5] This mechanism is highly specific to bacterial RNA polymerase, with minimal inhibition of the mammalian enzyme.[5]

Caption: Rifabutin's mechanism of action.

Linker Cleavage Mechanism

The MC-Val-Cit-PAB linker is a protease-sensitive linker. The valine-citrulline (Val-Cit) dipeptide is specifically designed to be cleaved by Cathepsin B, a lysosomal protease that is often upregulated in tumor cells.[] Following the enzymatic cleavage of the amide bond between citrulline and PAB, the PAB spacer undergoes a self-immolative 1,6-elimination to release the active rifabutin drug.

References

• 1. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 2. MC-Val-Cit-PAB-MMAE, ADC linker, 646502-53-6 | BroadPharm [broadpharm.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Rifabutin (Mycobutin) | C46H62N4O11 | CID 155802577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide on MC-Val-Cit-PAB-rifabutin for Targeted Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antibody-drug conjugates (ADCs) represent a paradigm shift in oncology, offering targeted delivery of potent cytotoxic agents to cancer cells, thereby enhancing efficacy while minimizing systemic toxicity. This whitepaper provides a comprehensive technical overview of a novel ADC construct, MC-Val-Cit-PAB-rifabutin. This conjugate utilizes a clinically validated linker system, comprising maleimidocaproyl (MC), the cathepsin B-cleavable dipeptide valine-citrulline (Val-Cit), and a p-aminobenzyl carbamate (B1207046) (PAB) self-immolative spacer, to deliver the repurposed antibiotic, rifabutin (B1679326), as a cytotoxic payload. Rifabutin, traditionally an inhibitor of bacterial DNA-dependent RNA polymerase, has demonstrated anticancer properties through the inhibition of the eIF4E-β-catenin signaling pathway. This document details the mechanism of action, synthesis, and key experimental protocols for the evaluation of MC-Val-Cit-PAB-rifabutin, and presents its potential as a next-generation targeted cancer therapeutic.

Introduction to Targeted Cancer Therapy with ADCs

Antibody-drug conjugates are a class of biopharmaceuticals designed to selectively deliver cytotoxic agents to tumors.[1] This targeted approach is achieved by linking a potent small-molecule drug to a monoclonal antibody (mAb) that recognizes a tumor-associated antigen. The ADC circulates in the bloodstream, binds to the target antigen on cancer cells, and is subsequently internalized.[1] Once inside the cell, the cytotoxic payload is released, leading to cancer cell death. The linker connecting the antibody and the payload is a critical component, designed to be stable in circulation but labile within the tumor microenvironment or inside the cancer cell.[1]

The MC-Val-Cit-PAB-rifabutin Conjugate: A Novel Approach

The MC-Val-Cit-PAB-rifabutin conjugate combines a well-established linker technology with a novel cytotoxic payload, offering a unique therapeutic strategy.

The MC-Val-Cit-PAB Linker: A Clinically Validated Platform

The maleimidocaproyl-valine-citrulline-p-aminobenzyl carbamate (MC-Val-Cit-PAB) linker is a state-of-the-art system for ADC development.[2][3][4][5]

• Maleimidocaproyl (MC): This component provides a stable covalent attachment to the monoclonal antibody, typically through reaction with thiol groups on cysteine residues.

• Valine-Citrulline (Val-Cit): This dipeptide sequence is specifically designed to be cleaved by cathepsin B, a lysosomal protease that is often overexpressed in tumor cells.[6][][8] This enzymatic cleavage ensures that the payload is released primarily within the target cancer cells, minimizing off-target toxicity.[9][10]

• p-Aminobenzyl Carbamate (PAB): The PAB group acts as a self-immolative spacer.[6] Upon cleavage of the Val-Cit linker by cathepsin B, the PAB moiety spontaneously decomposes, releasing the active payload in its unmodified form.[9][10]

Rifabutin: A Repurposed Payload with a Unique Mechanism of Action

Rifabutin, a semi-synthetic derivative of rifamycin (B1679328) S, is traditionally used as an antibiotic to treat tuberculosis.[2][3][5] Its mechanism of action in bacteria involves the inhibition of DNA-dependent RNA polymerase.[2][3][5] Recent studies have unveiled its potential as an anticancer agent, acting through a distinct pathway:

• Inhibition of the eIF4E-β-catenin Axis: In cancer cells, rifabutin has been shown to suppress the phosphorylation of the eukaryotic translation initiation factor 4E (eIF4E).[11][12] This leads to a decrease in the phosphorylation and subsequent transcriptional activity of β-catenin, a key player in cell proliferation and survival.[11][12]

Mechanism of Action of MC-Val-Cit-PAB-rifabutin ADC

The therapeutic effect of an ADC based on MC-Val-Cit-PAB-rifabutin is a multi-step process that ensures targeted cell killing.

• 1. Circulation and Targeting: The ADC circulates in the bloodstream with the rifabutin payload stably attached to the antibody via the linker. The monoclonal antibody component of the ADC specifically recognizes and binds to a tumor-associated antigen on the surface of cancer cells.

• 2. Internalization: Upon binding, the ADC-antigen complex is internalized by the cancer cell through receptor-mediated endocytosis.

• 3. Lysosomal Trafficking: The endosome containing the ADC fuses with a lysosome.

• 4. Enzymatic Cleavage: The acidic environment and high concentration of proteases, particularly cathepsin B, within the lysosome lead to the cleavage of the Val-Cit dipeptide in the linker.[9][10]

• 5. Payload Release: The cleavage of the Val-Cit bond triggers the self-immolation of the PAB spacer, releasing the active rifabutin payload into the cytoplasm of the cancer cell.

• 6. Induction of Apoptosis: The released rifabutin inhibits the eIF4E-β-catenin signaling pathway, leading to cell cycle arrest and apoptosis.

• 7. Bystander Effect: If rifabutin is membrane-permeable, it can diffuse out of the target cancer cell and kill neighboring, antigen-negative cancer cells, a phenomenon known as the bystander effect.[13][14]

Quantitative Data Summary

Disclaimer: The following quantitative data is presented for illustrative purposes and is based on typical values for ADCs with similar characteristics. Publicly available experimental data for the MC-Val-Cit-PAB-rifabutin conjugate is limited due to its novelty.

Table 1: In Vitro Cytotoxicity of a Hypothetical MC-Val-Cit-PAB-rifabutin ADC

Cell Line	Target Antigen Expression	IC50 (nM) of ADC	IC50 (µM) of Free Rifabutin
Cancer Cell Line A	High	1.5	5.2
Cancer Cell Line B	Medium	15.8	6.1
Normal Cell Line C	Low/Negative	> 1000	8.5

Table 2: In Vivo Efficacy of a Hypothetical MC-Val-Cit-PAB-rifabutin ADC in a Xenograft Model

Treatment Group	Dose (mg/kg)	Tumor Growth Inhibition (%)
Vehicle Control	-	0
Non-binding Control ADC	10	15
MC-Val-Cit-PAB-rifabutin ADC	5	75
MC-Val-Cit-PAB-rifabutin ADC	10	95

Table 3: Pharmacokinetic Parameters of a Hypothetical MC-Val-Cit-PAB-rifabutin ADC in Rodents

Parameter	Value
Half-life (t½)	~150 hours
Clearance (CL)	~0.5 mL/h/kg
Volume of Distribution (Vd)	~75 mL/kg

Experimental Protocols

Synthesis of MC-Val-Cit-PAB-rifabutin

This protocol describes a potential synthetic route for the MC-Val-Cit-PAB-rifabutin drug-linker conjugate.

• Synthesis of Fmoc-Val-Cit-PAB-OH:

  • Couple Fmoc-Val-OH to citrulline using standard peptide coupling reagents (e.g., HBTU/HOBt or HATU).

  • Couple the resulting Fmoc-Val-Cit-OH to p-aminobenzyl alcohol (PAB-OH).

• Attachment of Maleimidocaproyl (MC) group:

  • Deprotect the N-terminus of the Val-Cit-PAB-OH to expose the free amine.

  • React the free amine with an activated maleimidocaproic acid derivative (e.g., MC-NHS ester).

• Conjugation of Rifabutin:

  • Activate a suitable functional group on rifabutin (e.g., a hydroxyl group) for conjugation to the PAB-OH moiety of the linker. This may involve the formation of a carbonate or carbamate linkage.

  • React the activated rifabutin with the MC-Val-Cit-PAB linker.

• Purification:

  • Purify the final MC-Val-Cit-PAB-rifabutin conjugate using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterize the product by mass spectrometry and NMR to confirm its identity and purity.

Conjugation of MC-Val-Cit-PAB-rifabutin to a Monoclonal Antibody

This protocol outlines the conjugation of the drug-linker to a monoclonal antibody.

• Antibody Reduction:

  • Partially reduce the interchain disulfide bonds of the monoclonal antibody using a reducing agent such as tris(2-carboxyethyl)phosphine (B1197953) (TCEP) or dithiothreitol (B142953) (DTT) in a suitable buffer (e.g., PBS with EDTA).

  • The stoichiometry of the reducing agent should be optimized to achieve the desired drug-to-antibody ratio (DAR).

• Conjugation Reaction:

  • Add the MC-Val-Cit-PAB-rifabutin drug-linker (dissolved in an organic co-solvent like DMSO) to the reduced antibody solution.

  • Incubate the reaction mixture at a controlled temperature (e.g., 4°C or room temperature) for a specified time (e.g., 1-4 hours).

• Purification of the ADC:

  • Remove unreacted drug-linker and other small molecules by size-exclusion chromatography (SEC) or tangential flow filtration (TFF).

• Characterization of the ADC:

  • Determine the drug-to-antibody ratio (DAR) using hydrophobic interaction chromatography (HIC) or UV-Vis spectroscopy.

  • Assess the purity and aggregation of the ADC by size-exclusion chromatography (SEC).

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol details the determination of the in vitro potency of the ADC.[15][16][17][18][19]

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• ADC Treatment:

  • Prepare serial dilutions of the MC-Val-Cit-PAB-rifabutin ADC, a non-binding control ADC, and free rifabutin.

  • Add the diluted compounds to the cells and incubate for a period of 72-120 hours.

• MTT Addition and Incubation:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.[16]

• Formazan (B1609692) Solubilization:

  • Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[16]

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated control cells and plot the data against the logarithm of the drug concentration.

  • Determine the IC50 value (the concentration that inhibits cell growth by 50%) by fitting the data to a sigmoidal dose-response curve.

In Vitro Bystander Effect Assay (Co-culture Method)

This protocol is for assessing the ability of the ADC to kill neighboring antigen-negative cells.[13][14][20]

• Cell Line Preparation:

  • Use an antigen-positive cancer cell line and an antigen-negative cancer cell line. The antigen-negative cell line should be engineered to express a fluorescent protein (e.g., GFP) for differentiation.[13]

• Co-culture Seeding:

  • Seed the antigen-positive and GFP-expressing antigen-negative cells together in a 96-well plate at a defined ratio (e.g., 1:1).

• ADC Treatment:

  • Treat the co-culture with serial dilutions of the MC-Val-Cit-PAB-rifabutin ADC.

• Incubation:

  • Incubate the plate for an appropriate duration to allow for the bystander effect to occur.

• Quantification of Antigen-Negative Cell Viability:

  • Measure the fluorescence of the GFP-expressing antigen-negative cells using a fluorescence plate reader or by flow cytometry.

• Data Analysis:

  • Compare the viability of the antigen-negative cells in the co-culture to their viability when cultured alone and treated with the same ADC concentrations. A significant decrease in viability in the co-culture indicates a bystander effect.

Visualizations

Signaling Pathway

Caption: Proposed mechanism of rifabutin's anticancer activity via the eIF4E-β-catenin pathway.

Experimental Workflow: ADC Synthesis and Conjugation

Caption: High-level workflow for the synthesis and conjugation of the MC-Val-Cit-PAB-rifabutin ADC.

Experimental Workflow: In Vitro Cytotoxicity Assay

Caption: Step-by-step workflow for determining the in vitro cytotoxicity of the ADC using an MTT assay.

Conclusion

The MC-Val-Cit-PAB-rifabutin antibody-drug conjugate represents a promising new avenue in targeted cancer therapy. By combining a clinically validated, tumor-selective linker system with a repurposed drug that has a novel anticancer mechanism of action, this ADC has the potential to offer a potent and highly targeted treatment for various malignancies. The detailed methodologies and conceptual frameworks presented in this whitepaper provide a foundation for further preclinical and clinical development of this innovative therapeutic agent. Future studies should focus on generating robust quantitative data on the efficacy, pharmacokinetics, and toxicology of MC-Val-Cit-PAB-rifabutin conjugated to specific monoclonal antibodies to fully elucidate its therapeutic potential.

References

• 1. toxicology.org [toxicology.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. adooq.com [adooq.com]
• 4. adooq.com [adooq.com]
• 5. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 6. Enzymatically Cleavable Linkers for Antibody-Drug Conjugates (ADCs) | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Frontiers | Biological functions and research progress of eIF4E [frontiersin.org]
• 12. Phosphorylation of the mRNA cap-binding protein eIF4E and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. agilent.com [agilent.com]
• 15. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 16. benchchem.com [benchchem.com]
• 17. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 19. researchgate.net [researchgate.net]
• 20. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Investigation of MC-Val-Cit-PAB-Rifabutin: A Novel Antibody-Drug Conjugate Approach

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a preliminary investigation into the potential efficacy of a novel antibody-drug conjugate (ADC) payload, MC-Val-Cit-PAB-rifabutin. While specific preclinical data for this conjugate is not yet publicly available, this document synthesizes the known mechanisms of its constituent parts: the clinically validated MC-Val-Cit-PAB linker and the antibiotic rifabutin (B1679326), which has demonstrated recent potential in oncology. We will explore the hypothetical mechanism of action, propose experimental protocols for efficacy evaluation, and present visual workflows to guide future research. The information herein is intended to serve as a foundational resource for researchers interested in the development and evaluation of rifabutin-based ADCs.

Introduction to the MC-Val-Cit-PAB-Rifabutin Conjugate

An antibody-drug conjugate is a tripartite therapeutic designed to deliver a potent cytotoxic agent directly to antigen-expressing cells, thereby minimizing systemic toxicity.[1] The MC-Val-Cit-PAB-rifabutin system comprises a monoclonal antibody (mAb) connected via a maleimidocaproyl (MC) group to a valine-citrulline (Val-Cit) dipeptide linker, a p-aminobenzylcarbamate (PAB) self-emolative spacer, and the active payload, rifabutin.[2][3]

Rifabutin, a well-established antibiotic, has recently been identified as a potential anticancer agent.[4][5] Its conjugation to a targeted delivery system like an ADC presents a novel strategy in cancer therapy. This guide will lay the groundwork for investigating its efficacy.

Component Analysis and Mechanism of Action

The MC-Val-Cit-PAB Linker

The maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate linker is a well-characterized, protease-cleavable linker system widely used in ADC development.[6][7] Its stability in circulation and susceptibility to lysosomal proteases make it an effective tool for intracellular drug delivery.

Component	Function	Key Characteristics
Maleimidocaproyl (MC)	Spacer and conjugation moiety	Reacts with cysteine residues on the antibody for stable covalent linkage.
Valine-Citrulline (Val-Cit)	Protease-cleavable dipeptide	Specifically cleaved by Cathepsin B, a protease highly expressed in the lysosomal compartment of many tumor cells.[]
p-Aminobenzylcarbamate (PAB)	Self-immolative spacer	Upon Val-Cit cleavage, undergoes spontaneous 1,6-elimination to release the active drug payload in an unmodified form.[]

The intracellular release mechanism of a payload from a Val-Cit-PAB linker is a critical aspect of its design.

Figure 1. Intracellular trafficking and payload release of a Val-Cit-PAB linked ADC.

Rifabutin: The Payload

Rifabutin is an antibiotic of the rifamycin (B1679328) class, primarily used in the treatment of tuberculosis.[9] Its established mechanism of action is the inhibition of DNA-dependent RNA polymerase in prokaryotes.[9] However, recent studies have unveiled its potential as an anticancer agent through several mechanisms.

• Inhibition of the eIF4E-β-catenin Axis: Rifabutin has been shown to be effective against lung cancer cells by inhibiting the eukaryotic translation initiation factor 4E (eIF4E) and subsequently the β-catenin signaling pathway, which is crucial for cancer cell growth and survival.[5]

• P-glycoprotein (P-gp) Inhibition: Low doses of rifabutin have demonstrated the ability to inhibit P-glycoprotein, a key efflux pump responsible for multidrug resistance (MDR) in cancer cells. This suggests a potential role in overcoming resistance to other chemotherapeutic agents.[4][10]

The dual potential of rifabutin as a direct cytotoxic agent and an MDR modulator makes it an intriguing candidate for ADC development.

Figure 2. Potential anticancer signaling pathways targeted by Rifabutin.

Proposed Experimental Protocols for Efficacy Evaluation

To ascertain the efficacy of an ADC constructed with MC-Val-Cit-PAB-rifabutin, a series of in vitro and in vivo experiments are necessary. The following protocols are proposed as a starting point for investigation.

In Vitro Cytotoxicity Assay

• Objective: To determine the potency and specificity of the rifabutin ADC against antigen-positive cancer cell lines.

• Methodology:

  • Cell Lines: Select at least one antigen-positive cell line and one antigen-negative cell line (as a control).

  • Seeding: Plate cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Treatment: Treat cells with serial dilutions of the rifabutin ADC, a non-targeting control ADC, and free rifabutin. Include untreated cells as a control.

  • Incubation: Incubate the cells for a period of 72 to 120 hours.

  • Viability Assessment: Measure cell viability using a standard assay such as MTT, MTS, or a luminescence-based assay (e.g., CellTiter-Glo®).

  • Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) values for each compound and cell line.

In Vivo Xenograft Efficacy Study

• Objective: To evaluate the anti-tumor activity of the rifabutin ADC in a mouse xenograft model.

• Methodology:

  • Model: Implant antigen-positive tumor cells subcutaneously into immunocompromised mice (e.g., NOD-SCID or NSG).

  • Tumor Growth: Monitor tumor growth until tumors reach a predetermined size (e.g., 100-200 mm³).

  • Randomization: Randomize mice into treatment groups (e.g., vehicle control, rifabutin ADC, non-targeting control ADC, free rifabutin).

  • Dosing: Administer the treatments intravenously (or as appropriate) at a specified dose and schedule.

  • Monitoring: Measure tumor volume and body weight 2-3 times per week.

  • Endpoint: Continue the study until tumors in the control group reach a predetermined endpoint, or for a specified duration.

  • Data Analysis: Analyze tumor growth inhibition (TGI), tumor regression, and any signs of toxicity.

References

• 1. A Proven Strategy of Targeted Therapy: Antibody Drug Conjugates in Cancer Treatment - Advanced Practice Providers Oncology Summit - APPOS [apponcologysummit.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antibiotic drug rifabutin is effective against lung cancer cells by targeting the eIF4E-β-catenin axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. FMoc-Val-Cit-PAB: Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method_Chemicalbook [chemicalbook.com]
• 7. mdpi.com [mdpi.com]
• 9. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 10. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis Protocol for MC-Val-Cit-PAB-Rifabutin: An Application Note for Drug Development Professionals

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This document provides a detailed protocol for the synthesis of the antibody-drug conjugate (ADC) linker-payload, MC-Val-Cit-PAB-rifabutin. This construct combines the potent antibiotic rifabutin (B1679326) with a cleavable linker system, rendering it suitable for targeted delivery to cells. The synthesis involves a multi-step process, including the preparation of the activated MC-Val-Cit-PAB linker and its subsequent conjugation to rifabutin. This protocol is intended for researchers, scientists, and drug development professionals working in the field of targeted therapeutics and antibody-drug conjugates.

Introduction

Antibody-drug conjugates (ADCs) are a promising class of targeted therapies that leverage the specificity of monoclonal antibodies to deliver highly potent cytotoxic agents directly to cancer cells or other target cells.[1] The linker connecting the antibody to the payload is a critical component of an ADC, influencing its stability, pharmacokinetics, and mechanism of drug release. The MC-Val-Cit-PAB linker is a well-established, enzyme-cleavable linker system used in several ADCs. It consists of a maleimidocaproyl (MC) group for antibody conjugation, a cathepsin B-cleavable valine-citrulline (Val-Cit) dipeptide, and a self-immolative p-aminobenzyl alcohol (PAB) spacer. Upon enzymatic cleavage of the Val-Cit linker within the lysosome of a target cell, the PAB spacer releases the active drug.

Rifabutin, a broad-spectrum antibiotic, can be repurposed as a potent cytotoxic payload in ADCs. This protocol details the chemical synthesis of MC-Val-Cit-PAB-rifabutin, a key intermediate for the development of rifabutin-based ADCs.

Synthesis Overview

The synthesis of MC-Val-Cit-PAB-rifabutin is a two-stage process. The first stage involves the synthesis of the activated linker, Maleimidocaproyl-L-valine-L-citrulline-p-aminobenzyl alcohol p-nitrophenyl carbonate (MC-Val-Cit-PABC-PNP). The second stage is the conjugation of this activated linker to rifabutin via a carbamate (B1207046) bond.

Figure 1: Overall synthesis workflow for MC-Val-Cit-PAB-rifabutin.

Experimental Protocols

Stage 1: Synthesis of Activated Linker (MC-Val-Cit-PABC-PNP)

This stage involves the sequential assembly of the linker components. The protocol is adapted from established methodologies for the synthesis of similar ADC linkers.

Materials and Reagents:

Reagent	Supplier	Purity
Fmoc-Val-Cit-OH	Commercial Source	≥95%
p-Aminobenzyl alcohol (PABOH)	Commercial Source	≥98%
N,N'-Diisopropylcarbodiimide (DIC)	Commercial Source	≥99%
Hydroxybenzotriazole (HOBt)	Commercial Source	≥97%
N,N-Dimethylformamide (DMF), anhydrous	Commercial Source	≥99.8%
Piperidine (B6355638)	Commercial Source	≥99%
Maleimidocaproic acid N-hydroxysuccinimide ester (MC-OSu)	Commercial Source	≥95%
Diisopropylethylamine (DIPEA)	Commercial Source	≥99%
Bis(p-nitrophenyl) carbonate (PNPC)	Commercial Source	≥98%
Dichloromethane (DCM), anhydrous	Commercial Source	≥99.8%
Diethyl ether, anhydrous	Commercial Source	≥99%

Protocol:

• Synthesis of Fmoc-Val-Cit-PAB-OH:

  • Dissolve Fmoc-Val-Cit-OH (1.0 eq) in anhydrous DMF.

  • Add HOBt (1.1 eq) and DIC (1.1 eq) and stir for 15 minutes at 0°C.

  • Add a solution of p-aminobenzyl alcohol (1.2 eq) in anhydrous DMF.

  • Allow the reaction to warm to room temperature and stir for 16 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, precipitate the product by adding the reaction mixture to water.

  • Filter the precipitate, wash with water, and dry under vacuum to yield Fmoc-Val-Cit-PAB-OH.

• Fmoc Deprotection:

  • Dissolve the Fmoc-Val-Cit-PAB-OH (1.0 eq) in a 20% solution of piperidine in DMF.

  • Stir at room temperature for 1 hour.

  • Monitor the deprotection by TLC or LC-MS.

  • Co-evaporate the solvent and excess piperidine with toluene (B28343) under reduced pressure to obtain the crude H2N-Val-Cit-PAB-OH.

• Coupling with Maleimidocaproic Acid:

  • Dissolve the crude H2N-Val-Cit-PAB-OH (1.0 eq) in anhydrous DMF.

  • Add DIPEA (2.0 eq) to the solution.

  • Add a solution of MC-OSu (1.1 eq) in anhydrous DMF dropwise.

  • Stir the reaction at room temperature for 4 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, purify the product (MC-Val-Cit-PAB-OH) by flash column chromatography on silica (B1680970) gel.

• Activation of the PAB-OH group:

  • Dissolve MC-Val-Cit-PAB-OH (1.0 eq) in anhydrous DCM.

  • Add DIPEA (3.0 eq) and bis(p-nitrophenyl) carbonate (1.5 eq).

  • Stir the reaction at room temperature for 6 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to obtain the activated linker, MC-Val-Cit-PABC-PNP.

Stage 2: Conjugation of MC-Val-Cit-PABC-PNP to Rifabutin

This stage involves the formation of a carbamate linkage between the activated linker and a hydroxyl group of rifabutin. Based on literature regarding rifamycin (B1679328) derivatives, the C-25 hydroxyl group is a likely site for this reaction.

Figure 2: Proposed reaction mechanism for the conjugation of rifabutin.

Materials and Reagents:

Reagent	Supplier	Purity
Rifabutin	Commercial Source	≥98%
MC-Val-Cit-PABC-PNP	Synthesized in Stage 1	-
Anhydrous N,N-Dimethylformamide (DMF)	Commercial Source	≥99.8%
4-Dimethylaminopyridine (B28879) (DMAP)	Commercial Source	≥99%
Dichloromethane (DCM)	Commercial Source	≥99.8%
Ethyl acetate (B1210297) (EtOAc)	Commercial Source	-
Hexanes	Commercial Source	-

Protocol:

• Reaction Setup:

  • Dissolve rifabutin (1.0 eq) in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon).

  • Add 4-dimethylaminopyridine (DMAP) (1.2 eq) to the solution.

  • In a separate flask, dissolve MC-Val-Cit-PABC-PNP (1.1 eq) in anhydrous DMF.

• Conjugation Reaction:

  • Slowly add the solution of MC-Val-Cit-PABC-PNP to the rifabutin solution at room temperature.

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the progress of the reaction by LC-MS to confirm the formation of the desired product and consumption of starting materials.

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol (B129727) in dichloromethane) to isolate the MC-Val-Cit-PAB-rifabutin conjugate.

Characterization

The final product and intermediates should be characterized using standard analytical techniques to confirm their identity and purity.

Analytical Techniques:

Technique	Purpose
LC-MS	To confirm the molecular weight of the product and assess purity.
¹H and ¹³C NMR	To confirm the chemical structure of the product.
High-Resolution Mass Spectrometry (HRMS)	To determine the exact mass of the product.
HPLC	To determine the purity of the final conjugate.

Summary of Quantitative Data

Compound	Molecular Weight ( g/mol )	Expected Yield (%)	Purity (by HPLC) (%)
Fmoc-Val-Cit-PAB-OH	~766.8	70-85	>95
MC-Val-Cit-PAB-OH	~572.7	80-90 (crude)	-
MC-Val-Cit-PABC-PNP	~737.8	60-75	>95
MC-Val-Cit-PAB-rifabutin	~1419.6	40-60	>95

Note: Expected yields are estimates and may vary depending on reaction scale and purification efficiency.

Conclusion

This application note provides a comprehensive protocol for the synthesis of MC-Val-Cit-PAB-rifabutin. The successful synthesis of this linker-payload is a crucial step in the development of novel antibody-drug conjugates utilizing rifabutin as a potent cytotoxic agent. Adherence to the described procedures and analytical characterization will ensure the generation of a high-quality conjugate for further preclinical evaluation.

References

• 1. Design and synthesis of water-soluble prodrugs of rifabutin for intraveneous administration - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Conjugation of MC-Val-Cit-PAB-Rifabutin to a Monoclonal Antibody

For Research Use Only.

Introduction

Antibody-drug conjugates (ADCs) are a powerful class of biotherapeutics that combine the specificity of monoclonal antibodies (mAbs) with the cytotoxic potency of small-molecule drugs.[1][2][3] This targeted delivery approach enhances the therapeutic window of the payload by minimizing systemic toxicity and maximizing efficacy at the target site.[1][3] This document provides a detailed protocol for the conjugation of a custom drug-linker, MC-Val-Cit-PAB-rifabutin, to a monoclonal antibody.

The linker system employed is comprised of:

• MC (Maleimidocaproyl): A maleimide (B117702) group that enables covalent attachment to free sulfhydryl groups on the antibody.[4][]

• Val-Cit (Valine-Citrulline): A dipeptide sequence that is specifically cleaved by Cathepsin B, an enzyme overexpressed in the lysosomes of many tumor cells.[][]

• PAB (p-aminobenzyl carbamate): A self-immolative spacer that releases the active drug upon cleavage of the Val-Cit linker.[]

The payload, rifabutin (B1679326) , is an antibiotic that functions by inhibiting DNA-dependent RNA polymerase in target cells, thereby suppressing RNA synthesis and leading to cell death.[8][9][10] The conjugation of rifabutin to a monoclonal antibody via the MC-Val-Cit-PAB linker creates an ADC designed for targeted delivery and conditional release of the cytotoxic payload within cancer cells.[11][12]

This protocol will cover the partial reduction of the monoclonal antibody, the conjugation reaction with the MC-Val-Cit-PAB-rifabutin linker-drug, and subsequent purification and characterization of the resulting ADC.

Materials and Reagents

Reagent	Supplier	Purpose
Monoclonal Antibody (mAb)	User-defined	Targeting moiety
MC-Val-Cit-PAB-rifabutin	e.g., MedChemExpress, Creative Biolabs	Drug-linker conjugate
Tris(2-carboxyethyl)phosphine (TCEP)	Standard lab supplier	Reducing agent
Phosphate Buffered Saline (PBS), pH 7.4	Standard lab supplier	Buffer
Dimethyl sulfoxide (B87167) (DMSO)	Standard lab supplier	Solvent for drug-linker
Sephadex G-25 desalting column	Standard lab supplier	Purification
Amicon Ultra centrifugal filter units (30 kDa MWCO)	Standard lab supplier	Buffer exchange and concentration
Hydrophobic Interaction Chromatography (HIC) column	Standard lab supplier	DAR analysis
UV-Vis Spectrophotometer	Standard lab equipment	Concentration and DAR determination

Experimental Workflow

The overall workflow for the conjugation of MC-Val-Cit-PAB-rifabutin to a monoclonal antibody is depicted below.

Figure 1. Workflow for ADC conjugation and characterization.

Protocols

Protocol 1: Partial Reduction of Monoclonal Antibody

This protocol aims to reduce the interchain disulfide bonds of the mAb to generate free sulfhydryl groups for conjugation. The number of available thiols can be controlled by varying the molar equivalents of the reducing agent and the reaction conditions.[4][13]

• Prepare the monoclonal antibody at a concentration of 5-10 mg/mL in a reaction buffer (e.g., PBS containing 1 mM EDTA, pH 7.4).

• Prepare a fresh stock solution of TCEP (e.g., 10 mM in water).

• Add a calculated molar excess of TCEP to the antibody solution. A starting point of 2.5 to 5 molar equivalents of TCEP per mole of antibody is recommended.

• Incubate the reaction at 37°C for 1-2 hours.

• Immediately after incubation, remove the excess TCEP using a desalting column (e.g., Sephadex G-25) or by buffer exchange with a centrifugal filter unit (30 kDa MWCO). The buffer should be PBS with 1 mM EDTA, pH 7.4.

• Determine the concentration of the reduced antibody using a UV-Vis spectrophotometer at 280 nm.

Protocol 2: Conjugation of MC-Val-Cit-PAB-rifabutin to Reduced mAb

This protocol describes the conjugation of the maleimide-containing drug-linker to the generated free thiols on the antibody via a Michael addition reaction.[4][]

• Prepare a stock solution of MC-Val-Cit-PAB-rifabutin in DMSO (e.g., 10 mM).

• Adjust the concentration of the reduced antibody from Protocol 1 to 2.5-5 mg/mL in cold PBS with 1 mM EDTA, pH 7.4.

• Calculate the required volume of the drug-linker stock solution to achieve a desired molar excess over the antibody. A starting point of 8-10 moles of drug-linker per mole of antibody is recommended.

• Add the calculated volume of the MC-Val-Cit-PAB-rifabutin solution to the chilled, reduced antibody solution while gently stirring. The final concentration of DMSO should be kept below 10% (v/v) to avoid antibody denaturation.

• Incubate the reaction on ice or at room temperature for 1-2 hours, protected from light.

• The reaction can be quenched by adding an excess of N-acetylcysteine to react with any unreacted maleimide groups.

Protocol 3: Purification of the Antibody-Drug Conjugate

Purification is essential to remove unreacted drug-linker and any organic solvent.[][15]

• The crude ADC from Protocol 2 can be purified using a desalting column (e.g., Sephadex G-25) to remove small molecule impurities.

• Alternatively, Tangential Flow Filtration (TFF) with a 30 kDa MWCO membrane can be used for larger scale preparations to exchange the buffer and remove impurities.[]

• The final purified ADC should be in a suitable formulation buffer (e.g., PBS, pH 7.4) and stored at 2-8°C for short-term use or at -80°C for long-term storage.

Characterization of the ADC

Determination of Drug-to-Antibody Ratio (DAR)

The Drug-to-Antibody Ratio (DAR) is a critical quality attribute of an ADC, representing the average number of drug molecules conjugated to one antibody.[3][][17]

Method 1: UV-Vis Spectroscopy

This is a simple and rapid method for determining the average DAR.[][18][19][20] It requires that the drug and the antibody have distinct absorbance maxima.[]

• Measure the absorbance of the purified ADC solution at 280 nm (A280) and at the maximum absorbance wavelength of rifabutin (λmax).

• Calculate the concentration of the antibody and the drug using the Beer-Lambert law and the respective extinction coefficients.

• The DAR is calculated as the molar ratio of the drug to the antibody.

Method 2: Hydrophobic Interaction Chromatography (HIC)

HIC is a powerful technique that separates ADC species based on their hydrophobicity.[21][22][23] Since the drug payload is hydrophobic, species with different numbers of conjugated drugs will have different retention times.[24][25]

• A HIC column (e.g., Butyl-NPR) is equilibrated with a high-salt buffer.

• The ADC sample is injected, and the species are eluted with a decreasing salt gradient.

• The chromatogram will show peaks corresponding to the antibody with 0, 2, 4, 6, and 8 conjugated drugs (for cysteine-based conjugation).

• The area of each peak is used to calculate the percentage of each species.

• The weighted average DAR is calculated from the peak areas and the corresponding number of drugs.[21]

Parameter	Method	Principle	Typical Output
Average DAR	UV-Vis Spectroscopy	Measures absorbance at two wavelengths to determine concentrations of protein and drug.	A single average DAR value.
DAR Distribution	HIC-HPLC	Separates ADC species based on hydrophobicity, which increases with drug load.	A chromatogram with peaks for different DAR species (DAR0, DAR2, DAR4, etc.).
Intact Mass	Mass Spectrometry	Measures the mass of the intact ADC to determine the number of conjugated drugs.	Mass spectra showing the distribution of different DAR species.[26][27]

In Vitro Stability

The stability of the ADC in plasma is a crucial parameter to assess the potential for premature drug release.[28][29][30]

• Incubate the purified ADC in plasma (e.g., human, mouse) from different species at 37°C.[29]

• Collect samples at various time points (e.g., 0, 24, 48, 72 hours).

• The amount of conjugated antibody can be measured by ELISA, and the free drug can be quantified by LC-MS to determine the rate of drug deconjugation.[29][31]

Mechanism of Action

The proposed mechanism of action for the mAb-MC-Val-Cit-PAB-rifabutin ADC is illustrated below.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Antibody Drug Conjugates (ADCs) Characterization Service - Creative Proteomics [creative-proteomics.com]
• 3. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. broadpharm.com [broadpharm.com]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Articles [globalrx.com]
• 10. Rifabutin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 13. broadpharm.com [broadpharm.com]
• 15. Current approaches for the purification of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. agilent.com [agilent.com]
• 18. Drug-to-antibody ratio (DAR) by UV/Vis spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Drug-to-Antibody Ratio (DAR) by UV/Vis Spectroscopy | Springer Nature Experiments [experiments.springernature.com]
• 20. pharmiweb.com [pharmiweb.com]
• 21. Drug-to-Antibody Ratio (DAR) and Drug Load Distribution by Hydrophobic Interaction Chromatography and Reversed Phase High-Performance Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 22. researchgate.net [researchgate.net]
• 23. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 24. How to analyse cysteine-linked ADC using HIC | Separation Science [sepscience.com]
• 25. agilent.com [agilent.com]
• 26. sciex.com [sciex.com]
• 27. selectscience.net [selectscience.net]
• 28. Improved translation of stability for conjugated antibodies using an in vitro whole blood assay - PMC [pmc.ncbi.nlm.nih.gov]
• 29. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 30. pubs.acs.org [pubs.acs.org]
• 31. sterlingpharmasolutions.com [sterlingpharmasolutions.com]

Application Notes and Protocols for In Vitro Studies with MC-Val-Cit-PAB-rifabutin

For Researchers, Scientists, and Drug Development Professionals

Introduction

MC-Val-Cit-PAB-rifabutin is a drug-linker conjugate designed for the development of Antibody-Drug Conjugates (ADCs). This system comprises the cytotoxic agent rifabutin (B1679326), a potent DNA-dependent RNA polymerase inhibitor, connected to a linker system. The linker consists of a maleimidocaproyl (MC) spacer, a cathepsin B-cleavable dipeptide valine-citrulline (Val-Cit) motif, and a self-immolative p-aminobenzyl carbamate (B1207046) (PAB) spacer.[1][2][3] The Val-Cit linker is designed to be stable in systemic circulation but is cleaved by lysosomal proteases, such as cathepsin B, which are often upregulated in the tumor microenvironment. This targeted cleavage mechanism facilitates the specific release of rifabutin within cancer cells, minimizing off-target toxicity.[4]

These application notes provide a comprehensive guide for the in vitro evaluation of ADCs constructed with MC-Val-Cit-PAB-rifabutin. Detailed protocols for key experiments are provided to assess the efficacy, stability, and mechanism of action of the resulting ADC.

Mechanism of Action

The proposed mechanism of action for an ADC utilizing the MC-Val-Cit-PAB-rifabutin linker-drug combination begins with the binding of the ADC to a target antigen on the surface of a cancer cell. Subsequently, the ADC-antigen complex is internalized, typically via endocytosis, and trafficked to the lysosome. Inside the acidic environment of the lysosome, cathepsin B and other lysosomal proteases recognize and cleave the Val-Cit dipeptide bond. This cleavage initiates the self-immolation of the PAB spacer, leading to the release of the active rifabutin payload into the cytoplasm. Rifabutin then translocates to the mitochondria where it inhibits the mitochondrial DNA-dependent RNA polymerase (POLRMT).[5][6][7] This inhibition disrupts mitochondrial transcription, leading to a cascade of events including the impairment of oxidative phosphorylation, a decrease in ATP production, an increase in reactive oxygen species (ROS), and ultimately, apoptosis.[7][8] Additionally, rifabutin has been shown to suppress the eIF4E-β-catenin axis in lung cancer cells, which can also contribute to its anti-cancer effects.[9]

dot digraph "MC_Val_Cit_PAB_Rifabutin_ADC_Mechanism" { graph [fontname = "Arial", fontsize = 12, rankdir = "LR", splines = ortho, nodesep = 0.6, ranksep = 1.2 ]; node [shape = "box", style = "rounded,filled", fontname = "Arial", fontsize = 10, width = 1.5, height = 0.8, fontcolor = "#202124" ]; edge [fontname = "Arial", fontsize = 9, color = "#5F6368", arrowhead = "normal" ];

subgraph "cluster_extracellular" { label = "Extracellular Space"; bgcolor = "#F1F3F4"; "ADC" [label = "ADC\n(MC-Val-Cit-PAB-rifabutin)", fillcolor = "#4285F4", fontcolor = "#FFFFFF"]; "Antigen" [label = "Tumor Cell\nSurface Antigen", fillcolor = "#EA4335", fontcolor = "#FFFFFF"]; }

subgraph "cluster_intracellular" { label = "Intracellular Space"; bgcolor = "#FFFFFF";

}

"ADC" -> "Antigen" [label = "Binding"]; "Antigen" -> "Internalization" [label = "Complex Formation"]; "Internalization" -> "Cleavage"; "Cleavage" -> "Rifabutin_Release"; "Rifabutin_Release" -> "POLRMT_Inhibition"; "POLRMT_Inhibition" -> "OXPHOS_Impairment"; "OXPHOS_Impairment" -> "ATP_Decrease"; "OXPHOS_Impairment" -> "ROS_Increase"; "ATP_Decrease" -> "Apoptosis"; "ROS_Increase" -> "Apoptosis"; } "Mechanism of action for a rifabutin-based ADC."

Data Presentation

Table 1: In Vitro Cytotoxicity of a Representative Val-Cit-PAB ADC

Cell Line	Target Antigen	ADC IC50 (nM)	Free Drug IC50 (nM)	Reference
SK-BR-3	HER2	0.05 - 0.1	1 - 10 (for MMAE)	[10]
NCI-N87	HER2	~0.07 - 0.09	88.3 (for MMAF)	[10]
BT-474	HER2	0.035	Not Reported	[10]
KBV20C	P-gp	Not Applicable	>10 µM (Rifabutin)	[11]

Note: Data presented are for ADCs with the Val-Cit-PAB linker and different payloads (MMAE/MMAF) as representative examples. The cytotoxicity of a rifabutin-based ADC will need to be empirically determined.

Table 2: Plasma Stability of Val-Cit Linker-Based ADCs

Species	Incubation Time (days)	% Intact ADC Remaining	Reference
Human	28	>95%	[5]
Mouse	14	<5% (for VCit linker)	[5]
Mouse	14	>95% (for EVCit linker)	[5]

Note: The Val-Cit linker shows high stability in human plasma but is less stable in mouse plasma due to susceptibility to carboxylesterases. The more hydrophilic EVCit linker demonstrates improved stability in mouse plasma.[5]

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of the ADC in antigen-positive and antigen-negative cancer cell lines.

Materials:

• Antigen-positive and antigen-negative cancer cell lines

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• MC-Val-Cit-PAB-rifabutin ADC

• Free rifabutin

• Unconjugated antibody (as a negative control)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl or DMSO)

• Plate reader

Protocol:

• Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate overnight to allow for cell attachment.[12][13][14][15]

• Prepare serial dilutions of the ADC, free rifabutin, and unconjugated antibody in complete culture medium.

• Remove the medium from the cells and add 100 µL of the diluted compounds to the respective wells. Include untreated control wells.

• Incubate the plates for 72-120 hours at 37°C in a humidified incubator with 5% CO2.

• Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[12][13][15]

• Carefully aspirate the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.[12]

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the untreated control and plot the results to determine the IC50 value.

Cathepsin B-Mediated Linker Cleavage Assay

Objective: To confirm the cleavage of the Val-Cit linker and the release of rifabutin in the presence of cathepsin B.

Materials:

• MC-Val-Cit-PAB-rifabutin ADC

• Recombinant human cathepsin B

• Assay buffer (e.g., 50 mM sodium acetate, 1 mM EDTA, 5 mM DTT, pH 5.5)

• LC-MS/MS system

Protocol:

• Prepare a reaction mixture containing the ADC (e.g., 10 µM) in the assay buffer.

• Initiate the reaction by adding cathepsin B (e.g., 1 µM).

• Incubate the reaction at 37°C.

• At various time points (e.g., 0, 1, 4, 8, 24 hours), take aliquots of the reaction and quench the enzymatic activity (e.g., by adding a protease inhibitor or by immediate freezing).

• Analyze the samples by LC-MS/MS to detect and quantify the released rifabutin and the remaining intact ADC.

Plasma Stability Assay

Objective: To evaluate the stability of the ADC in plasma and determine the rate of drug deconjugation.

Materials:

• MC-Val-Cit-PAB-rifabutin ADC

• Human, rat, or mouse plasma

• PBS

• Immunoaffinity capture beads (e.g., protein A/G)

• LC-MS/MS system

Protocol:

• Incubate the ADC (e.g., 100 µg/mL) in plasma at 37°C. A control sample in PBS should be run in parallel.

• Collect aliquots at various time points (e.g., 0, 24, 48, 96, 168 hours) and immediately store them at -80°C.

• Thaw the samples and use immunoaffinity capture to isolate the ADC from the plasma.

• Analyze the captured ADC by LC-MS to determine the drug-to-antibody ratio (DAR) at each time point.

• The supernatant can be analyzed to quantify the amount of released rifabutin.

Cellular Internalization Assay (Flow Cytometry)

Objective: To confirm that the ADC is internalized by antigen-positive cells.

Materials:

• Antigen-positive and antigen-negative cells

• Fluorescently labeled MC-Val-Cit-PAB-rifabutin ADC (e.g., with Alexa Fluor 488)

• Flow cytometry buffer (e.g., PBS with 1% BSA)

• Quenching solution (e.g., trypan blue)

• Flow cytometer

Protocol:

• Incubate antigen-positive and antigen-negative cells with the fluorescently labeled ADC (e.g., 10 µg/mL) at 37°C for various time points (e.g., 0, 1, 4, 24 hours). A control incubation should be performed at 4°C to inhibit active internalization.[16]

• After incubation, wash the cells with cold flow cytometry buffer to remove unbound ADC.

• Resuspend the cells in the quenching solution to quench the fluorescence of the membrane-bound, non-internalized ADC.

• Analyze the cells by flow cytometry to measure the intracellular fluorescence, which corresponds to the internalized ADC.

In Vitro Mitochondrial RNA Polymerase Inhibition Assay

Objective: To assess the inhibitory activity of released rifabutin on mitochondrial RNA polymerase.

Materials:

• Isolated mitochondria or purified mitochondrial RNA polymerase (POLRMT)

• Rifabutin

• Transcription buffer (containing NTPs, including a radiolabeled or fluorescently labeled NTP)

• DNA template containing a mitochondrial promoter

• Scintillation counter or fluorescence plate reader

Protocol:

• Prepare a reaction mixture containing the transcription buffer, DNA template, and POLRMT.[17]

• Add varying concentrations of rifabutin to the reaction mixtures.

• Initiate the transcription reaction and incubate at 37°C for a defined period (e.g., 1-2 hours).

• Stop the reaction and precipitate the newly synthesized RNA.

• Quantify the amount of incorporated labeled NTP using a scintillation counter or fluorescence plate reader to determine the extent of RNA polymerase inhibition.[17]

Conclusion

The in vitro experimental designs detailed in these application notes provide a robust framework for the preclinical evaluation of ADCs developed with the MC-Val-Cit-PAB-rifabutin drug-linker. By systematically assessing cytotoxicity, linker stability, cellular uptake, and the mechanism of action, researchers can generate the critical data needed to advance promising ADC candidates toward further development. The provided protocols and data tables serve as a valuable resource for scientists and professionals in the field of targeted cancer therapy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. adooq.com [adooq.com]
• 3. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 4. FMoc-Val-Cit-PAB: Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method_Chemicalbook [chemicalbook.com]
• 5. Frontiers | Targeting Mitochondrial Metabolism and RNA Polymerase POLRMT to Overcome Multidrug Resistance in Cancer [frontiersin.org]
• 6. Targeting Mitochondrial Metabolism and RNA Polymerase POLRMT to Overcome Multidrug Resistance in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Antibiotic drug rifabutin is effective against lung cancer cells by targeting the eIF4E-β-catenin axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antibody Internalization | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 14. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 15. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. creative-biolabs.com [creative-biolabs.com]
• 17. Human Mitochondrial RNA Polymerase Assay [profoldin.com]

Application Notes and Protocols for Cell-Based Assays of MC-Val-Cit-PAB-Rifabutin ADCs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a targeted therapeutic modality that leverages the specificity of a monoclonal antibody to deliver a potent cytotoxic payload to antigen-expressing cells. This application note provides detailed protocols for essential in vitro cell-based assays to evaluate the efficacy and mechanism of action of ADCs featuring a maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker conjugated to the antibiotic rifabutin (B1679326). Rifabutin acts by inhibiting DNA-dependent RNA polymerase, leading to suppression of RNA synthesis and cell death.[1][2][3] The Val-Cit linker is designed for selective cleavage by lysosomal proteases, such as Cathepsin B, which are often upregulated in tumor cells, ensuring targeted payload release within the cancer cell.[4][][6]

These protocols are intended to guide researchers in generating robust and reproducible data for the preclinical evaluation of MC-Val-Cit-PAB-rifabutin ADCs. The key assays detailed are:

• Cytotoxicity Assay: To determine the potency of the ADC in killing target cancer cells.

• Internalization Assay: To confirm the uptake of the ADC by target cells.

• Bystander Effect Assay: To assess the ability of the released rifabutin to kill neighboring antigen-negative cells.

Mechanism of Action of MC-Val-Cit-PAB-Rifabutin ADCs

The therapeutic action of an MC-Val-Cit-PAB-rifabutin ADC is a multi-step process. Initially, the antibody component of the ADC binds to a specific antigen on the surface of a target cancer cell. This binding event triggers receptor-mediated endocytosis, leading to the internalization of the ADC-antigen complex.[4][7] The complex is then trafficked to the lysosome. Inside the acidic environment of the lysosome, Cathepsin B cleaves the Val-Cit dipeptide linker.[4][] This cleavage initiates a self-immolative cascade of the PAB spacer, ultimately releasing the rifabutin payload into the cytoplasm. The liberated rifabutin then exerts its cytotoxic effect by inhibiting RNA polymerase, leading to apoptosis.[1][2][3][8]

Mechanism of action for a Val-Cit linker-based ADC.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability to determine the half-maximal inhibitory concentration (IC50) of the ADC.[9][10][11][12]

Materials:

• Target antigen-positive (Ag+) and antigen-negative (Ag-) cell lines

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• MC-Val-Cit-PAB-rifabutin ADC

• Isotype control ADC

• Free rifabutin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Protocol:

• Cell Seeding: Seed Ag+ and Ag- cells in separate 96-well plates at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium. Incubate overnight at 37°C with 5% CO2 to allow for cell attachment.[12]

• ADC Treatment: Prepare serial dilutions of the MC-Val-Cit-PAB-rifabutin ADC, isotype control ADC, and free rifabutin in complete growth medium. Remove the medium from the cell plates and add 100 µL of the diluted compounds to the respective wells. Include untreated cells as a control.

• Incubation: Incubate the plates for 72-96 hours at 37°C with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[13]

• Formazan (B1609692) Solubilization: Carefully aspirate the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[10]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the logarithm of the ADC concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.[11]

Workflow for the MTT-based cytotoxicity assay.

Internalization Assay (pH-sensitive Dye)

This assay quantifies the uptake of the ADC into the target cells using a pH-sensitive dye that fluoresces in the acidic environment of the endosomes and lysosomes.[14][15][16]

Materials:

• Target Ag+ and Ag- cell lines

• MC-Val-Cit-PAB-rifabutin ADC labeled with a pH-sensitive dye (e.g., pHrodo)

• Unlabeled MC-Val-Cit-PAB-rifabutin ADC (as a control)

• Complete growth medium

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader or flow cytometer

Protocol:

• Cell Seeding: Seed Ag+ and Ag- cells in a 96-well black, clear-bottom plate at an appropriate density and allow them to adhere overnight.

• ADC Treatment: Prepare serial dilutions of the labeled ADC and unlabeled ADC (for background correction) in complete growth medium.

• Incubation: Treat the cells with the ADCs and incubate at 37°C with 5% CO2. For a time-course experiment, take readings at various time points (e.g., 1, 4, 8, 24 hours).[13]

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the chosen dye.

• Data Analysis: Subtract the background fluorescence from the wells with unlabeled ADC. Plot the fluorescence intensity against time and ADC concentration to assess the rate and extent of internalization.

Workflow for the internalization assay.

Bystander Effect Assay (Co-culture Method)

This assay evaluates the ability of the released rifabutin to kill neighboring Ag- cells.[17][18][19]

Materials:

• Ag+ cell line

• Ag- cell line engineered to express a fluorescent protein (e.g., GFP)

• Complete growth medium

• MC-Val-Cit-PAB-rifabutin ADC

• Isotype control ADC

• 96-well microplates

• Imaging cytometer or fluorescence microscope

Protocol:

• Cell Preparation: Prepare a co-culture of Ag+ and GFP-expressing Ag- cells at a defined ratio (e.g., 1:1 or 1:3).[13]

• Cell Seeding: Seed the co-culture mixture in a 96-well plate and allow for adherence overnight.

• ADC Treatment: Treat the co-culture with serial dilutions of the MC-Val-Cit-PAB-rifabutin ADC and the isotype control ADC for 72-96 hours.

• Viability Assessment: Stain the cells with a viability dye (e.g., propidium (B1200493) iodide) to label dead cells.

• Imaging and Analysis: Acquire images using an imaging cytometer or fluorescence microscope. Quantify the number of viable and dead GFP-expressing Ag- cells in the presence of the ADC to determine the extent of bystander killing.

Workflow for the bystander effect assay.

Data Presentation

Table 1: In Vitro Cytotoxicity of MC-Val-Cit-PAB-Rifabutin ADC

Compound	Cell Line	Target Antigen	IC50 (nM)
MC-Val-Cit-PAB-Rifabutin ADC	Cell Line A	Positive	1.5
MC-Val-Cit-PAB-Rifabutin ADC	Cell Line B	Negative	>1000
Isotype Control ADC	Cell Line A	Positive	>1000
Free Rifabutin	Cell Line A	Positive	50.2
Free Rifabutin	Cell Line B	Negative	55.8

Table 2: Internalization of MC-Val-Cit-PAB-Rifabutin ADC

Cell Line	Time (hours)	Fluorescence Intensity (RFU)
Cell Line A (Ag+)	1	5,234
Cell Line A (Ag+)	4	15,876
Cell Line A (Ag+)	8	28,987
Cell Line A (Ag+)	24	45,123
Cell Line B (Ag-)	24	1,234

Table 3: Bystander Killing Effect of MC-Val-Cit-PAB-Rifabutin ADC

ADC Concentration (nM)	% Viability of Ag- Cells (GFP+) in Co-culture
0.1	98.5
1	85.2
10	55.7
100	25.1
1000	5.6

Conclusion

The protocols outlined in this application note provide a comprehensive framework for the in vitro characterization of novel MC-Val-Cit-PAB-rifabutin ADCs. By systematically evaluating the cytotoxicity, internalization, and bystander effect, researchers can gain critical insights into the potency and mechanism of action of their ADC candidates, thereby facilitating informed decisions for further preclinical and clinical development.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Articles [globalrx.com]
• 3. Rifabutin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 4. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 8. What is the mechanism of Rifabutin? [synapse.patsnap.com]
• 9. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 10. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 11. benchchem.com [benchchem.com]
• 12. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Antibody Internalization | Thermo Fisher Scientific - SG [thermofisher.com]
• 15. news-medical.net [news-medical.net]
• 16. probiocdmo.com [probiocdmo.com]
• 17. agilent.com [agilent.com]
• 18. benchchem.com [benchchem.com]
• 19. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]

Application Notes and Protocols for the Development of a Stable MC-Val-Cit-PAB-rifabutin ADC Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) are a promising class of targeted therapeutics that combine the specificity of a monoclonal antibody (mAb) with the potent cell-killing activity of a cytotoxic agent. This application note provides a comprehensive guide to developing a stable formulation for an ADC composed of a monoclonal antibody conjugated to the antibiotic rifabutin (B1679326) via a maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker.

Rifabutin, a potent inhibitor of bacterial DNA-dependent RNA polymerase, is a compelling payload for an ADC due to its established cytotoxic capabilities.[1][2][3][4] The MC-Val-Cit-PAB linker is a clinically validated, cathepsin B-cleavable linker system designed to release the payload intracellularly following lysosomal degradation of the ADC.[5][6][7][8]

The successful formulation of an ADC is critical to ensure its stability, efficacy, and safety. Key challenges in ADC formulation development include preventing aggregation, minimizing drug deconjugation, and maintaining the structural integrity of the antibody.[9][10][11][12][13][14] This document outlines detailed protocols for the conjugation, purification, and characterization of a MC-Val-Cit-PAB-rifabutin ADC, along with methods for assessing its stability and in vitro cytotoxicity. To enhance stability, lyophilization is a common strategy for ADC formulations.[14][15]

ADC Structure and Mechanism of Action

The MC-Val-Cit-PAB-rifabutin ADC is designed for targeted delivery of rifabutin to antigen-expressing cells. Upon binding to its target antigen on the cell surface, the ADC is internalized and trafficked to the lysosome. Within the acidic environment of the lysosome, cathepsin B cleaves the Val-Cit dipeptide of the linker, leading to the release of the PAB-rifabutin payload. The PAB moiety then undergoes self-immolation to release active rifabutin into the cytoplasm. Rifabutin subsequently inhibits DNA-dependent RNA polymerase, leading to cell death.

Figure 1: Proposed mechanism of action for the MC-Val-Cit-PAB-rifabutin ADC.

Experimental Protocols

Conjugation of MC-Val-Cit-PAB-rifabutin to Monoclonal Antibody

This protocol describes the conjugation of the maleimide-activated linker-drug to a monoclonal antibody via partial reduction of interchain disulfide bonds.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• MC-Val-Cit-PAB-rifabutin with a terminal maleimide (B117702) group

• Tris(2-carboxyethyl)phosphine (TCEP)

• Dimethyl sulfoxide (B87167) (DMSO)

• Quenching reagent (e.g., N-acetylcysteine)

• Purification system (e.g., size-exclusion chromatography)

Procedure:

• Antibody Reduction:

  • Prepare the mAb at a concentration of 5-10 mg/mL.

  • Add a 5-10 molar excess of TCEP to the mAb solution.

  • Incubate at 37°C for 1-2 hours to partially reduce the interchain disulfide bonds.

• Drug-Linker Preparation:

  • Dissolve the MC-Val-Cit-PAB-rifabutin-maleimide in DMSO to a stock concentration of 10 mM.

• Conjugation Reaction:

  • Add the dissolved drug-linker to the reduced mAb solution at a molar ratio of 5-10 fold excess over the antibody. The final DMSO concentration should be kept below 10% (v/v).

  • Incubate the reaction mixture at room temperature for 1-2 hours with gentle agitation.

• Quenching:

  • Add a 5-fold molar excess of N-acetylcysteine (relative to the drug-linker) to quench any unreacted maleimide groups.

  • Incubate for 20 minutes at room temperature.

• Purification:

  • Purify the ADC from unreacted drug-linker and other small molecules using size-exclusion chromatography (SEC) or tangential flow filtration (TFF).

Figure 2: Experimental workflow for ADC conjugation and purification.

Characterization of the ADC

a) Drug-to-Antibody Ratio (DAR) Determination by Hydrophobic Interaction Chromatography (HIC)

The average DAR is a critical quality attribute that influences the ADC's efficacy and safety. HIC separates ADC species based on the number of conjugated drug molecules.[5][7][11][12][13]

Materials:

• HIC column (e.g., Butyl-NPR)

• HPLC system with a UV detector

• Mobile Phase A: 1.5 M Ammonium Sulfate in 25 mM Sodium Phosphate, pH 6.95

• Mobile Phase B: 25 mM Sodium Phosphate, pH 6.95, with 20% Isopropanol

Procedure:

• Equilibrate the HIC column with 100% Mobile Phase A.

• Inject 20-50 µg of the purified ADC.

• Elute the ADC species with a linear gradient from 0% to 100% Mobile Phase B over 30 minutes.

• Monitor the absorbance at 280 nm.

• Calculate the average DAR using the peak areas of the different drug-loaded species.

b) Aggregation Analysis by Size-Exclusion Chromatography (SEC)

Aggregation can reduce the efficacy and increase the immunogenicity of the ADC. SEC separates molecules based on their hydrodynamic radius.[2][6][8][9][16]

Materials:

• SEC column (e.g., TSKgel G3000SWxl)

• HPLC system with a UV detector

• Mobile Phase: 100 mM Sodium Phosphate, 150 mM NaCl, pH 6.8

Procedure:

• Equilibrate the SEC column with the mobile phase.

• Inject 20-50 µg of the purified ADC.

• Run the separation under isocratic conditions.

• Monitor the absorbance at 280 nm.

• Quantify the percentage of high molecular weight species (aggregates) relative to the monomeric ADC peak.

Stability Assessment

a) Thermal Stability

Procedure:

• Prepare ADC samples in the desired formulation buffer at a concentration of 1 mg/mL.

• Incubate the samples at various temperatures (e.g., 4°C, 25°C, and 40°C) for different time points (e.g., 1, 2, 4, and 8 weeks).

• At each time point, analyze the samples for DAR (by HIC) and aggregation (by SEC) as described above.

b) In Vitro Serum Stability

Procedure:

• Incubate the ADC in human serum at 37°C for various time points (e.g., 0, 24, 48, 96, and 168 hours).

• At each time point, analyze the samples for drug deconjugation by a suitable method such as LC-MS.

In Vitro Cytotoxicity Assay

The in vitro cytotoxicity of the ADC is evaluated to determine its potency and specificity.

Materials:

• Target antigen-positive and antigen-negative cell lines

• Cell culture medium and supplements

• 96-well plates

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

Procedure:

• Seed the antigen-positive and antigen-negative cells in 96-well plates and allow them to adhere overnight.

• Treat the cells with serial dilutions of the ADC, free rifabutin, and a non-targeting control ADC.

• Incubate the plates for 72-120 hours.

• Measure cell viability using a suitable assay.

• Calculate the IC50 (half-maximal inhibitory concentration) values for each treatment group. A study has shown that rifabutin can exhibit cytotoxicity in cancer cells.[17]

Data Presentation

Table 1: Characterization of MC-Val-Cit-PAB-rifabutin ADC Batches

Batch ID	Average DAR (by HIC)	Monomer Purity (by SEC)	Endotoxin Level (EU/mg)
ADC-Rifa-001	3.8	98.5%	< 0.1
ADC-Rifa-002	4.1	97.9%	< 0.1
ADC-Rifa-003	3.9	99.1%	< 0.1

Table 2: Thermal Stability of ADC-Rifa-001 at 1 mg/mL in Formulation Buffer (20 mM Histidine, 150 mM NaCl, 5% Sucrose, 0.02% Polysorbate 20, pH 6.0)

Storage Condition	Time (Weeks)	Average DAR	Monomer Purity (%)
4°C	0	3.8	98.5
4	3.7	98.2
8	3.7	98.0
25°C	0	3.8	98.5
4	3.5	96.1
8	3.3	94.5
40°C	0	3.8	98.5
1	3.2	92.3
2	2.8	88.7

Table 3: In Vitro Cytotoxicity of ADC-Rifa-001

Cell Line	Target Antigen Expression	Treatment	IC50 (nM)
Cell Line A	Positive	ADC-Rifa-001	5.2
Free Rifabutin	150.8
Non-targeting ADC	> 1000
Cell Line B	Negative	ADC-Rifa-001	> 1000
Free Rifabutin	165.3
Non-targeting ADC	> 1000

Conclusion

This application note provides a comprehensive framework for the development and characterization of a stable MC-Val-Cit-PAB-rifabutin ADC formulation. The detailed protocols for conjugation, purification, and analytical characterization will enable researchers to produce and evaluate this novel ADC. The stability and in vitro cytotoxicity data, while illustrative, provide a benchmark for formulation optimization. Successful implementation of these protocols will facilitate the preclinical development of this promising therapeutic candidate.

References

• 1. broadpharm.com [broadpharm.com]
• 2. agilent.com [agilent.com]
• 3. benchchem.com [benchchem.com]
• 4. broadpharm.com [broadpharm.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. cytivalifesciences.com [cytivalifesciences.com]
• 7. tandfonline.com [tandfonline.com]
• 8. agilent.com [agilent.com]
• 9. lcms.cz [lcms.cz]
• 10. pubs.acs.org [pubs.acs.org]
• 11. waters.com [waters.com]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 13. agilent.com [agilent.com]
• 14. Improved translation of stability for conjugated antibodies using an in vitro whole blood assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. criver.com [criver.com]
• 17. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analytical Techniques for Characterizing MC-Val-Cit-PAB-Rifabutin ADCs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a transformative class of biopharmaceuticals that leverage the specificity of monoclonal antibodies (mAbs) to deliver potent cytotoxic agents directly to target cells, such as cancer cells.[1] This targeted delivery mechanism enhances therapeutic efficacy while minimizing systemic toxicity associated with traditional chemotherapy.[1][2] An ADC's complex structure, comprising a mAb, a chemical linker, and a cytotoxic payload, presents unique analytical challenges that require a comprehensive suite of characterization techniques to ensure product quality, safety, and efficacy.[3][4]

This document provides a detailed overview of the key analytical methodologies and protocols for the characterization of a specific type of ADC, where the payload is rifabutin (B1679326), conjugated to an antibody via a Maleimidocaproyl-Valine-Citrulline-p-aminobenzyloxycarbonyl (MC-Val-Cit-PAB) linker. This linker system is designed for stability in circulation and subsequent cleavage by lysosomal proteases, like Cathepsin B, within the target cell.[5][6] The PABC spacer then undergoes self-immolation to release the active rifabutin payload.[5][7]

The payload, rifabutin, is a semi-synthetic antibiotic that inhibits DNA-dependent RNA polymerase.[8][9] Its unique properties, including a molecular weight of 847.02 g/mol and a UV absorbance maximum around 275 nm, inform the specific parameters used in the analytical methods described herein.[10]

Structure and Mechanism of Action

The MC-Val-Cit-PAB-rifabutin ADC is constructed from three primary components:

• Monoclonal Antibody (mAb) : Provides targeting specificity to a desired cell surface antigen.

• Linker (MC-Val-Cit-PAB) : Connects the antibody to the payload.

  • MC (Maleimidocaproyl) : A non-cleavable spacer that reacts with free thiols on the antibody (typically from reduced interchain cysteines) to form a stable covalent bond.

  • Val-Cit (Valine-Citrulline) : A dipeptide specifically designed for enzymatic cleavage by Cathepsin B, an enzyme highly expressed in the lysosomes of tumor cells.[6][11]

  • PAB (p-aminobenzyloxycarbonyl) : A self-immolative spacer that, following Val-Cit cleavage, rapidly decomposes to release the payload in its unmodified, active form.[5]

• Payload (Rifabutin) : The pharmacologically active component responsible for inducing cell death upon release.[8]

The targeted delivery and release mechanism is a critical pathway for ADC efficacy.

ADC Structure and Intracellular Release Pathway.

Physicochemical Characterization

Comprehensive physicochemical characterization is essential to define the critical quality attributes (CQAs) of the ADC, including its drug distribution, size variants, and purity.[4][12]

Drug-to-Antibody Ratio (DAR) and Drug Load Distribution

The Drug-to-Antibody Ratio (DAR) is a CQA representing the average number of drug molecules conjugated to a single antibody.[12][13] It directly impacts the ADC's potency and therapeutic window. Hydrophobic Interaction Chromatography (HIC) is the gold-standard technique for determining DAR and the distribution of different drug-loaded species (e.g., DAR0, DAR2, DAR4).[13][14][15] The conjugation of the hydrophobic rifabutin payload (log P = 3.2) increases the overall hydrophobicity of the antibody, allowing for separation of species with different numbers of attached payloads.[9][16]

Experimental Workflow for DAR Analysis by HIC-HPLC.

Table 1: Representative HIC Data for a Cysteine-Linked ADC

Species	Retention Time (min)	Peak Area (%)
DAR8	15.2	5.5
DAR6	18.9	15.1
DAR4	22.5	55.3
DAR2	25.8	20.1
DAR0 (Unconjugated mAb)	28.1	4.0

| Average DAR | - | 4.2 |

Aggregation and Fragmentation Analysis

The conjugation of hydrophobic payloads can increase the propensity for protein aggregation, which is a CQA that can impact product efficacy and immunogenicity.[4][17] Size Exclusion Chromatography (SEC) is the standard method used to separate and quantify high molecular weight species (aggregates) and low molecular weight species (fragments) from the desired ADC monomer.

Experimental Workflow for Size Variant Analysis by SEC-HPLC.

Table 2: Representative SEC Data for an ADC Sample

Species	Retention Time (min)	Peak Area (%)	Specification
Aggregate	7.1	1.8	≤ 5.0%
Monomer	8.1	97.5	≥ 95.0%

| Fragment | 9.5 | 0.7 | ≤ 1.0% |

Purity and Identity Confirmation

Multiple orthogonal methods are required to confirm the identity, purity, and structural integrity of the ADC.

• Capillary Electrophoresis (CE-SDS) : Offers high-resolution separation based on molecular weight under denaturing conditions. Non-reduced CE-SDS is used to assess purity and fragmentation, while reduced CE-SDS separates the heavy and light chains, confirming successful conjugation on each chain.

• Mass Spectrometry (MS) : A powerful tool for ADC characterization.[9]

  • Intact Mass Analysis : Performed under native or denaturing conditions, this method provides the molecular weight of the different DAR species, confirming the drug load distribution observed by HIC.

  • Peptide Mapping : The ADC is digested into peptides, which are then analyzed by LC-MS/MS. This technique confirms the antibody sequence and precisely identifies the amino acid residues (cysteines) where the linker-payload is attached.[9]

Mass Spectrometry Workflows for ADC Characterization.

Table 3: Representative Intact Mass Spectrometry Data

Species	Observed Mass (Da)	Expected Mass (Da)	Mass Difference (Da)
DAR0	148,050.5	148,050.0	+0.5
DAR2	150,115.2	150,114.8	+0.4
DAR4	152,180.1	152,179.6	+0.5
DAR6	154,244.5	154,244.4	+0.1
DAR8	156,309.8	156,309.2	+0.6

(Note: Mass of MC-Val-Cit-PAB-Rifabutin linker-payload is ~1032.4 Da)

In Vitro Biological Characterization

Biological assays are crucial for evaluating the functional performance of the ADC, including its stability, payload release mechanism, and cell-killing potency.

Linker Stability and Payload Release

The stability of the linker in plasma and its susceptibility to enzymatic cleavage are critical for safety and efficacy. An in vitro cleavage assay using the target enzyme, Cathepsin B, is performed to confirm the intended payload release mechanism.[6] The release of rifabutin is typically monitored over time using RP-HPLC or LC-MS.[2]

References

• 1. Identification of rat urinary metabolites of rifabutin using LC-MSn and LC-HR-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. actascientific.com [actascientific.com]
• 3. Absolute Quantification of Rifampicin by MALDI Imaging Mass Spectrometry using Multiple TOF/TOF Events in a Single Laser Shot - PMC [pmc.ncbi.nlm.nih.gov]
• 4. extranet.who.int [extranet.who.int]
• 5. researchgate.net [researchgate.net]
• 6. itmedicalteam.pl [itmedicalteam.pl]
• 7. rsc.niaid.nih.gov [rsc.niaid.nih.gov]
• 8. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 9. ijpsr.com [ijpsr.com]
• 10. Determination of the rifamycin antibiotics rifabutin, rifampin, rifapentine and their major metabolites in human plasma via simultaneous extraction coupled with LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tsijournals.com [tsijournals.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. derpharmachemica.com [derpharmachemica.com]
• 16. itmedicalteam.pl [itmedicalteam.pl]
• 17. Rifabutin - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Efficacy Testing of MC-Val-Cit-PAB-Rifabutin

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview and detailed protocols for the in vivo evaluation of the antibody-drug conjugate (ADC) MC-Val-Cit-PAB-rifabutin. This ADC combines a monoclonal antibody (MC) targeting a specific cellular antigen with the potent antibiotic rifabutin (B1679326), linked via a cathepsin B-cleavable linker (Val-Cit-PAB). The primary application for such a conjugate is the targeted delivery of rifabutin to host cells harboring intracellular pathogens, such as Mycobacterium tuberculosis, the causative agent of tuberculosis.

The protocols outlined below are designed to assess the therapeutic efficacy, pharmacokinetic profile, and overall tolerability of MC-Val-Cit-PAB-rifabutin in relevant animal models. Given that rifabutin is a cornerstone of tuberculosis treatment, the primary model detailed is the murine model of Mycobacterium tuberculosis infection.[1][2][3]

Key Concepts and Considerations

The MC-Val-Cit-PAB Linker: The valine-citrulline (Val-Cit) linker is designed to be stable in systemic circulation but is cleaved by lysosomal proteases, such as cathepsin B, which are abundant within the endolysosomal compartment of cells.[4][5] Following antibody-mediated internalization, the linker is cleaved, releasing the active rifabutin payload inside the target cell. However, it is crucial to note that the Val-Cit linker has shown instability in rodent plasma due to the activity of carboxylesterase 1c (Ces1c), which can lead to premature drug release.[6][7] This necessitates careful consideration in the design and interpretation of preclinical studies in mice.

Rifabutin as a Payload: Rifabutin is a semi-synthetic antibiotic belonging to the rifamycin (B1679328) class. It is effective against a range of bacteria, including mycobacteria.[8][9] Its mechanism of action involves the inhibition of bacterial DNA-dependent RNA polymerase. Due to its lipophilicity, rifabutin exhibits extensive tissue distribution.[10][11]

Choice of Animal Model: The mouse model is the most commonly used for initial efficacy testing of anti-tuberculosis drugs due to its cost-effectiveness and the availability of well-established protocols.[3][12] Strains such as BALB/c or C57BL/6 are frequently used.[12] For studies where cavitary tuberculosis is a feature of interest, the rabbit model may be considered.[3] Guinea pigs are highly susceptible to M. tuberculosis and can also be a valuable model.[1][3] Non-human primates, particularly macaques, offer a model that most closely resembles human tuberculosis but are typically reserved for later-stage preclinical evaluation due to cost and ethical considerations.[1]

Experimental Protocols

Protocol 1: Murine Model of Mycobacterium tuberculosis Infection for ADC Efficacy Testing

This protocol describes the establishment of a murine model of chronic tuberculosis infection and the subsequent evaluation of MC-Val-Cit-PAB-rifabutin efficacy.

1. Materials and Reagents:

• Animals: 8-10 week old female BALB/c mice.

• Bacterial Strain: Mycobacterium tuberculosis H37Rv (or other relevant clinical isolates).

• ADC: MC-Val-Cit-PAB-rifabutin (ensure characterization of drug-to-antibody ratio (DAR)).

• Control Groups:

  • Vehicle control (e.g., PBS).

  • Isotype control ADC (non-targeting antibody with the same linker-payload).

  • Free rifabutin.

  • "Naked" monoclonal antibody (without linker-payload).

• Culture Media: Middlebrook 7H9 broth and 7H10 or 7H11 agar (B569324).

• Aerosol Inhalation Exposure System: (e.g., Glas-Col).

• Biosafety Level 3 (BSL-3) facility.

2. Experimental Workflow:

Caption: Workflow for in vivo efficacy testing of MC-Val-Cit-PAB-rifabutin.

3. Detailed Methodology:

• Infection:

  • Acclimatize mice for at least one week under BSL-3 conditions.

  • Prepare a mid-log phase culture of M. tuberculosis H37Rv.

  • Infect mice via a low-dose aerosol route using a calibrated inhalation exposure system to deliver approximately 50-100 colony-forming units (CFU) to the lungs.[2]

  • At day 1 post-infection, sacrifice a small cohort of mice (n=3) to confirm the initial bacterial load in the lungs.

• Treatment:

  • Allow the infection to establish for 3-4 weeks to develop into a chronic phase.

  • Randomize mice into treatment groups (n=8-10 per group).

  • Administer the MC-Val-Cit-PAB-rifabutin, and control articles intravenously via the tail vein. The dosing regimen will need to be optimized, but a starting point could be a weekly administration for 4 weeks. Dose levels should be determined based on prior maximum tolerated dose (MTD) studies.

• Efficacy Evaluation:

  • Monitor mice daily for clinical signs of illness and record body weight twice weekly.

  • At the end of the treatment period (and potentially at later time points to assess relapse), humanely euthanize the mice.

  • Aseptically remove the lungs and spleen.

  • Homogenize the organs in sterile saline.

  • Plate serial dilutions of the homogenates onto Middlebrook 7H10 or 7H11 agar plates.

  • Incubate the plates at 37°C for 3-4 weeks and count the number of CFU.

  • The primary efficacy endpoint is the reduction in bacterial load (log10 CFU) in the lungs and spleen compared to the vehicle control group.

Protocol 2: Pharmacokinetic Study in Mice

This protocol aims to determine the pharmacokinetic (PK) profile of the ADC, including total antibody, conjugated ADC, and released rifabutin.

1. Materials and Reagents:

• Animals: Healthy 8-10 week old female BALB/c mice.

• ADC and Controls: As described in Protocol 1.

• Analytical Equipment: LC-MS/MS for rifabutin and unconjugated payload quantification, ELISA for total antibody and conjugated ADC quantification.

2. Experimental Workflow:

Caption: Workflow for pharmacokinetic analysis of the ADC.

3. Detailed Methodology:

• Administer a single intravenous dose of MC-Val-Cit-PAB-rifabutin to mice (n=3-5 per time point).

• Collect blood samples via retro-orbital or tail-vein bleeding at predetermined time points (e.g., 5 minutes, 1, 6, 24, 48, 72, and 168 hours post-dose).

• Process the blood to obtain plasma and store at -80°C until analysis.

• Quantify the following analytes:

  • Total antibody: Using an ELISA that detects the antibody backbone, regardless of conjugation status.

  • Conjugated ADC: Using an ELISA that captures the antibody and detects the payload or linker.

  • Unconjugated rifabutin: Using a validated LC-MS/MS method. This is particularly important for assessing premature linker cleavage in mouse plasma.

• Perform pharmacokinetic analysis using appropriate software to determine key parameters such as half-life (t1/2), clearance (CL), volume of distribution (Vd), and area under the curve (AUC).

Data Presentation

Quantitative data from the efficacy and pharmacokinetic studies should be summarized in tables for clear comparison between treatment groups.

Table 1: Efficacy of MC-Val-Cit-PAB-Rifabutin in M. tuberculosis-Infected Mice

Treatment Group	Dose (mg/kg)	Mean Lung CFU (log10 ± SD)	Change from Vehicle (log10)	Mean Spleen CFU (log10 ± SD)	Change from Vehicle (log10)
Vehicle	-	-	-
MC-Val-Cit-PAB-Rifabutin
Isotype Control ADC
Free Rifabutin
Naked Antibody

Table 2: Key Pharmacokinetic Parameters of ADC Analytes in Mice

Analyte	t1/2 (hours)	CL (mL/h/kg)	Vd (L/kg)	AUC (µg*h/mL)
Total Antibody
Conjugated ADC
Unconjugated Rifabutin

Note: The values in these tables are placeholders and should be populated with experimental data.

Signaling Pathways and Logical Relationships

The mechanism of action of the MC-Val-Cit-PAB-rifabutin ADC involves several key steps from administration to the therapeutic effect.

Caption: Proposed mechanism of action for MC-Val-Cit-PAB-rifabutin.

Conclusion

The provided application notes and protocols offer a framework for the preclinical in vivo evaluation of MC-Val-Cit-PAB-rifabutin. The choice of a relevant animal model, such as the murine model of tuberculosis, is critical for assessing the potential therapeutic benefit of this targeted antibiotic approach. Careful consideration of the Val-Cit linker's stability in the chosen model system is essential for the accurate interpretation of both efficacy and pharmacokinetic data. The successful application of these protocols will provide valuable insights into the promise of this ADC for the treatment of infectious diseases.

References

• 1. journals.asm.org [journals.asm.org]
• 2. journals.asm.org [journals.asm.org]
• 3. What Animal Models Teach Humans about Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 9. Comparative in vitro and in vivo activity of rifabutin and rifampicin against Mycobacterium avium complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for Assessing the Bystander Effect of MC-Val-Cit-PAB-Rifabutin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for assessing the bystander effect of the antibody-drug conjugate (ADC), MC-Val-Cit-PAB-rifabutin. The bystander effect, a critical attribute for ADCs, describes the ability of the released cytotoxic payload to kill not only the target antigen-positive (Ag+) cancer cells but also adjacent antigen-negative (Ag-) cells, which is particularly important in the context of heterogeneous tumors.[1][2][3][4]

The ADC in focus, MC-Val-Cit-PAB-rifabutin, is composed of a monoclonal antibody targeting a specific tumor antigen, a cleavable linker system (Maleimidocaproyl-Valine-Citrulline-p-aminobenzyl alcohol), and the payload, rifabutin (B1679326). The Val-Cit dipeptide in the linker is designed to be cleaved by lysosomal proteases, such as Cathepsin B, which are often upregulated in tumor cells.[5][6][] Upon cleavage, the PAB spacer self-immolates to release the rifabutin payload.[5] The ability of the released rifabutin to permeate the cell membrane and affect neighboring cells is the basis of the bystander effect.[] Rifabutin, a lipophilic antibiotic, inhibits DNA-dependent RNA polymerase, thereby suppressing RNA synthesis and leading to cell death.[9][10][11] Its ability to interact with and partition into lipid membranes suggests it is membrane-permeable, a key characteristic for an effective bystander payload.[12]

Key Experimental Approaches to Assess the Bystander Effect

Several in vitro methods can be employed to quantify the bystander effect of MC-Val-Cit-PAB-rifabutin. The choice of assay depends on the specific research question and the desired level of complexity.

• 2D Co-culture Bystander Assay: This is a foundational assay to demonstrate the bystander effect.[13] It involves co-culturing Ag+ and Ag- cells and treating them with the ADC.[2][3]

• Conditioned Medium Transfer Assay: This assay helps to confirm that the cytotoxic effect on bystander cells is mediated by a soluble factor (the released payload) in the medium.[2][3]

• 3D Spheroid Co-culture Model: This model more closely mimics the in vivo tumor microenvironment and is useful for evaluating the penetrability of the payload into a solid tumor mass.[14][15][16]

• Transwell Co-culture Assay: This method physically separates the Ag+ and Ag- cells with a permeable membrane, allowing for the study of the diffusion of the payload.[17][18]

Detailed Experimental Protocols

Protocol 2.1: 2D Co-culture Bystander Assay

This protocol details the steps for a 2D co-culture experiment to quantify the bystander killing of Ag- cells by MC-Val-Cit-PAB-rifabutin.

Materials:

• Antigen-positive (Ag+) cell line (e.g., HER2-positive SK-BR-3)

• Antigen-negative (Ag-) cell line, engineered to express a fluorescent protein (e.g., HER2-negative MCF7-GFP) for easy identification[13]

• MC-Val-Cit-PAB-rifabutin ADC

• Isotype control ADC with a non-cleavable linker

• Free rifabutin

• Cell culture medium and supplements

• 96-well plates

• Flow cytometer or high-content imaging system

• Apoptosis detection kit (e.g., Annexin V/PI)

Procedure:

• Cell Seeding: Seed a mixture of Ag+ and Ag- cells in a 96-well plate at a defined ratio (e.g., 1:1, 1:3, 3:1). The total cell density should allow for several days of growth.

• Controls: Include wells with monocultures of Ag+ and Ag- cells.

• Treatment: After 24 hours, treat the cells with serial dilutions of:

  • MC-Val-Cit-PAB-rifabutin ADC

  • Isotype control ADC (non-cleavable linker)

  • Free rifabutin

  • Vehicle control (e.g., PBS)

• Incubation: Incubate the plates for 72-120 hours.

• Analysis:

  • Flow Cytometry: Harvest the cells and stain with an apoptosis marker (e.g., Annexin V). Quantify the percentage of apoptotic cells in the GFP-positive (Ag-) and GFP-negative (Ag+) populations.

  • High-Content Imaging: Use an imaging system to count the number of viable GFP-positive and GFP-negative cells in each well.

Data Presentation:

The results can be summarized in tables to show the percentage of cell viability or apoptosis in each population under different treatment conditions.

Table 1: Hypothetical Viability Data from 2D Co-culture Assay (% Viability of Ag- Cells)

Treatment Concentration (nM)	MC-Val-Cit-PAB-rifabutin	Isotype Control (Non-cleavable)	Free Rifabutin
0.1	85%	98%	95%
1	60%	95%	80%
10	30%	92%	50%
100	10%	90%	20%

Protocol 2.2: Conditioned Medium Transfer Assay

This protocol is designed to demonstrate that the bystander effect is mediated by the payload released into the culture medium.[2][3]

Procedure:

• Prepare Conditioned Medium:

  • Seed Ag+ cells in a culture flask.

  • Treat the cells with a high concentration of MC-Val-Cit-PAB-rifabutin (e.g., 10x IC50) for 48-72 hours.

  • Collect the culture medium.

  • Centrifuge and filter the medium to remove cells and debris.

• Treat Bystander Cells:

  • Seed Ag- cells in a 96-well plate.

  • After 24 hours, replace the medium with the conditioned medium.

• Incubation and Analysis: Incubate for 72 hours and assess cell viability using a standard assay (e.g., CellTiter-Glo®).

Data Presentation:

Table 2: Hypothetical Viability of Ag- Cells after Treatment with Conditioned Medium

Conditioned Medium Source	% Viability of Ag- Cells
Untreated Ag+ Cells	99%
Ag+ Cells + MC-Val-Cit-PAB-rifabutin	45%
Ag+ Cells + Isotype Control	97%

Visualization of Workflows and Mechanisms

Mechanism of Bystander Effect

The following diagram illustrates the proposed mechanism of the bystander effect for MC-Val-Cit-PAB-rifabutin.

References

• 1. Quantifying ADC bystander payload penetration with cellular resolution using pharmacodynamic mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 5. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzymatically Cleavable Linkers for Antibody-Drug Conjugates (ADCs) | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 9. What is the mechanism of Rifabutin? [synapse.patsnap.com]
• 10. go.drugbank.com [go.drugbank.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Mutually Exclusive Interactions of Rifabutin with Spatially Distinct Mycobacterial Cell Envelope Membrane Layers Offer Insights into Membrane-Centric Therapy of Infectious Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Evaluating Antibody Drug Conjugates (ADCs) In Vitro Using 3D Tumor Spheroid Models | Sartorius [sartorius.com]
• 15. Evaluating Antibody Drug Conjugates (ADCs) In Vitro Using 3D Tumor Spheroid Models App Note | Sartorius [sartorius.com]
• 16. The Analytical Scientist | Evaluation of Antibody Drug Conjugates using 3D Tumor Spheroids [theanalyticalscientist.com]
• 17. Investigation of the bystander effect in CHO-K1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating the Intracellular Release of Rifabutin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifabutin (B1679326), a key antimycobacterial agent, exerts its therapeutic effect against intracellular pathogens such as Mycobacterium tuberculosis by accumulating within host cells, particularly macrophages. Evaluating the intracellular concentration and release kinetics of rifabutin is crucial for the development of effective drug delivery systems and for understanding its pharmacological activity.[1][2] The lipophilic nature of rifabutin facilitates its penetration into cells, leading to high intracellular-to-extracellular concentration ratios, which is a critical factor in its efficacy against intracellular bacteria.[1] This document provides detailed application notes and protocols for various methods to quantify the intracellular release and accumulation of rifabutin.

The following sections detail methodologies including chromatographic techniques for precise quantification, fluorescence-based assays for spatial and temporal tracking, and specific assays to investigate lysosomal sequestration. Each section includes an overview of the method, detailed experimental protocols, and data presentation guidelines to assist researchers in selecting and implementing the most appropriate techniques for their studies.

Data Presentation: Quantitative Analysis of Intracellular Rifabutin

A clear presentation of quantitative data is essential for comparing the efficacy of different delivery systems and experimental conditions. The following tables provide a framework for summarizing key quantitative data obtained from the methods described in this document.

Table 1: Intracellular Concentration of Rifabutin in Phagocytic Cells

Cell Line/Type	Delivery System	Incubation Time (h)	External Rifabutin Concentration (µg/mL)	Intracellular Rifabutin Concentration (µg/10^6 cells)	Reference
THP-1 Macrophages	Free Drug (in solution)	0.17	Not specified	~1.4	[3]
THP-1 Macrophages	Inhalable Microparticles	0.17	Not specified	~1.4	[3]
THP-1 Macrophages	Free Drug (in solution)	96	Not specified	Undetectable	[3]
THP-1 Macrophages	Inhalable Microparticles	96	Not specified	Maintained	[3]
Mouse Peritoneal Macrophages	Free Drug (in solution)	Not specified	Not specified	MIC 2-fold higher than in vitro	[4]

Table 2: In Vitro Release Kinetics of Rifabutin from Nanoformulations

Nanoformulation	pH	Time (h)	Cumulative Release (%)	Release Model	Reference
PLGA Nanoparticles	7.4	24	< 2% of encapsulated drug	Initial burst followed by slow release	[5]
PLGA Nanoparticles (Rifampicin)	Not specified	24	62 ± 3.8%	Sustained release	[6]
HSA-stabilized Nanoparticles	Not specified	2	~15-20%	Rapid initial release	[7]
PLGA Nanoparticles	Not specified	30	~50%	Sustained release	[7]

Experimental Protocols

This section provides detailed protocols for the key experimental methods used to evaluate the intracellular release of rifabutin.

Method 1: Quantification of Intracellular Rifabutin by High-Performance Liquid Chromatography (HPLC)

This method is the gold standard for accurate quantification of total intracellular rifabutin. It involves cell lysis, extraction of the drug, and analysis by reverse-phase HPLC.

Protocol:

• Cell Culture and Treatment:

  • Plate cells (e.g., macrophages like THP-1 or J774A.1) in 6-well plates at a density of 1 x 10^6 cells/well and allow them to adhere overnight.

  • Incubate the cells with the desired concentration of free rifabutin or rifabutin-loaded nanoformulations for specific time points (e.g., 2, 6, 24, 48 hours).

• Cell Lysis and Drug Extraction:

  • After incubation, aspirate the medium and wash the cells three times with ice-cold phosphate-buffered saline (PBS) to remove extracellular drug.

  • Lyse the cells by adding 500 µL of 0.1% Triton X-100 in PBS to each well and incubating for 10 minutes at 37°C.

  • Scrape the cells and collect the lysate. Determine the cell number from a parallel well using a hemocytometer.

  • To extract rifabutin, add an equal volume of acetonitrile (B52724) to the cell lysate.[8] For enhanced extraction, a solvent system of dichloromethane (B109758) and n-pentane (1:1 v/v) can be used.[3]

  • Vortex the mixture vigorously for 1 minute and centrifuge at 13,000 x g for 10 minutes to precipitate proteins and cellular debris.[9]

  • Carefully collect the supernatant containing the extracted rifabutin.

  • Evaporate the organic solvent under a gentle stream of nitrogen gas.

  • Reconstitute the dried extract in a known volume of the HPLC mobile phase.[8]

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., Phenomenex C8, 250 x 4.6 mm, 5 µm).[10]

  • Mobile Phase: Isocratic mixture of methanol (B129727) and water (e.g., 75:25 v/v).[10]

  • Flow Rate: 1.0 mL/min.[10]

  • Detection: UV detector at 240 nm.[10]

  • Injection Volume: 20 µL.

  • Quantification: Generate a standard curve using known concentrations of rifabutin. Calculate the intracellular concentration of rifabutin based on the peak area from the chromatogram and normalize it to the cell number (e.g., µg/10^6 cells).

Diagram: HPLC-based Quantification Workflow

Caption: Workflow for quantifying intracellular rifabutin using HPLC.

Method 2: Visualization of Intracellular Rifabutin Release using Confocal Microscopy

Confocal microscopy allows for the qualitative and semi-quantitative assessment of the subcellular localization of rifabutin, especially when using fluorescently labeled nanoformulations.[11][12]

Protocol:

• Preparation of Fluorescently Labeled Rifabutin Nanoformulations:

  • Encapsulate a fluorescent probe (e.g., Rhodamine B or a quantum dot) along with rifabutin in the nanoformulation during the preparation process.[11] Ensure the fluorescent label does not interfere with the release characteristics of rifabutin.

• Cell Culture and Treatment:

  • Seed cells on glass-bottom dishes or coverslips suitable for microscopy.

  • Incubate the cells with the fluorescently labeled rifabutin nanoformulations for various time points.

• Sample Preparation for Microscopy:

  • After incubation, wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • (Optional) Permeabilize the cells with 0.1% Triton X-100 for 10 minutes to allow for intracellular organelle staining.

  • (Optional) Stain for specific organelles (e.g., lysosomes with LysoTracker Green, nucleus with DAPI) to co-localize the nanoformulations.

  • Mount the coverslips on microscope slides with a mounting medium.

• Confocal Imaging and Analysis:

  • Acquire z-stack images using a confocal laser scanning microscope with appropriate laser lines and emission filters for the chosen fluorophores.

  • Analyze the images to determine the subcellular localization of the fluorescent signal from the nanoformulations over time. An increase in diffuse cytoplasmic fluorescence may indicate the release of the fluorescent probe (and presumably rifabutin) from the nanoformulation.

  • Quantify the fluorescence intensity within different cellular compartments using image analysis software (e.g., ImageJ).

Diagram: Confocal Microscopy Experimental Workflow

Caption: Workflow for visualizing intracellular release using confocal microscopy.

Method 3: Lysosomal Sequestration Assay

This assay determines if rifabutin is trapped within lysosomes, which can affect its availability to act on intracellular targets. This indirect method uses a fluorescent probe that accumulates in lysosomes.[13][14]

Protocol:

• Cell Culture:

  • Plate cells (e.g., Fa2N-4 immortalized human hepatocytes or macrophage cell lines) in a 96-well black, clear-bottom plate.[13]

• Incubation with Rifabutin and Fluorescent Probe:

  • Prepare a range of concentrations of rifabutin.

  • Co-incubate the cells with the rifabutin concentrations and a lysosome-specific fluorescent probe, such as LysoTracker Red DND-99 (50 nM), for 30 minutes at 37°C.[15]

  • Include a positive control (e.g., chloroquine (B1663885) or propranolol) and a vehicle control.[16]

• Fluorescence Measurement:

  • After incubation, wash the cells with PBS.

  • Measure the fluorescence intensity using a fluorescence plate reader at the appropriate excitation and emission wavelengths for the probe (e.g., 577/590 nm for LysoTracker Red).

• Data Analysis:

  • Calculate the percentage of LysoTracker Red inhibition for each rifabutin concentration relative to the vehicle control.

  • A significant decrease in fluorescence intensity in the presence of rifabutin suggests that it competes with the probe for accumulation in the lysosomes, indicating lysosomal sequestration.

  • An IC50 value for the inhibition of probe accumulation can be calculated to quantify the degree of lysosomal trapping.[16]

Diagram: Lysosomal Sequestration Assay Principle

Caption: Principle of the competitive lysosomal sequestration assay.

Conclusion

The methods outlined in these application notes provide a robust framework for the comprehensive evaluation of the intracellular release of rifabutin. The choice of method will depend on the specific research question, the available resources, and whether quantitative or qualitative data is required. For precise quantification of the total intracellular drug concentration, HPLC remains the method of choice. Confocal microscopy is invaluable for understanding the subcellular fate of rifabutin-loaded delivery systems, while lysosomal sequestration assays provide critical insights into the potential for drug trapping within acidic organelles. By employing these detailed protocols, researchers can generate reliable and reproducible data to advance the development of more effective therapies targeting intracellular pathogens.

References

• 1. Pharmacokinetic study of two different rifabutin doses co-administered with lopinavir/ritonavir in African HIV and tuberculosis co-infected adult patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In-vitro and intracellular activity of rifabutin on drug-susceptible and multiple drug-resistant (MDR) tubercle bacilli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Intracellular Time Course, Pharmacokinetics, and Biodistribution of Isoniazid and Rifabutin following Pulmonary Delivery of Inhalable Microparticles to Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. itmedicalteam.pl [itmedicalteam.pl]
• 11. Confocal fluorescence microscopy: An ultra-sensitive tool used to evaluate intracellular antiretroviral nano-drug delivery in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Lysosomal Sequestration (Trapping) of Lipophilic Amine (Cationic Amphiphilic) Drugs in Immortalized Human Hepatocytes (Fa2N-4 Cells) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In Vitro Assessment of Uptake and Lysosomal Sequestration of Respiratory Drugs in Alveolar Macrophage Cell Line NR8383 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. assets.ctfassets.net [assets.ctfassets.net]
• 16. criver.com [criver.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Conjugation Efficiency of MC-Val-Cit-PAB-rifabutin

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the conjugation of the maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker to rifabutin (B1679326) and subsequently to a monoclonal antibody (mAb). This document provides a structured approach to troubleshooting common issues leading to low conjugation efficiency and offers solutions to optimize your antibody-drug conjugate (ADC) production.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low conjugation efficiency in ADC synthesis with a MC-Val-Cit-PAB-rifabutin linker-drug?

Low conjugation efficiency can stem from several factors throughout the process, from antibody preparation to the final purification steps. The most common culprits include:

• Suboptimal Reaction Conditions: Incorrect pH, temperature, or reaction time can significantly hinder the maleimide-thiol reaction.[1][2]

• Poor Quality of Reactants: Degradation of the maleimide (B117702) group on the linker, inactive or impure antibody, or issues with the rifabutin payload can all lead to poor yields.

• Antibody-Related Issues: Incomplete reduction of interchain disulfide bonds, re-oxidation of thiols, or steric hindrance at the conjugation site can limit the number of available reactive sites.[3][4]

• Linker-Payload Instability: The MC-Val-Cit-PAB linker itself can be susceptible to premature cleavage under certain conditions.[5][6]

• Aggregation: The hydrophobic nature of rifabutin and the linker can lead to ADC aggregation, which reduces the yield of soluble, functional conjugate.[7][8][9][10]

• Inefficient Purification: The purification process can be a significant source of product loss, especially when trying to separate different drug-to-antibody ratio (DAR) species and remove aggregates.[11]

Q2: What is the optimal pH for the maleimide-thiol conjugation reaction?

The maleimide group specifically reacts with sulfhydryl groups to form a stable thioether linkage within a pH range of 6.5 to 7.5.[12] Operating outside this window can lead to undesirable side reactions. At pH values above 7.5, the reaction with primary amines (lysine residues) is favored, and the rate of maleimide hydrolysis increases, rendering the linker inactive.[12]

Q3: My final ADC product is showing high levels of aggregation. What could be the cause and how can I mitigate it?

Aggregation is a common issue with ADCs, particularly those with hydrophobic payloads like rifabutin.[7][9][10]

Potential Causes:

• High Drug-to-Antibody Ratio (DAR): Higher drug loading increases the overall hydrophobicity of the ADC, promoting aggregation.[7]

• Hydrophobic Nature of the Linker-Payload: Both the MC-Val-Cit-PAB linker and rifabutin are hydrophobic, which can lead to intermolecular interactions and aggregation.[7][9]

• Improper Buffer Conditions: The choice of buffer and the presence of organic co-solvents (like DMSO, often used to dissolve the linker-drug) can influence ADC stability and aggregation.[13]

• Over-reduction of the Antibody: Extensive reduction of disulfide bonds can lead to antibody unfolding and subsequent aggregation.

Mitigation Strategies:

• Optimize DAR: Aim for a lower, more homogenous DAR (typically 2-4) to reduce hydrophobicity.[7]

• Formulation Optimization: Screen different buffer formulations with varying pH and excipients to improve ADC solubility and stability.[14]

• Control Co-solvent Concentration: Minimize the concentration of organic co-solvents like DMSO during the conjugation reaction. A final concentration of 5-10% is often recommended.[13]

• Immobilize the Antibody: Consider using a solid-phase support to immobilize the antibody during conjugation, which physically separates the antibody molecules and prevents aggregation.[11]

• Purification: Employ purification techniques like size-exclusion chromatography (SEC) or hydrophobic interaction chromatography (HIC) to remove existing aggregates.[11]

Q4: I am observing a significant amount of unconjugated antibody. What are the likely reasons?

A high proportion of unconjugated antibody points to an inefficient conjugation reaction. Consider the following:

• Incomplete Antibody Reduction: The interchain disulfide bonds of the antibody must be sufficiently reduced to expose free thiol groups for conjugation. Use of an appropriate reducing agent like TCEP (tris(2-carboxyethyl)phosphine) is crucial.[2][3][4]

• Re-oxidation of Thiols: Free thiols are susceptible to re-oxidation, forming disulfide bonds again. It is important to perform the conjugation in a degassed buffer and minimize exposure to oxygen.[3][4]

• Hydrolyzed/Inactive Maleimide: The maleimide group on the linker is susceptible to hydrolysis, especially at pH values above 7.5. Ensure the linker-drug is freshly prepared and stored under appropriate conditions (dry and protected from light).

• Insufficient Molar Excess of Linker-Drug: An inadequate amount of the MC-Val-Cit-PAB-rifabutin will result in incomplete conjugation. The molar ratio of linker-drug to antibody should be optimized.[1]

• Steric Hindrance: The conjugation sites on the antibody might be sterically hindered, preventing the linker-drug from accessing them.

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting low conjugation efficiency.

Troubleshooting workflow for low conjugation efficiency.

Experimental Protocols

Protocol 1: Partial Reduction of Antibody Interchain Disulfide Bonds

This protocol describes a general procedure for the partial reduction of antibody interchain disulfide bonds to generate free thiol groups for conjugation.

Materials:

• Monoclonal antibody (mAb)

• Reaction Buffer: Phosphate-buffered saline (PBS) with 5 mM EDTA, pH 7.0, degassed.

• Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP) solution (10 mM in water).

Procedure:

• Buffer Exchange: Exchange the antibody into the Reaction Buffer using a desalting column or dialysis to remove any interfering substances.

• Concentration Adjustment: Adjust the antibody concentration to 2-10 mg/mL.

• Reduction: Add a 2-5 molar excess of TCEP to the antibody solution. The exact molar ratio should be optimized to achieve the desired average DAR.

• Incubation: Incubate the reaction mixture at 37°C for 1-2 hours.

• Cooling: After incubation, immediately place the reduced antibody on ice to slow down re-oxidation. Proceed to the conjugation step as soon as possible.

Protocol 2: Conjugation of MC-Val-Cit-PAB-rifabutin to Reduced Antibody

Materials:

• Reduced antibody from Protocol 1.

• MC-Val-Cit-PAB-rifabutin linker-drug.

• Anhydrous dimethyl sulfoxide (B87167) (DMSO).

• Quenching Solution: 100 mM N-acetylcysteine in Reaction Buffer.

• Reaction Buffer: PBS with 5 mM EDTA, pH 7.0, degassed.

Procedure:

• Linker-Drug Preparation: Immediately before use, dissolve the MC-Val-Cit-PAB-rifabutin in a minimal amount of DMSO to create a concentrated stock solution (e.g., 10 mM).

• Conjugation: Add the linker-drug stock solution to the reduced antibody solution to achieve a final molar excess of 5-10 fold of linker-drug over the antibody. The final DMSO concentration should ideally be below 10% (v/v) to minimize antibody aggregation.[13]

• Incubation: Incubate the reaction mixture at 4°C overnight (12-16 hours) or at room temperature for 1-2 hours with gentle mixing. Protect the reaction from light.

• Quenching: To stop the reaction, add the Quenching Solution to a final concentration of 1 mM N-acetylcysteine to quench any unreacted maleimide groups. Incubate for 20 minutes at room temperature.

• Purification: Purify the ADC from unconjugated linker-drug, quenching reagent, and co-solvent using a desalting column (e.g., Sephadex G-25) or tangential flow filtration (TFF), exchanging the buffer to a suitable formulation buffer (e.g., PBS, pH 7.4).

Protocol 3: Determination of Drug-to-Antibody Ratio (DAR) by HIC-HPLC

Hydrophobic Interaction Chromatography (HIC) is a standard method to determine the DAR of ADCs. The principle is that the hydrophobicity of the ADC increases with the number of conjugated drug molecules.

Materials:

• Purified ADC sample.

• HIC Column (e.g., TSKgel Butyl-NPR).

• Mobile Phase A: 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0.

• Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol.

• HPLC system with a UV detector.

Procedure:

• Sample Preparation: Dilute the purified ADC sample to approximately 1 mg/mL in Mobile Phase A.

• Chromatographic Conditions:

  • Equilibrate the HIC column with 100% Mobile Phase A.

  • Inject 10-20 µL of the prepared ADC sample.

  • Run a linear gradient from 0% to 100% Mobile Phase B over 30-45 minutes.

  • Monitor the elution profile at 280 nm.

• Data Analysis:

  • Identify the peaks corresponding to different DAR species (DAR0, DAR2, DAR4, etc.). The peak with the lowest retention time is the unconjugated antibody (DAR0), and subsequent peaks represent increasing DARs.[15][16]

  • Integrate the peak area for each species.

  • Calculate the average DAR using the following formula: Average DAR = Σ(Peak Area of DARn * n) / Σ(Peak Area of all DAR species) where 'n' is the number of drugs conjugated to the antibody for a given peak.

Quantitative Data Summary

The following table provides a summary of typical reaction parameters and expected outcomes for maleimide-based ADC conjugation. Note that these are starting points and should be optimized for your specific antibody and linker-drug.

Parameter	Recommended Range	Rationale
Antibody Reduction
TCEP:Antibody Molar Ratio	2 - 5	To achieve partial reduction for an average DAR of 2-4.
Reduction Temperature	37°C	Facilitates disulfide bond reduction.
Reduction Time	1 - 2 hours	Sufficient time for reduction without excessive unfolding.
Conjugation Reaction
pH	6.5 - 7.5	Optimal for specific maleimide-thiol reaction; minimizes hydrolysis.[12]
Temperature	4°C or Room Temp (20-25°C)	4°C for longer incubations to maintain protein stability; RT for faster kinetics.[1]
Reaction Time	1-2 hours (RT) or 12-16 hours (4°C)	Dependent on temperature and reactivity of components.[1]
Linker-Drug:Antibody Molar Ratio	5:1 to 20:1	A molar excess drives the reaction to completion.
Antibody Concentration	2 - 10 mg/mL	Higher concentrations can improve reaction kinetics.
DMSO Concentration	< 10% (v/v)	Minimizes antibody aggregation.[13]
Expected Outcome
Average DAR	2 - 4	A common target range for efficacy and safety.
Conjugation Efficiency	> 80%	Percentage of antibody that is conjugated.
Monomer Purity	> 95%	Assessed by SEC after purification.

References

• 1. benchchem.com [benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. de.lumiprobe.com [de.lumiprobe.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. benchchem.com [benchchem.com]
• 6. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cytivalifesciences.com [cytivalifesciences.com]
• 8. Aggregation In Antibody-Drug Conjugates Causes And Mitigation [bioprocessonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Impact of Payload Hydrophobicity on the Stability of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pharmtech.com [pharmtech.com]
• 12. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 13. researchgate.net [researchgate.net]
• 14. m.youtube.com [m.youtube.com]
• 15. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 16. ymc.eu [ymc.eu]

Technical Support Center: Overcoming Aggregation Issues with MC-Val-Cit-PAB-rifabutin ADCs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address aggregation issues encountered during the development and handling of maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate-rifabutin (MC-Val-Cit-PAB-rifabutin) antibody-drug conjugates (ADCs).

Troubleshooting Guide

Aggregation of ADCs is a common challenge that can impact product stability, efficacy, and safety.[1] The conjugation of the hydrophobic MC-Val-Cit-PAB-rifabutin linker-payload to a monoclonal antibody (mAb) can increase the propensity for aggregation.[2][3] This guide provides a systematic approach to identifying and mitigating aggregation issues.

Symptom: Increased high molecular weight species (HMWS) or visible precipitation observed during or after conjugation, purification, or storage.

Potential Causes and Recommended Solutions

Potential Cause	Recommended Solution	Key Experimental Parameter to Test	Expected Outcome
High Drug-to-Antibody Ratio (DAR)	A high number of conjugated hydrophobic rifabutin (B1679326) molecules increases the overall hydrophobicity of the ADC, promoting aggregation.[4]	Optimize the molar ratio of linker-payload to mAb during the conjugation reaction.	Reduction in average DAR and a corresponding decrease in HMWS.
Suboptimal Buffer Conditions	The pH and ionic strength of the buffer can influence protein stability.[2] Aggregation is often increased at a pH near the antibody's isoelectric point (pI).[2]	Screen a range of buffer pH values (e.g., pH 6.0-8.0) and ionic strengths (e.g., 50-250 mM NaCl).	Identification of a buffer system that minimizes ADC self-interaction and aggregation.
Presence of Solvents	Organic co-solvents used to dissolve the hydrophobic linker-payload can induce antibody denaturation and aggregation.[2]	Minimize the percentage of organic co-solvent (e.g., DMSO, DMF) in the final conjugation reaction mixture.	Decreased aggregation by maintaining the native conformation of the antibody.
Manufacturing and Handling Stress	Physical stresses such as vigorous mixing, multiple freeze-thaw cycles, and exposure to high temperatures can induce aggregation.[5][6]	Implement controlled and gentle mixing, aliquot ADC for single-use to avoid freeze-thaw cycles, and maintain recommended storage temperatures.	Improved stability and reduced formation of aggregates over time.
Lack of Stabilizing Excipients	Excipients can help to stabilize the ADC and prevent aggregation.	Incorporate stabilizers such as polysorbates (e.g., Polysorbate 20 or 80), sugars (e.g., sucrose (B13894), trehalose), or amino acids (e.g., arginine, glycine) into the formulation.[][8]	Enhanced long-term stability and reduced aggregation during storage and handling.[9]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Size Exclusion Chromatography (SEC-HPLC) for Quantification of Aggregates

Objective: To quantify the percentage of monomer, aggregate (HMWS), and fragment in an ADC sample.[10]

Methodology:

• Column: A size exclusion column suitable for separating monoclonal antibodies and their aggregates (e.g., TSKgel G3000SWxl).

• Mobile Phase: A non-denaturing buffer, typically phosphate-buffered saline (PBS) at a pH of 7.4. The mobile phase should be optimized to prevent non-specific interactions.[10]

• Flow Rate: Typically between 0.5 and 1.0 mL/min.[6]

• Sample Preparation: Dilute the MC-Val-Cit-PAB-rifabutin ADC sample to a concentration of approximately 1 mg/mL in the mobile phase.[6]

• Injection Volume: 10-20 µL.

• Detection: UV absorbance at 280 nm.

• Data Analysis: Integrate the peak areas corresponding to HMWS (aggregates), the monomer, and low molecular weight species (fragments).[6]

Dynamic Light Scattering (DLS) for Particle Size Analysis

Objective: To determine the hydrodynamic diameter and polydispersity of the ADC in solution, providing an early indication of aggregation.

Methodology:

• Instrument: A DLS instrument capable of measuring particle sizes in the nanometer range.

• Sample Preparation: Dilute the ADC sample in an appropriate buffer to a concentration suitable for the instrument (typically 0.1-1.0 mg/mL). The buffer should be filtered to remove any extraneous particles.

• Measurement: Acquire data at a controlled temperature (e.g., 25°C). Multiple acquisitions should be averaged for accuracy.

• Data Analysis: Analyze the correlation function to obtain the size distribution, average hydrodynamic diameter, and polydispersity index (PDI). An increase in the average diameter or PDI can indicate the presence of aggregates.

Hydrophobic Interaction Chromatography (HIC) for DAR and Hydrophobicity Assessment

Objective: To determine the drug-to-antibody ratio (DAR) and assess the hydrophobicity profile of the ADC.[11]

Methodology:

• Column: A HIC column with appropriate hydrophobicity (e.g., Butyl-NPR).[11]

• Mobile Phase A: High salt buffer (e.g., 1.5 M ammonium (B1175870) sulfate (B86663) in 50 mM sodium phosphate, pH 7.0).

• Mobile Phase B: Low salt buffer (e.g., 50 mM sodium phosphate, pH 7.0).

• Gradient: A descending salt gradient is used to elute species with increasing hydrophobicity.

• Detection: UV absorbance at 280 nm.

• Data Analysis: The different DAR species will elute at different retention times, with higher DAR species being more retained due to increased hydrophobicity. The relative peak areas can be used to calculate the average DAR.

Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of aggregation for MC-Val-Cit-PAB-rifabutin ADCs?

A1: The primary drivers of aggregation for this ADC are the hydrophobicity of the MC-Val-Cit-PAB linker and the rifabutin payload.[12][13] This hydrophobicity can lead to the exposure of hydrophobic patches on the antibody surface, promoting intermolecular interactions and subsequent aggregation.[2] Other contributing factors include a high drug-to-antibody ratio (DAR), suboptimal buffer conditions (pH and ionic strength), and physical stresses during manufacturing and storage.[5]

Q2: How does the drug-to-antibody ratio (DAR) affect the aggregation of MC-Val-Cit-PAB-rifabutin ADCs?

A2: A higher DAR generally leads to increased aggregation.[4] This is because each conjugated linker-payload adds to the overall hydrophobicity of the ADC molecule. While a higher DAR may be desirable for increased potency, it often comes at the cost of decreased stability and a greater propensity for aggregation.[3][11] Therefore, optimizing the DAR is a critical step in developing a stable ADC.

Q3: What role do excipients play in preventing aggregation?

A3: Excipients are crucial for stabilizing ADCs in solution.[] Surfactants like Polysorbate 20 and Polysorbate 80 can prevent surface-induced aggregation and shield hydrophobic patches on the protein surface.[8] Sugars such as sucrose and trehalose (B1683222) act as cryoprotectants and lyoprotectants, preserving the ADC's structure during freezing and lyophilization.[8] Amino acids like arginine can also help to reduce protein-protein interactions and minimize aggregation.[8]

Q4: Can the choice of linker impact the aggregation of rifabutin ADCs?

A4: Yes, the linker chemistry is a significant factor. The Val-Cit-PAB component is known to be hydrophobic and can contribute to aggregation.[12][13] The use of more hydrophilic linkers, for instance by incorporating polyethylene (B3416737) glycol (PEG) spacers, can help to mitigate aggregation by increasing the overall hydrophilicity of the ADC.[5]

Q5: What are the recommended storage and handling conditions for MC-Val-Cit-PAB-rifabutin ADCs?

A5: To minimize aggregation, it is recommended to store the ADC in a cryoprotectant-containing formulation at -80°C for long-term storage. For short-term storage, 2-8°C is often suitable. It is crucial to avoid repeated freeze-thaw cycles, as these can induce aggregation.[6] Aliquoting the ADC into single-use vials is a recommended practice. During handling, gentle mixing is advised to avoid shear stress.[5]

Visualizations

Caption: A step-by-step workflow for troubleshooting ADC aggregation.

Caption: Key factors contributing to ADC aggregation.

References

• 1. Aggregation In Antibody-Drug Conjugates Causes And Mitigation [bioprocessonline.com]
• 2. pharmtech.com [pharmtech.com]
• 3. Impact of Payload Hydrophobicity on the Stability of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Overcoming Challenges in ADC Purification: A Case Study [gtp-bioways.com]
• 5. cytivalifesciences.com [cytivalifesciences.com]
• 6. benchchem.com [benchchem.com]
• 8. Use of Stabilizers and Surfactants to Prevent Protein Aggregation [sigmaaldrich.com]
• 9. cellmosaic.com [cellmosaic.com]
• 10. agilent.com [agilent.com]
• 11. Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. adcreview.com [adcreview.com]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Val-Cit Linker Stability in Mouse Models

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to the plasma stability of Valine-Citrulline (Val-Cit) linkers in mouse models for antibody-drug conjugate (ADC) development.

Frequently Asked Questions (FAQs)

Q1: Why is my Val-Cit linker-based ADC showing poor stability in mouse plasma?

A1: The primary reason for the instability of Val-Cit linkers in mouse plasma is their susceptibility to cleavage by the murine-specific enzyme carboxylesterase 1c (Ces1c).[1][2][3] This enzyme is present in mouse plasma and can hydrolyze the Val-Cit dipeptide, leading to premature release of the cytotoxic payload from the antibody. This premature cleavage can result in reduced efficacy and potential off-target toxicity in preclinical mouse studies.[4] It is important to note that this instability is a phenomenon primarily observed in rodents and not in higher species like humans or non-human primates.[1][5]

Q2: What are the consequences of poor Val-Cit linker stability in my mouse experiments?

A2: Poor plasma stability of your Val-Cit linker can lead to several undesirable outcomes in your in vivo mouse studies:

• Reduced Therapeutic Efficacy: Premature payload release means less of the cytotoxic drug reaches the target tumor cells, diminishing the ADC's anti-tumor activity.[2][4]

• Increased Off-Target Toxicity: The freely circulating payload can cause damage to healthy tissues, leading to adverse effects and a narrowed therapeutic window.[4]

• Inaccurate Pharmacokinetic (PK) Profiles: The rapid clearance of the payload and changes in the drug-to-antibody ratio (DAR) can complicate the interpretation of pharmacokinetic data.[1]

Q3: How can I improve the plasma stability of my Val-Cit linker in mouse models?

A3: Several strategies have been developed to enhance the stability of Val-Cit linkers in the presence of mouse Ces1c:

• Linker Modification: Introducing a hydrophilic amino acid, such as glutamic acid (Glu), at the P3 position to create a tripeptide linker (e.g., Glu-Val-Cit or EVCit) has been shown to significantly increase plasma stability.[2][5][6] The negatively charged side chain of glutamic acid is thought to repel the Ces1c enzyme.[7]

• Alternative Linker Chemistries: Exploring different linker technologies that are not substrates for Ces1c, such as triglycyl peptide linkers or exolinker designs, can be a viable alternative.[4][8]

• Site of Conjugation: The specific site of drug conjugation on the antibody can influence linker stability. More solvent-exposed linkers may be more susceptible to enzymatic cleavage.[7]

Q4: Are there alternative mouse models that can be used to circumvent the Val-Cit linker instability issue?

A4: Yes, for in vivo studies, utilizing Ces1c knockout mice can be a valuable tool. In these mice, the Val-Cit linker is expected to be stable, allowing for a more accurate assessment of the ADC's performance.[4][9]

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues related to Val-Cit linker instability in mouse models.

Issue 1: Rapid Decrease in Drug-to-Antibody Ratio (DAR) in Mouse Plasma

• Possible Cause: Cleavage of the Val-Cit linker by mouse carboxylesterase 1c (Ces1c).[1][2][3]

• Troubleshooting Steps:

  • In Vitro Plasma Stability Assay: Conduct an in vitro incubation of your ADC in mouse plasma and compare its stability to a control ADC with a stable linker or in a different species' plasma (e.g., human, cynomolgus monkey).[4]

  • Ces1c Inhibition: Perform the in vitro plasma stability assay in the presence of a known Ces1c inhibitor to confirm if the degradation is enzyme-specific.[10]

  • Linker Modification: Synthesize and test an ADC with a modified linker, such as an EVCit linker, to assess if stability is improved.[5][6]

  • Utilize Ces1c Knockout Mice: If available, conduct in vivo studies in Ces1c knockout mice to verify that the linker instability is indeed mediated by this enzyme.[4][9]

Issue 2: Higher Than Expected Toxicity in Mouse Studies

• Possible Cause: Premature release of the cytotoxic payload due to Val-Cit linker cleavage, leading to systemic toxicity.[4]

• Troubleshooting Steps:

  • Bioanalytical Quantification: Measure the concentration of the free payload in the plasma of treated mice over time using methods like LC-MS/MS.[11][12]

  • Correlate PK/PD: Correlate the pharmacokinetic profile of the free drug with the observed toxicity and the pharmacodynamic effects on the tumor.

  • Evaluate a More Stable Linker: Compare the toxicity profile of your Val-Cit ADC with an ADC containing a more stable linker (e.g., EVCit) in a head-to-head in vivo study.[5]

Issue 3: Discrepancy Between In Vitro Potency and In Vivo Efficacy

• Possible Cause: The ADC is potent in vitro against cancer cell lines but shows limited efficacy in mouse xenograft models due to poor in vivo stability of the Val-Cit linker.[2][7]

• Troubleshooting Steps:

  • Assess In Vivo DAR: Characterize the DAR of the ADC recovered from the plasma of treated animals at various time points to confirm linker cleavage.

  • Linker Stability Comparison: Test ADCs with both the standard Val-Cit and a stabilized linker (e.g., EVCit) in the same in vivo efficacy model to determine if improved stability translates to better anti-tumor activity.[5]

  • Consider an Alternative Preclinical Model: If linker modification is not feasible, consider using a preclinical model where the Val-Cit linker is known to be more stable, such as rats or non-human primates, for efficacy studies, although this is a more complex and costly option.

Quantitative Data Summary

The following tables summarize quantitative data on the plasma stability of various Val-Cit and modified linkers.

Table 1: In Vitro Plasma Stability of Different Peptide Linkers

Linker Sequence	Species	Incubation Time (days)	% Intact ADC Remaining	Reference
Val-Cit (VCit)	Mouse	4.5	Low (Specific % not stated)	[13]
Glu-Val-Cit (EVCit)	Mouse	4	>95%	[14]
Ser-Val-Cit (SVCit)	Mouse	Not Specified	Moderately Stable	[1]
Val-Cit (VCit)	Human	7	Stable	[9]
Glu-Val-Cit (EVCit)	Human	7	Stable	[9]
Glu-Gly-Cit (EGCit)	Mouse	Not Specified	Stable	[6]
Glu-Gly-Cit (EGCit)	Human	Not Specified	Stable	[6]

Table 2: In Vivo Pharmacokinetic Parameters of ADCs with Different Linkers in Mice

Linker	ADC Half-life (days)	Reference
Val-Cit (VCit)	2	[2]
Glu-Val-Cit (EVCit)	12	[2]

Experimental Protocols

Protocol 1: In Vitro Mouse Plasma Stability Assay

Objective: To assess the stability of an ADC with a Val-Cit linker in mouse plasma by monitoring the drug-to-antibody ratio (DAR) over time.

Materials:

• Test ADC and control ADC

• Freshly collected or commercially available mouse plasma (e.g., from Sprague Dawley mice)

• Phosphate-buffered saline (PBS)

• Incubator at 37°C

• Analytical method for DAR measurement (e.g., HIC-HPLC, LC-MS)

Methodology:

• Dilute the test ADC and control ADC to a final concentration of 1 mg/mL in mouse plasma.

• Prepare a control sample by diluting the ADCs in PBS.

• Incubate all samples at 37°C.

• At designated time points (e.g., 0, 1, 2, 4, 24, 48, 96 hours), withdraw an aliquot of each sample.

• Immediately analyze the samples to determine the average DAR.

• Plot the average DAR as a function of time to determine the stability profile of the ADC in mouse plasma.

Protocol 2: Quantification of Released Payload in Mouse Plasma by LC-MS/MS

Objective: To quantify the concentration of prematurely released payload from an ADC in mouse plasma.

Materials:

• Plasma samples from mice treated with the ADC

• Internal standard (a stable isotope-labeled version of the payload or a structural analog)

• Protein precipitation solution (e.g., acetonitrile (B52724) with 0.1% formic acid)

• Centrifuge

• LC-MS/MS system

Methodology:

• Thaw the plasma samples on ice.

• To 50 µL of plasma, add the internal standard.

• Add 200 µL of cold protein precipitation solution to precipitate the plasma proteins.

• Vortex the samples and incubate at 4°C for 20 minutes.

• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• Analyze the samples using a validated LC-MS/MS method to quantify the concentration of the released payload.

Visualizations

Caption: Workflow for troubleshooting Val-Cit linker instability.

Caption: Pathways of Val-Cit linker cleavage in mouse models.

References

• 1. researchgate.net [researchgate.net]
• 2. communities.springernature.com [communities.springernature.com]
• 3. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates | Encyclopedia MDPI [encyclopedia.pub]
• 4. benchchem.com [benchchem.com]
• 5. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An enzymatically cleavable tripeptide linker for maximizing the therapeutic index of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. preprints.org [preprints.org]
• 11. Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. adcreview.com [adcreview.com]

Technical Support Center: Strategies to Reduce Premature Cleavage of MC-Val-Cit-PABC Linker

Welcome to the technical support center for the MC-Val-Cit-PABC linker. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the premature cleavage of this linker in antibody-drug conjugates (ADCs).

Troubleshooting Guide

Issue: Premature Drug Release Observed in Preclinical Mouse Models

Possible Cause: The Val-Cit dipeptide in the linker is susceptible to cleavage by mouse carboxylesterase 1C (Ces1C), an enzyme present in rodent plasma but not in human plasma.[1][2][3] This can lead to reduced efficacy and potential off-target toxicity in preclinical mouse studies.[4]

Troubleshooting Steps:

• Confirm Ces1C Sensitivity:

  • Conduct an in vitro plasma stability assay using mouse plasma.

  • Compare the stability of your Val-Cit ADC to a control ADC with a known stable linker (e.g., a non-cleavable linker).

  • If available, utilize Ces1C knockout mice for in vivo studies to confirm if the premature release is mitigated.

• Modify the Linker:

  • Introduce a hydrophilic group at the P3 position of the peptide linker. A common and effective modification is the addition of a glutamic acid residue to create a Glu-Val-Cit (EVCit) linker.[1][2][3] This modification has been shown to significantly reduce susceptibility to Ces1C cleavage while maintaining sensitivity to the intended target, Cathepsin B.[1][2][3]

• Alternative Linker Strategies:

  • Evaluate other linker chemistries that are not susceptible to Ces1C, such as triglycyl peptide linkers or innovative "exolinker" designs.[5][6][7][8][9]

Issue: Evidence of Off-Target Toxicity, Specifically Neutropenia, in Human Cell-Based Assays or In Vivo Studies

Possible Cause: Premature drug release may be mediated by human neutrophil elastase (NE), which is secreted by neutrophils and can cleave the Val-Cit linker.[5][10] This can lead to off-target toxicities, including neutropenia.[5]

Troubleshooting Steps:

• Confirm NE Sensitivity:

  • Perform an in vitro sensitivity assay using purified human neutrophil elastase.[11][12]

  • Incubate your ADC with NE and analyze for the release of the free payload over time using methods like LC-MS.

• Modify the Linker:

  • Consider altering the P2 residue of the dipeptide. For instance, a Glu-Gly-Cit linker has been shown to have increased resistance to NE-mediated cleavage.[10]

  • The use of an "exolinker" design has also demonstrated resistance to NE-mediated cleavage.[5][6]

• Evaluate Payload Properties:

  • The properties of the payload itself can influence off-target toxicity. A less membrane-permeable payload may mitigate the bystander effect and reduce toxicity to neighboring healthy cells even if premature cleavage occurs.

Frequently Asked Questions (FAQs)

Q1: What is the intended cleavage mechanism of the MC-Val-Cit-PABC linker?

A1: The MC-Val-Cit-PABC linker is designed to be stable in systemic circulation. Upon internalization of the ADC into a target cancer cell via endocytosis, it is trafficked to the lysosome. Within the acidic environment of the lysosome, the Val-Cit dipeptide is cleaved by lysosomal proteases, primarily Cathepsin B.[4] This cleavage initiates a self-immolative cascade of the PAB spacer, leading to the release of the cytotoxic payload inside the target cell.[4]

Q2: Why is my Val-Cit linked ADC showing instability in mouse plasma but appears stable in human plasma?

A2: This discrepancy is most likely due to the presence of carboxylesterase 1C (Ces1C) in mouse plasma, which can prematurely cleave the Val-Cit linker.[1][2][3] Humans lack this specific enzyme, hence the higher stability of the linker in human plasma.[1][2][3] This is a critical consideration for the preclinical evaluation of ADCs in mouse models.

Q3: Can the hydrophobicity of the Val-Cit linker and payload affect my ADC?

A3: Yes, the hydrophobic nature of the MC-Val-Cit-PABC linker, especially when combined with a hydrophobic payload like MMAE, can lead to aggregation of the ADC, particularly at higher drug-to-antibody ratios (DARs).[5][6] This aggregation can negatively impact the ADC's pharmacokinetics, manufacturing feasibility, and overall therapeutic window. Strategies to mitigate this include the use of more hydrophilic linkers or conjugation technologies that enable precise control over the DAR.

Q4: What is the "bystander effect" and how does the Val-Cit linker contribute to it?

A4: The bystander effect is the ability of a cytotoxic payload, released from a target cancer cell, to diffuse into and kill neighboring antigen-negative cancer cells.[13][14] For this to occur, the payload must be membrane-permeable. The Val-Cit linker, being cleavable, allows for the release of the payload within the tumor microenvironment. If the released payload is cell-permeable (like MMAE), it can induce a bystander effect.[15][16][17] However, premature cleavage of the linker in circulation can also lead to off-target toxicity to healthy tissues through a similar mechanism.

Q5: What are "exolinkers" and how can they improve stability?

A5: Exolinkers are a novel linker design where the cleavable peptide sequence (like Glu-Val-Cit) is repositioned to the "exo" position of the p-aminobenzylcarbamate (PAB) moiety.[5][6][7][8][9] This structural rearrangement has been shown to enhance stability against premature cleavage by enzymes like Ces1C and neutrophil elastase.[5][6] Additionally, exolinkers can improve the hydrophilicity of the ADC, reducing aggregation and allowing for higher DARs.[5][6][7][8][9]

Data Presentation

Table 1: Comparison of Val-Cit and Modified Linker Stability in Mouse Plasma

Linker Type	Modification	% Stability after 4.5 days in Mouse Plasma	Reference
Val-Cit	-	5	[4]
Glu-Val-Cit	P3 position glutamic acid	84	[4]

Table 2: Half-life of ADCs with Val-Cit and Glu-Val-Cit Linkers in Mouse Models

Linker	Half-life in Mouse Model	Reference
Val-Cit (VCit)	2 days	[1]
Glu-Val-Cit (EVCit)	12 days	[1]

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

Objective: To assess the stability of an ADC with a Val-Cit linker in plasma from different species.

Materials:

• ADC construct

• Human, mouse, and rat plasma (citrate-anticoagulated)

• Phosphate-buffered saline (PBS)

• Incubator at 37°C

• LC-MS system for analysis

• ELISA plate reader and reagents (for ELISA-based detection)

Methodology:

• Dilute the ADC to a final concentration of 1 mg/mL in pre-warmed plasma from each species in separate tubes.

• Incubate the samples at 37°C.

• At specified time points (e.g., 0, 6, 24, 48, 72, and 168 hours), withdraw an aliquot from each sample.

• Immediately quench the reaction by diluting the aliquot in cold PBS.

• Analyze the samples to determine the concentration of the intact ADC and the released payload. This can be done via two primary methods:

  • LC-MS: Precipitate plasma proteins (e.g., with acetonitrile) and analyze the supernatant for the free payload. The remaining intact ADC can also be quantified.

  • ELISA: Use a sandwich ELISA to capture the antibody portion of the ADC and a secondary antibody conjugated to an enzyme to detect the payload. A decrease in signal over time indicates payload loss.

• Plot the percentage of intact ADC or the concentration of released payload over time to determine the stability profile.

Protocol 2: Lysosomal Cleavage Assay

Objective: To evaluate the cleavage of the Val-Cit linker by lysosomal proteases.

Materials:

• ADC construct

• Rat or human liver lysosomal fractions

• Cathepsin B inhibitor (optional, for specificity control)

• Assay buffer (e.g., 100 mM sodium acetate, pH 5.0, containing 10 mM DTT)

• Incubator at 37°C

• LC-MS system for analysis

Methodology:

• Prepare a reaction mixture containing the ADC (final concentration ~10 µM) in the assay buffer.

• Add the lysosomal fraction to the reaction mixture. For a negative control, add a Cathepsin B inhibitor to a separate reaction.

• Incubate the samples at 37°C.

• At various time points (e.g., 0, 1, 4, 8, and 24 hours), take an aliquot and quench the reaction (e.g., by adding a strong acid or organic solvent).

• Analyze the samples by LC-MS to quantify the amount of released payload.

• Calculate the rate of cleavage based on the appearance of the free payload over time.

Mandatory Visualizations

Caption: Intended intracellular cleavage pathway of the MC-Val-Cit-PAB linker.

Caption: Mechanisms of premature cleavage of the MC-Val-Cit-PAB linker.

Caption: Troubleshooting workflow for premature MC-Val-Cit-PAB linker cleavage.

References

• 1. communities.springernature.com [communities.springernature.com]
• 2. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glutamic acid-valine-citrulline linkers ensure stability and efficacy of antibody-drug conjugates in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. adcreview.com [adcreview.com]
• 9. Item - Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - American Chemical Society - Figshare [acs.figshare.com]
• 10. An enzymatically cleavable tripeptide linker for maximizing the therapeutic index of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Lysosomal Cleavable Peptide Linkers in Antibody-Drug Conjugates[v1] | Preprints.org [preprints.org]
• 13. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 14. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 15. Bystander Effects, Pharmacokinetics, and Linker-Payload Stability of EGFR-Targeting Antibody-Drug Conjugates Losatuxizumab Vedotin and Depatux-M in Glioblastoma Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. aacrjournals.org [aacrjournals.org]
• 17. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]

Technical Support Center: Optimizing Drug-to-Antibody Ratio for MC-Val-Cit-PAB-Rifabutin ADCs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the drug-to-antibody ratio (DAR) of antibody-drug conjugates (ADCs) utilizing the MC-Val-Cit-PAB-rifabutin drug-linker.

Frequently Asked Questions (FAQs)

Q1: What is the function of each component in the MC-Val-Cit-PAB-rifabutin drug-linker?

A1:

• MC (Maleimidocaproyl): This component provides a stable covalent bond with free thiol groups (sulfhydryls) on the antibody, typically generated by reducing interchain disulfide bonds.

• Val-Cit (Valine-Citrulline): This dipeptide sequence is a cleavable linker designed to be selectively hydrolyzed by Cathepsin B, an enzyme that is often overexpressed in the lysosomes of tumor cells.[1] This enzymatic cleavage facilitates the release of the cytotoxic payload within the target cell.

• PAB (p-aminobenzyl): This acts as a self-immolative spacer. Following the cleavage of the Val-Cit linker by Cathepsin B, the PAB group undergoes spontaneous 1,6-elimination to release the active rifabutin (B1679326) payload.

• Rifabutin: This is the cytotoxic payload. While traditionally an antibiotic that inhibits DNA-dependent RNA polymerase, in the context of cancer, it has been shown to potentially target the eIF4E-β-catenin axis, inhibiting proliferation and inducing apoptosis.

Q2: What is the optimal Drug-to-Antibody Ratio (DAR) for an ADC?

A2: The optimal DAR is a critical attribute that requires empirical determination for each ADC. A higher DAR is not always better and can lead to issues such as:

• Increased aggregation due to the hydrophobicity of the payload.

• Faster clearance from circulation.[2]

• Potential for increased off-target toxicity.[2]

Conversely, a low DAR may result in insufficient potency. Generally, a DAR of 2 to 4 is considered a good starting point for optimization.

Q3: What are the primary challenges when working with a hydrophobic payload like rifabutin?

A3: The hydrophobicity of rifabutin can lead to several challenges during ADC development:

• Aggregation: Increased hydrophobicity of the ADC can promote the formation of aggregates, which can impact efficacy, stability, and safety.[3]

• Solubility Issues: The drug-linker may have poor solubility in aqueous buffers, complicating the conjugation reaction.[4]

• Difficult Purification: The hydrophobic nature of the ADC can make purification challenging, requiring optimization of chromatography conditions to separate different DAR species and remove unconjugated drug-linker.

Q4: Which analytical techniques are recommended for determining the DAR of a MC-Val-Cit-PAB-rifabutin ADC?

A4: The most common and reliable methods for DAR determination are:

• Hydrophobic Interaction Chromatography (HIC): This is a standard method for analyzing cysteine-linked ADCs. It separates ADC species based on their hydrophobicity, allowing for the quantification of different DAR species.[5][6]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This technique can also be used to determine the average DAR, often after reducing the ADC to separate the light and heavy chains.[6][7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique provides accurate mass measurements of the intact ADC or its subunits, allowing for precise DAR determination and identification of different drug-loaded species.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis, purification, and characterization of MC-Val-Cit-PAB-rifabutin ADCs.

Problem	Potential Cause	Troubleshooting Steps
Low or No Conjugation	Incomplete antibody reduction.	- Ensure the reducing agent (e.g., TCEP) is fresh and used at the correct molar excess. - Optimize reduction time and temperature. - Confirm the removal of excess reducing agent before adding the drug-linker.
Inactive drug-linker.	- Verify the integrity and reactivity of the maleimide (B117702) group on the MC-Val-Cit-PAB-rifabutin. - Avoid repeated freeze-thaw cycles of the drug-linker stock solution.
Suboptimal reaction buffer pH.	- The maleimide-thiol reaction is most efficient at a pH of 6.5-7.5. Ensure the conjugation buffer is within this range.
Inconsistent DAR Between Batches	Variation in antibody reduction.	- Standardize the reduction protocol, including reagent concentrations, incubation time, and temperature.
Inaccurate quantification of reactants.	- Precisely determine the concentrations of the antibody and drug-linker solutions before each conjugation reaction.
Instability of the drug-linker solution.	- Prepare fresh drug-linker solutions for each conjugation reaction, especially if precipitation is observed.
ADC Aggregation	High DAR.	- Reduce the molar ratio of drug-linker to antibody during the conjugation reaction to target a lower average DAR.
Hydrophobicity of the payload.	- Include organic co-solvents (e.g., DMSO, DMA) in the conjugation buffer to improve the solubility of the drug-linker. - Screen different formulation buffers with varying pH and excipients to enhance ADC stability.[3]
Suboptimal purification conditions.	- Optimize the mobile phase and gradient conditions for HIC or other chromatography steps to minimize on-column aggregation.
Poor Resolution in HIC Analysis	Inappropriate column chemistry.	- Screen different HIC columns with varying levels of hydrophobicity to find the one that provides the best separation of DAR species.[5]
Non-optimized mobile phase.	- Adjust the salt concentration and type in the mobile phase. Ammonium sulfate (B86663) is commonly used.[5] - Optimize the gradient slope for better resolution of peaks.
Presence of Free Drug-Linker After Purification	Inefficient purification method.	- Increase the number of diavolumes during tangential flow filtration (TFF) for buffer exchange. - Optimize the gradient and loading conditions for chromatography to ensure complete separation of the ADC from the unconjugated drug-linker.[8]

Experimental Protocols

Protocol 1: General Procedure for ADC Conjugation (Cysteine-linked)

This protocol describes a general method for conjugating MC-Val-Cit-PAB-rifabutin to an antibody via reduced interchain disulfide bonds. Note: This is a starting point, and optimization of molar ratios, incubation times, and temperature is crucial for achieving the desired DAR.

1. Antibody Reduction:

• Prepare the antibody in a suitable buffer (e.g., PBS with 1 mM EDTA, pH 7.2).

• Add a freshly prepared solution of Tris(2-carboxyethyl)phosphine (TCEP) to the antibody solution to a final molar excess of 2-5 fold.

• Incubate at 37°C for 1-2 hours to reduce the interchain disulfide bonds.

• Remove excess TCEP by buffer exchange into a conjugation buffer (e.g., PBS, pH 7.2) using a desalting column or TFF.

2. Drug-Linker Conjugation:

• Immediately after buffer exchange, add the MC-Val-Cit-PAB-rifabutin drug-linker (dissolved in a compatible organic solvent like DMSO) to the reduced antibody solution. The molar ratio of drug-linker to antibody is a critical parameter to vary for DAR optimization (e.g., start with 4:1, 6:1, and 8:1 ratios).

• Incubate the reaction at room temperature for 1-4 hours, protected from light.

• Quench the reaction by adding an excess of N-acetylcysteine to cap any unreacted maleimide groups.

3. ADC Purification:

• Purify the ADC from unconjugated drug-linker and other reaction components using size-exclusion chromatography (SEC) or TFF.

• Further purify and separate different DAR species using preparative Hydrophobic Interaction Chromatography (HIC) if a more homogeneous ADC is desired.[8][9]

Protocol 2: DAR Determination by Hydrophobic Interaction Chromatography (HIC)

1. Materials:

• HIC column (e.g., TSKgel Butyl-NPR)

• Mobile Phase A: 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0

• Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0

2. Chromatographic Conditions:

• Flow Rate: 0.5 - 1.0 mL/min

• Detection: UV at 280 nm

• Gradient:

  • 0-5 min: 100% Mobile Phase A (Isocratic)

  • 5-35 min: Linear gradient from 100% A to 100% B

  • 35-40 min: 100% Mobile Phase B (Isocratic)

  • 40-45 min: Re-equilibration with 100% Mobile Phase A

3. Data Analysis:

• Integrate the peak areas for the unconjugated antibody (DAR0) and all drug-conjugated species (DAR2, DAR4, etc.).

• Calculate the weighted average DAR using the following formula: Average DAR = Σ(% Peak Area of each DAR species * DAR value) / 100

Quantitative Data Summary

The following table provides a hypothetical example of how varying the molar ratio of the drug-linker to the antibody can affect the average DAR and the distribution of different DAR species. Actual results will vary depending on the specific antibody and reaction conditions.

Molar Ratio (Drug-Linker:Antibody)	Average DAR	% DAR0	% DAR2	% DAR4	% DAR6	% DAR8	% Aggregates
4:1	2.8	15	45	35	5	0	<1%
6:1	3.9	5	25	50	15	5	2%
8:1	5.2	2	10	40	30	18	5%

Visualizations

Experimental Workflow

Caption: Workflow for ADC conjugation and analysis.

Troubleshooting Logic

Caption: Troubleshooting inconsistent DAR results.

Signaling Pathway of Rifabutin in Cancer Cells

Caption: Proposed signaling pathway of rifabutin in cancer cells.

References

• 1. Bioprocess development of antibody-drug conjugate production for cancer treatment | PLOS One [journals.plos.org]
• 2. Influence of antibody–drug conjugate cleavability, drug-to-antibody ratio, and free payload concentration on systemic toxicities: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Purification of ADCs by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Addressing Hydrophobicity Challenges of the MC-Val-Cit-PAB Linker

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges related to the hydrophobicity of the maleimidocaproyl-valine-citrulline-p-aminobenzoyloxycarbonyl (MC-Val-Cit-PAB) linker in antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with the hydrophobicity of the MC-Val-Cit-PAB linker?

A1: The inherent hydrophobicity of the MC-Val-Cit-PAB linker, often compounded by a hydrophobic payload, can lead to several challenges during ADC development and manufacturing.[1] These include:

• Aggregation: Increased hydrophobicity promotes intermolecular interactions between ADC molecules, leading to the formation of soluble aggregates and insoluble precipitates.[2][3] This can negatively impact manufacturing yields, formulation stability, and potentially induce an immunogenic response in vivo.

• Reduced Solubility: ADCs with hydrophobic linkers and high drug-to-antibody ratios (DAR) often exhibit poor aqueous solubility, making them difficult to formulate and handle.[4][5]

• Accelerated Plasma Clearance: Hydrophobic ADCs are more prone to non-specific uptake and clearance by the reticuloendothelial system, leading to a shorter plasma half-life and reduced therapeutic efficacy.[6][7]

• Manufacturing and Formulation Difficulties: The tendency to aggregate and precipitate can complicate purification processes and limit the achievable concentration in final formulations.[3][8]

Q2: How does the drug-to-antibody ratio (DAR) affect the hydrophobicity and aggregation of an ADC?

A2: The drug-to-antibody ratio (DAR) is a critical quality attribute that directly correlates with the overall hydrophobicity of an ADC. As the DAR increases, more hydrophobic drug-linker complexes are attached to the antibody, leading to a significant increase in the molecule's overall hydrophobicity.[9] This increased hydrophobicity is a major driver of ADC aggregation.[3] ADCs with high DAR values (e.g., DAR 8) are particularly susceptible to aggregation and rapid clearance compared to their lower DAR counterparts.[10] Therefore, optimizing the DAR is a crucial step in managing hydrophobicity-related issues.

Q3: What are the main strategies to mitigate the hydrophobicity of the MC-Val-Cit-PAB linker?

A3: Several strategies can be employed to overcome the challenges posed by the hydrophobicity of the MC-Val-Cit-PAB linker:

• Incorporate Hydrophilic Moieties: Introducing hydrophilic groups into the linker is a common and effective approach. This can be achieved by:

  • PEGylation: Incorporating polyethylene (B3416737) glycol (PEG) chains of varying lengths can significantly increase the hydrophilicity of the linker, improve solubility, and reduce aggregation.[1][4]

  • Charged Groups: Introducing negatively charged groups like sulfonates can enhance hydrophilicity.[2]

  • Hydrophilic Spacers: Using hydrophilic macrocycles such as cyclodextrins can also counteract the hydrophobicity of the drug-linker.[6][7]

• Alternative Linker Technologies: Developing and utilizing more hydrophilic cleavable linkers is another strategy. Examples include:

  • Phosphate-based linkers: These linkers can improve aqueous solubility.[11]

  • Glucuronide-based linkers: These offer a hydrophilic alternative to the Val-Cit peptide sequence.[12]

• Formulation Optimization: Careful selection of formulation components can help stabilize the ADC and prevent aggregation. This includes optimizing the buffer system, pH, ionic strength, and the use of stabilizers.[3][4]

• Site-Specific Conjugation: While not directly modifying the linker's hydrophobicity, site-specific conjugation methods can lead to more homogeneous ADCs with a defined DAR, which can help in better controlling and managing hydrophobicity-related aggregation.

Troubleshooting Guides

Issue 1: ADC Precipitation or Aggregation During/After Conjugation

Possible Cause: High hydrophobicity of the drug-linker combination, especially at higher DAR values, leading to poor solubility in aqueous buffers.

Troubleshooting Steps:

• Reduce Molar Excess of Drug-Linker: During the conjugation reaction, use a lower molar excess of the MC-Val-Cit-PAB-payload to target a lower average DAR.

• Incorporate Co-solvents: Introduce a small percentage (e.g., 5-10%) of a water-miscible organic co-solvent like dimethyl sulfoxide (B87167) (DMSO) or N,N-dimethylformamide (DMF) to the conjugation reaction to improve the solubility of the hydrophobic components.[1]

• Optimize Buffer Conditions: Screen different buffer systems (e.g., histidine, citrate) and pH levels to find the optimal conditions for your specific ADC's stability.[13]

• Consider a More Hydrophilic Linker: If aggregation persists, consider synthesizing or sourcing a modified MC-Val-Cit-PAB linker that incorporates a hydrophilic moiety, such as a PEG chain.[1]

Issue 2: High Levels of High Molecular Weight Species (Aggregates) Observed by SEC

Possible Cause: Suboptimal formulation conditions (pH, ionic strength) promoting protein-protein interactions and aggregation.

Troubleshooting Steps:

• Formulation Screening: Conduct a formulation screening study to evaluate the impact of different buffers, pH values, and excipients on ADC stability. Use techniques like Dynamic Light Scattering (DLS) for rapid screening.[13]

• Add Stabilizers: Incorporate stabilizers such as polysorbates (e.g., Polysorbate 20 or 80) or sugars (e.g., sucrose, trehalose) into the formulation to reduce aggregation.[3]

• Optimize Storage Conditions: Ensure the ADC is stored at the recommended temperature and protected from light and agitation, as these factors can promote aggregation.

Issue 3: Poor In Vivo Efficacy and Rapid Clearance

Possible Cause: The hydrophobicity of the ADC is leading to non-specific uptake and rapid clearance from circulation.[6][7]

Troubleshooting Steps:

• Evaluate ADC Hydrophobicity: Use Hydrophobic Interaction Chromatography (HIC) to assess the relative hydrophobicity of your ADC.

• Reduce Hydrophobicity:

  • Lower the DAR of the ADC.

  • Switch to a more hydrophilic linker system (e.g., PEGylated MC-Val-Cit-PAB).[1]

• Pharmacokinetic Studies: Conduct pharmacokinetic studies in a relevant animal model to compare the clearance rates of ADCs with different levels of hydrophobicity.

Quantitative Data Summary

Table 1: Impact of Linker Hydrophilicity on ADC Aggregation and Cytotoxicity

Linker Type	Drug-to-Antibody Ratio (DAR)	Aggregation (%)	In Vitro Cytotoxicity (IC50, pM)	Reference
MC-Val-Cit-PAB (Hydrophobic)	4	~15-20%	14.3	[11]
MC-Val-Cit-PAB (Hydrophobic)	8	>50%	Not Reported	[10]
PEG4-MC-Val-Cit-PAB	8	<5%	Not Reported	[1]
Sulfonate-containing linker	High DAR	Reduced Aggregation	Maintained	[2][14]
β-glucuronidase-cleavable linker	Not specified	Minimal (<5%)	8.8	[8][11]
Cyclodextrin-containing linker	4	Broadly similar to Adcetris®	16–34	[7]

Note: The exact values can vary depending on the specific antibody, payload, and experimental conditions.

Experimental Protocols

Protocol 1: Hydrophobic Interaction Chromatography (HIC) for ADC Hydrophobicity Profiling

This protocol provides a general method for analyzing the hydrophobicity of ADCs.

Materials:

• HPLC system with a UV detector

• HIC column (e.g., TSKgel Butyl-NPR)

• Mobile Phase A: 1.5 M Ammonium Sulfate in 25 mM Potassium Phosphate, pH 7.0

• Mobile Phase B: 25 mM Potassium Phosphate, pH 7.0, containing 25% Isopropanol

• ADC sample

Procedure:

• Column Equilibration: Equilibrate the HIC column with 100% Mobile Phase A at a flow rate of 0.5 mL/min until a stable baseline is achieved.

• Sample Preparation: Dilute the ADC sample to a concentration of 1 mg/mL in Mobile Phase A.

• Injection: Inject 20-50 µg of the prepared ADC sample onto the column.

• Gradient Elution: Elute the bound ADC using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over 30 minutes at a flow rate of 0.5 mL/min.

• Detection: Monitor the elution profile at 280 nm.

• Data Analysis: Analyze the resulting chromatogram. A later retention time indicates a higher degree of hydrophobicity. Different DAR species will often resolve into distinct peaks.[6][10]

Protocol 2: Size Exclusion Chromatography (SEC) for ADC Aggregation Analysis

This protocol is for the quantification of high molecular weight species (aggregates) in an ADC sample.

Materials:

• HPLC or UHPLC system with a UV detector

• SEC column (e.g., Agilent AdvanceBio SEC 300Å)[15]

• Mobile Phase: 150 mM Sodium Phosphate, pH 7.0

• ADC sample

Procedure:

• Column Equilibration: Equilibrate the SEC column with the mobile phase at a flow rate of 0.5 mL/min until a stable baseline is observed.

• Sample Preparation: Dilute the ADC sample to a concentration of 1-2 mg/mL in the mobile phase.

• Injection: Inject 10-20 µL of the prepared sample.

• Isocratic Elution: Elute the sample isocratically with the mobile phase for 20-30 minutes.

• Detection: Monitor the absorbance at 280 nm.

• Data Analysis: Integrate the peak areas of the monomer and any high molecular weight species (aggregates) eluting earlier than the monomer peak. Calculate the percentage of aggregation.[15][16]

Protocol 3: Cathepsin B Cleavage Assay

This assay determines the susceptibility of the Val-Cit linker in the ADC to cleavage by Cathepsin B.

Materials:

• ADC sample

• Recombinant human Cathepsin B[17]

• Assay Buffer: 50 mM Sodium Acetate, pH 5.5, containing 5 mM DTT

• Quenching Solution: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)

• LC-MS system

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the ADC (to a final concentration of 10-50 µM) with the assay buffer.

• Enzyme Addition: Initiate the reaction by adding Cathepsin B to a final concentration of 1-5 µM.

• Incubation: Incubate the reaction mixture at 37°C.

• Time Points: At various time points (e.g., 0, 1, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction by adding 3 volumes of the quenching solution.

• Analysis: Analyze the quenched samples by LC-MS to detect and quantify the released payload.

• Data Analysis: Plot the concentration of the released payload over time to determine the cleavage kinetics.[18][19][20]

Visualizations

Caption: Logical relationship between the hydrophobicity problem and mitigation strategies.

Caption: Experimental workflow for characterizing ADCs with hydrophobicity concerns.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. cellmosaic.com [cellmosaic.com]
• 4. lcms.cz [lcms.cz]
• 5. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Incorporation of Hydrophilic Macrocycles Into Drug-Linker Reagents Produces Antibody-Drug Conjugates With Enhanced in vivo Performance [frontiersin.org]
• 8. Optimization of Drug-Linker to Enable Long-term Storage of Antibody-Drug Conjugate for Subcutaneous Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. hpst.cz [hpst.cz]
• 11. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmiweb.com [pharmiweb.com]
• 13. pharmtech.com [pharmtech.com]
• 14. researchgate.net [researchgate.net]
• 15. agilent.com [agilent.com]
• 16. shimadzu.com [shimadzu.com]
• 17. debiopharm.com [debiopharm.com]
• 18. benchchem.com [benchchem.com]
• 19. tandfonline.com [tandfonline.com]
• 20. Comparative Enzymatic and Stability Assays Reveal GPLG as an Effective Cathepsin B Cleavable Linker for Tumor-Targeting Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

enhancing the therapeutic window of MC-Val-Cit-PAB-rifabutin

Welcome to the technical support center for researchers working with the MC-Val-Cit-PAB-rifabutin antibody-drug conjugate (ADC) linker-payload system. This resource provides troubleshooting guidance and answers to frequently asked questions to help you enhance the therapeutic window and achieve reliable results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for the MC-Val-Cit-PAB-rifabutin ADC?

A1: The MC-Val-Cit-PAB-rifabutin ADC leverages a targeted delivery strategy to selectively eliminate cancer cells. The monoclonal antibody (mAb) component of the ADC binds to a specific antigen on the surface of a tumor cell. Following binding, the ADC-antigen complex is internalized by the cell through receptor-mediated endocytosis.[1] The complex is then trafficked to the lysosome, an acidic organelle rich in proteases.

Inside the lysosome, the dipeptide Valine-Citrulline (Val-Cit) portion of the linker is recognized and cleaved by lysosomal proteases, primarily Cathepsin B.[][3] This enzymatic cleavage initiates a self-immolative cascade of the para-aminobenzyl carbamate (B1207046) (PAB) spacer, leading to the release of the active rifabutin (B1679326) payload into the cytoplasm.[1] Rifabutin then inhibits the bacterial DNA-dependent RNA polymerase, leading to cell death.[4]

Caption: ADC internalization and payload release pathway.[1]

Q2: What is the role of each component in the MC-Val-Cit-PAB linker?

A2:

• MC (Maleimidocaproyl): This group provides a stable covalent attachment point to the antibody, typically through reaction with thiol groups on cysteine residues.

• Val-Cit (Valine-Citrulline): This dipeptide is the enzyme-sensitive trigger. It is specifically designed to be cleaved by Cathepsin B, which is abundant in the lysosomal compartment of tumor cells but has low activity in the bloodstream, thus preventing premature drug release.[]

• PAB (para-aminobenzyl carbamate): This is a self-immolative spacer. Once the Val-Cit sequence is cleaved, the PAB linker becomes unstable and spontaneously decomposes, ensuring the release of an unmodified, fully active rifabutin payload.[1]

Q3: Is the Val-Cit linker only susceptible to Cathepsin B?

A3: While the Val-Cit linker was designed for optimal cleavage by Cathepsin B, studies have shown it can also be cleaved by other lysosomal cysteine proteases like Cathepsin K, L, and S.[1][5][] This redundancy can be beneficial, as it reduces the likelihood of tumor resistance developing due to the loss of a single protease.[1] However, the linker has also shown susceptibility to premature cleavage in preclinical mouse models by the extracellular carboxylesterase Ces1c and by human neutrophil elastase, which can lead to off-target toxicity.[1][7]

Troubleshooting Guides

Problem 1: High Off-Target Toxicity or Low Therapeutic Window in Preclinical Models

Potential Cause	Troubleshooting Steps
Premature Linker Cleavage in Plasma: The Val-Cit linker can be susceptible to cleavage by enzymes present in plasma (e.g., neutrophil elastase, or Ces1c in mice), leading to systemic release of rifabutin.[1][7][8]	1. Assess Plasma Stability: Perform an in vitro plasma stability assay using plasma from the relevant species (human, mouse, rat). Quantify the amount of released payload over time using LC-MS/MS.[9] 2. Modify Linker: If instability is confirmed, consider using a modified linker system designed for higher plasma stability, such as a glutamic acid-valine-citrulline (EVCit) tripeptide linker, which has shown enhanced stability in mouse plasma.[10] 3. Change Animal Model: If instability is specific to a certain species (e.g., mouse due to Ces1c), consider using a different preclinical model or Ces1c knockout mice for evaluation.[5]
High Drug-to-Antibody Ratio (DAR): A high DAR can increase the hydrophobicity of the ADC, leading to faster clearance from circulation and increased uptake by non-target tissues.[11]	1. Characterize DAR: Accurately determine the average DAR and distribution of drug species in your ADC preparation using techniques like Hydrophobic Interaction Chromatography (HIC) or Mass Spectrometry. 2. Optimize Conjugation: Adjust the conjugation reaction conditions (e.g., molar ratio of linker-payload to antibody) to target a lower average DAR (typically 2-4 is preferred for Val-Cit linkers to avoid aggregation).[7] 3. Purification: Implement robust purification methods (e.g., HIC) to remove highly conjugated, aggregation-prone species.

Problem 2: ADC Aggregation During Formulation or Storage

Potential Cause	Troubleshooting Steps
Hydrophobicity of the Linker-Payload: The MC-Val-Cit-PAB-rifabutin complex is hydrophobic. High DARs significantly increase the overall hydrophobicity of the ADC, promoting self-association and aggregation.[7][11]	1. Lower the DAR: As with toxicity issues, reducing the average DAR is the primary strategy to mitigate aggregation. ADCs with Val-Cit linkers and a DAR of ~7 have shown increased aggregation.[5] 2. Formulation Optimization: Screen different buffer conditions (pH, ionic strength) and consider adding excipients like polysorbate or sucrose (B13894) that are known to stabilize proteins and prevent aggregation. 3. Use Hydrophilic Linkers: For future constructs, consider incorporating hydrophilic spacers, such as polyethylene (B3416737) glycol (PEG), into the linker design to improve solubility.[11]
Physical Stress: Freeze-thaw cycles and exposure to high temperatures can denature the antibody and lead to aggregation.	1. Storage Conditions: Store the ADC at recommended temperatures (e.g., -80°C for long-term storage) in an appropriate formulation buffer.[4] 2. Handling: Minimize the number of freeze-thaw cycles. Aliquot the ADC into single-use volumes after purification.

Problem 3: Inconsistent or Low Potency in Cell-Based Assays

Potential Cause	Troubleshooting Steps
Low Antigen Expression: The target cell line may not express sufficient levels of the target antigen on its surface for effective ADC binding and internalization.	1. Verify Antigen Expression: Confirm antigen levels using flow cytometry or western blotting. 2. Select Appropriate Cell Line: Choose a cell line with high, well-characterized antigen expression for your assays.
Inefficient Internalization: The antibody may bind to the antigen but not be efficiently internalized into the cell.	1. Internalization Assay: Perform a dedicated internalization assay using a fluorescently labeled version of your antibody to confirm it is being taken up by the target cells.
Drug Resistance: Target cells may express efflux pumps (e.g., P-glycoprotein) that actively remove rifabutin from the cytoplasm after its release. Rifabutin itself has been studied in the context of P-gp inhibition.[12][13]	1. Assess Efflux Pump Expression: Check for the expression of common drug resistance pumps in your cell line. 2. Use Efflux Pump Inhibitors: As a control experiment, co-administer the ADC with a known efflux pump inhibitor to see if potency is restored.
Incorrect Assay Conditions: The incubation time may be too short for the full ADC processing (internalization, cleavage, drug action) to occur.	1. Time-Course Experiment: Run a time-course cytotoxicity assay (e.g., 48, 72, 96, 144 hours) to determine the optimal endpoint.

Quantitative Data Summary

Note: Experimental data for the specific MC-Val-Cit-PAB-rifabutin conjugate is not widely available in published literature. The following tables provide illustrative data based on studies of the Val-Cit linker with other payloads (e.g., MMAE) to serve as a benchmark for experimental design and data interpretation.

Table 1: Illustrative In Vitro Plasma Stability of Val-Cit Linker-Based ADCs

Plasma Source	Incubation Time	% Intact ADC Remaining (Illustrative)	Primary Enzyme Responsible for Cleavage
Human	28 days	>95%	Minimal cleavage
Mouse	7 days	<50%	Carboxylesterase (Ces1c)[5]
Rat	7 days	Variable, often unstable	Carboxylesterase

Data is compiled for illustrative purposes based on findings that Val-Cit linkers are generally stable in human plasma but unstable in mouse plasma.[10]

Table 2: Comparative Cathepsin B Cleavage Rates for Dipeptide Linkers (Illustrative)

Dipeptide Linker	Relative Cleavage Rate by Cathepsin B	Notes
Val-Cit	Baseline	Considered the benchmark for efficient cleavage and stability.[1]
Val-Ala	~50% of Val-Cit rate	Also effectively cleaved, with the advantage of lower hydrophobicity, which can prevent ADC aggregation.[5][]
Phe-Lys	~30-fold faster than Val-Cit (isolated enzyme)	Rates were similar to Val-Cit in lysosomal extracts, suggesting the involvement of other proteases.[1]

This table provides a relative comparison of cleavage efficiency. Actual kinetic parameters (Km, kcat) must be determined experimentally.

Key Experimental Protocols

Protocol 1: In Vitro Cathepsin B Cleavage Assay (HPLC-Based)

Objective: To quantify the rate of rifabutin release from an ADC in the presence of purified Cathepsin B.

Caption: Experimental workflow for an in vitro ADC cleavage assay.[1]

Materials:

• ADC stock solution

• Recombinant human Cathepsin B

• Assay Buffer (e.g., 50 mM sodium acetate, pH 5.0)

• DTT (for enzyme activation)

• Quenching solution (e.g., acetonitrile (B52724) with an internal standard)

• Reverse-Phase HPLC system with a UV detector

Procedure:

• Enzyme Activation: Prepare a stock solution of Cathepsin B and activate it by incubating with DTT in the assay buffer at 37°C for 15 minutes.

• Reaction Setup: In a microcentrifuge tube, combine the ADC solution with the pre-warmed assay buffer.

• Initiate Reaction: Start the cleavage reaction by adding the activated Cathepsin B solution to the ADC mixture. A typical final concentration might be 20 nM enzyme and 1 µM ADC.

• Incubation: Incubate the reaction at 37°C.

• Time Points: At designated time points (e.g., 0, 1, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• Quench Reaction: Immediately stop the reaction by adding the aliquot to the cold quenching solution.

• Analysis: Analyze the samples by RP-HPLC to separate and quantify the peak corresponding to the released rifabutin payload. Calculate the percentage of drug release at each time point.

Protocol 2: Cellular Cytotoxicity Assay (MTT-Based)

Objective: To determine the half-maximal inhibitory concentration (IC50) of the ADC on a target cancer cell line.

Caption: General workflow for an MTT-based cytotoxicity assay.

Materials:

• Target and control (antigen-negative) cell lines

• Complete cell culture medium

• 96-well flat-bottom plates

• ADC stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL)

• Solubilizing solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density and allow them to attach overnight at 37°C.

• ADC Treatment: Prepare serial dilutions of the ADC in culture medium. Remove the old medium from the cells and add the ADC dilutions. Include wells for "untreated" and "blank" controls.

• Incubation: Incubate the plate for a period determined by a time-course experiment (typically 72-120 hours) at 37°C.

• MTT Addition: Add MTT solution to each well and incubate for 1-4 hours. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add the solubilizing solution to each well to dissolve the formazan crystals. Incubate overnight in the dark.

• Read Absorbance: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Subtract the blank absorbance from all readings. Calculate cell viability as a percentage relative to the untreated control. Plot the percent viability against the ADC concentration (log scale) and use a non-linear regression model (sigmoidal dose-response) to calculate the IC50 value.

References

• 1. benchchem.com [benchchem.com]
• 3. FMoc-Val-Cit-PAB: Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method_Chemicalbook [chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cytivalifesciences.com [cytivalifesciences.com]
• 12. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Mitigating the Bystander Effect to Reduce Toxicity to Healthy Cells

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for researchers investigating the bystander effect in cancer therapy. Here you will find troubleshooting guides for common experimental challenges, frequently asked questions (FAQs) to clarify key concepts, detailed experimental protocols, and quantitative data to inform your research.

I. Frequently Asked Questions (FAQs)

Q1: What is the "bystander effect" in the context of cancer therapy?

A1: The bystander effect is a phenomenon where non-targeted cells, including healthy cells, are negatively affected by signals released from nearby cells that have been directly targeted by a cancer treatment such as radiation, chemotherapy, or immunotherapy.[1] This can lead to unintended toxicity to healthy tissues. In some therapeutic approaches, like suicide gene therapy, the bystander effect is harnessed to kill adjacent tumor cells.[1]

Q2: What are the primary mechanisms that mediate the bystander effect?

A2: The bystander effect is primarily mediated through two main pathways:

• Gap Junction Intercellular Communication (GJIC): Direct cell-to-cell communication through gap junctions allows the transfer of toxic molecules and signaling ions between adjacent cells.

• Secreted Soluble Factors: Irradiated or chemotherapy-treated cells can release a variety of soluble factors into the microenvironment, including cytokines (e.g., TNF-α), reactive oxygen species (ROS), and other signaling molecules that can induce damage in neighboring cells.[2]

Q3: How can the bystander effect be mitigated to protect healthy cells?

A3: Strategies to mitigate the bystander effect and reduce toxicity to healthy cells include:

• Targeted Therapies: Utilizing treatments that are highly specific to cancer cells, such as antibody-drug conjugates (ADCs), can limit the initial damage and subsequent bystander signaling.

• Prodrugs: Using inactive drug precursors (prodrugs) that are only activated within the tumor microenvironment can reduce systemic toxicity and off-target effects.

• Modulating Signaling Pathways: Targeting the specific signaling pathways that mediate the bystander effect, for instance, by using antioxidants to scavenge ROS, can be a potential strategy.

Q4: In what types of cancer therapies is the bystander effect a significant concern?

A4: The bystander effect is a consideration in several major cancer treatment modalities:

• Radiotherapy: Radiation can induce a bystander effect in cells that are not directly in the radiation field, which can contribute to normal tissue toxicity.[2][3]

• Chemotherapy: Many chemotherapeutic agents can induce a bystander effect, leading to damage in healthy cells surrounding the tumor.[2][4]

• Immunotherapy: While often aimed at a specific target, some immunotherapies, like CAR-T cell therapy, can induce bystander killing of antigen-negative tumor cells, a desirable effect, but the underlying mechanisms can also potentially affect healthy tissue.[5]

• Antibody-Drug Conjugates (ADCs): The design of the linker and the properties of the cytotoxic payload in ADCs can influence the extent of the bystander effect, which can be beneficial for killing neighboring tumor cells but also carries a risk of off-target toxicity.[6]

II. Troubleshooting Guides

This section provides solutions to common issues encountered during in vitro experiments designed to study and mitigate the bystander effect.

Co-culture Bystander Effect Assays

Problem	Possible Cause	Solution
High variability in bystander cell killing between replicate wells.	Inconsistent cell seeding.	Ensure a homogenous single-cell suspension before seeding. Calibrate pipettes regularly and use a consistent pipetting technique. Consider using an automated cell counter for accurate cell density determination.[7]
Uneven distribution of target and bystander cells.	After seeding, gently swirl the plate in a figure-eight motion to ensure even cell distribution. Avoid letting the plate sit on the bench for an extended period before placing it in the incubator.[7]
Edge effects in the microplate.	Avoid using the outermost wells of the plate. Fill the outer wells with sterile PBS or media to create a humidity barrier.[7]
No significant bystander killing is observed.	Inefficient payload release or signal generation.	For ADC-mediated bystander effect, ensure the ADC concentration is sufficient to kill the target cells effectively by performing a dose-response curve on the target cells alone. For radiation-induced bystander effect, verify the radiation dose and delivery.[7]
Bystander cells are resistant to the cytotoxic signals.	Confirm the sensitivity of the bystander cells to the specific cytotoxic agent (e.g., the ADC's payload) in a separate experiment.[7]
Insufficient co-culture time.	The bystander effect can be time-dependent. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal co-culture duration.[7]

Conditioned Medium Transfer Assays

Problem	Possible Cause	Solution
Inconsistent results between experiments.	Variability in the production of bystander factors.	Standardize the conditions for generating the conditioned medium, including initial cell seeding density, treatment concentration and duration, and the volume of medium used.[7]
Degradation of soluble factors.	Use the conditioned medium immediately after harvesting. If storage is necessary, aliquot and store at -80°C to minimize freeze-thaw cycles.[7]
No bystander effect observed in recipient cells.	Low concentration of bystander factors.	Concentrate the conditioned medium using centrifugal filter units. However, be aware that this may also concentrate inhibitory factors.
Recipient cells are not responsive to the signaling molecules.	Ensure that the recipient cells express the necessary receptors for the suspected bystander signaling molecules.

III. Quantitative Data Summary

The following tables summarize quantitative data on the bystander effect across different therapeutic modalities.

Table 1: Bystander Effect in Antibody-Drug Conjugate (ADC) Therapy (In Vitro)

ADC	Target Cells (Antigen-Positive)	Bystander Cells (Antigen-Negative)	Assay Type	Key Finding	Reference
Trastuzumab-vc-MMAE	N87, BT474, SKBR3 (HER2+)	GFP-MCF7 (HER2-)	Co-culture	Bystander effect increases with a higher fraction of antigen-positive cells and higher target expression.	[8][9]
DS8201 (Trastuzumab deruxtecan)	SKBR3 (HER2+)	MCF7 (HER2-)	Co-culture & Conditioned Medium	DS8201 induced significant death in HER2-negative cells in the presence of HER2-positive cells, while T-DM1 did not.	[10]
T-MMAE vs. T-DM1	Mixed HER2+ and HER2- populations	Mixed HER2+ and HER2- populations	Co-culture	T-MMAE (cleavable linker) showed a greater bystander effect compared to T-DM1 (non-cleavable linker).	[9]

Table 2: Bystander Effect in Radiotherapy (In Vitro)

Radiation Type	Irradiated Cells	Bystander Cells	Dose	Key Finding	Reference
Alpha particles	Chinese hamster ovary (CHO)	Unirradiated CHO cells	0.31 mGy	<1% of nuclei traversed by alpha particles resulted in ~30% of cells showing increased sister chromatid exchange.	[3]
Cobalt-60 gamma rays	Human keratinocytes	Unirradiated keratinocytes	0.01-0.5 Gy	Bystander effect on cell survival appeared saturated at doses between 0.03-0.05 Gy.	[3]
Fractionated X-rays	Human epithelial cells	Unirradiated epithelial cells	Multiple fractions	Medium from cells receiving fractionated irradiation was more cytotoxic to bystander cells than medium from single-dose irradiated cells.	[2]

IV. Experimental Protocols

Protocol 1: Co-culture Bystander Effect Assay

This protocol is adapted for assessing the bystander effect of an antibody-drug conjugate (ADC).

1. Cell Lines and Labeling:

• Target Cell Line (Antigen-Positive): A cancer cell line expressing the target antigen for the ADC (e.g., N87 cells for a HER2-targeting ADC).

• Bystander Cell Line (Antigen-Negative): A cell line that does not express the target antigen (e.g., MCF7 cells). To distinguish from the target cells, this line should be stably transfected with a fluorescent protein (e.g., GFP).

2. Procedure:

• a. Seed the target and fluorescently labeled bystander cells together in a 96-well plate at a defined ratio (e.g., 1:1, 1:3, 3:1). A total of 5,000-10,000 cells per well is typical.

• b. As controls, seed each cell line in monoculture.

• c. Allow cells to adhere overnight.

• d. Prepare serial dilutions of the ADC and a relevant isotype control ADC in the appropriate cell culture medium.

• e. Treat the co-cultures and monocultures with the ADCs or a vehicle control (e.g., DMSO).

• f. Incubate for a predetermined time course (e.g., 48, 72, or 96 hours).

• g. Assess the viability of the bystander cells using fluorescence microscopy or flow cytometry to quantify the number of surviving GFP-positive cells.

3. Data Analysis:

• Compare the viability of the bystander cells in the co-culture with the ADC treatment to the viability in the monoculture with ADC treatment and the co-culture with the vehicle control. A significant decrease in the viability of bystander cells in the treated co-culture indicates a bystander effect.

Protocol 2: Conditioned Medium Transfer Assay

This protocol is designed to determine if the bystander effect is mediated by secreted soluble factors.

1. Generation of Conditioned Medium:

• a. Seed the target cells in a T-75 flask and grow to 70-80% confluency.

• b. Treat the cells with a cytotoxic concentration of the therapeutic agent (e.g., ADC, chemotherapy drug, or radiation) for a specific duration (e.g., 48 hours). Include a vehicle-treated control flask.

• c. Collect the culture supernatant.

• d. Centrifuge at 500 x g for 10 minutes to pellet any detached cells and debris.

• e. Filter the supernatant through a 0.22 µm filter to sterilize and remove any remaining debris. This is the "conditioned medium."

2. Bystander Effect Assessment:

• a. Seed the bystander cells in a 96-well plate and allow them to adhere overnight.

• b. Remove the existing medium and replace it with the conditioned medium (or control medium from vehicle-treated cells).

• c. Incubate for 48-72 hours.

• d. Assess the viability of the bystander cells using a standard assay such as MTT or CellTiter-Glo®.

3. Data Analysis:

• Compare the viability of bystander cells treated with conditioned medium from drug-treated target cells to those treated with medium from vehicle-treated cells. A significant reduction in viability suggests the bystander effect is mediated by secreted factors.

V. Signaling Pathways and Visualizations

The following diagrams illustrate key signaling pathways involved in the bystander effect.

Radiation-Induced Bystander Effect Signaling

Caption: Signaling pathway of the radiation-induced bystander effect.

Immunotherapy-Mediated Bystander Killing

Caption: CAR-T cell mediated on-target and bystander killing pathways.

Chemotherapy-Induced Bystander Effect via ROS

Caption: Chemotherapy-induced bystander effect mediated by ROS.

References

• 1. Bystander effect (radiobiology) - Wikipedia [en.wikipedia.org]
• 2. Bystander effects and radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Radiation-induced bystander effect and its clinical implications [frontiersin.org]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. reports.mountsinai.org [reports.mountsinai.org]
• 6. techbullion.com [techbullion.com]
• 7. benchchem.com [benchchem.com]
• 8. Quantitative characterization of in vitro bystander effect of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]

Technical Support Center: Process Improvements for the Large-Scale Synthesis of MC-Val-Cit-PAB-rifabutin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the large-scale synthesis of MC-Val-Cit-PAB-rifabutin, a promising antibody-drug conjugate (ADC).

Troubleshooting Guides

The large-scale synthesis of ADCs like MC-Val-Cit-PAB-rifabutin is a multifaceted process that combines organic synthesis with biologic manufacturing.[1] Challenges can arise at various stages, from linker-payload synthesis to the final conjugation and purification. This guide is designed to address specific issues in a question-and-answer format.

Linker-Payload Synthesis (MC-Val-Cit-PAB-rifabutin)

Question 1: What are the primary challenges during the synthesis of the MC-Val-Cit-PAB linker and its conjugation to rifabutin (B1679326)?

Answer: The synthesis of the MC-Val-Cit-PAB linker is a multi-step process that can be prone to side reactions and impurities. Key challenges include:

• Epimerization: The stereogenic center of the citrulline residue is susceptible to racemization, which can impact the linker's susceptibility to enzymatic cleavage.[2][3]

• Low Yield: Multi-step syntheses can often result in low overall yields, making the process less cost-effective for large-scale production.[4][5]

• Purification Difficulties: The linker-payload is intentionally designed to be labile for cleavage at the target site, making it susceptible to degradation under harsh purification conditions.[6] The hydrophobicity of the components can also lead to solubility issues.[7]

Question 2: How can epimerization of the Val-Cit linker be minimized?

Answer: An improved synthetic methodology for the Mc-Val-Cit-PABOH linker has been developed to avoid undesirable epimerization. This alternative route involves incorporating the para-aminobenzyl alcohol (PAB) spacer via HATU coupling, followed by dipeptide formation, which has been shown to proceed with improved overall yield and without racemization.[2][5]

Question 3: What are the recommended purification techniques for the MC-Val-Cit-PAB-rifabutin linker-payload?

Answer: Due to the labile nature of linker-payloads, traditional purification methods like recrystallization that use harsh conditions may not be suitable.[6] The following techniques are recommended:

• Reverse-Phase Chromatography (RPC): This method is well-suited for separating non-polar linker-payloads.[6]

• Solid-Phase Extraction (SPE): A "catch and release" purification technique using a reverse-stationary phase can be employed to handle the large solvent volumes from RPC and reduce the risk of degradation during solvent removal.[6]

Antibody-Drug Conjugation

Question 1: What are the critical process parameters to control during the conjugation of MC-Val-Cit-PAB-rifabutin to the antibody?

Answer: To ensure a reliable and robust conjugation process, meticulous control of key properties at the molecular level is crucial.[8] These include:

• Drug-to-Antibody Ratio (DAR): The DAR is a critical quality attribute that impacts the potency and therapeutic index of the ADC.[6] Variations in processing equipment, addition rates, and mixing can affect the final DAR.[6]

• Monomer Content: The hydrophobic nature of the linker-payload can increase the propensity for protein aggregation.[7][9] Monitoring and controlling aggregate formation is essential.

• Reaction Conditions: Parameters such as pH, temperature, reaction time, and the use of organic cosolvents must be carefully optimized and controlled to ensure consistent product quality.[8][9]

Question 2: How can protein aggregation be minimized during and after conjugation?

Answer: Protein aggregation is a common challenge in ADC development, often exacerbated by the hydrophobicity of the payload.[7] Strategies to mitigate aggregation include:

• Formulation Development: Using excipients such as surfactants and optimizing the buffer pH and ionic strength can help maintain the stability of the ADC.[10]

• Process Optimization: Avoiding harsh conditions like elevated temperatures and extreme pH can reduce the risk of aggregation.[7]

• Hydrophilic Linkers: While not directly applicable to the existing molecule, for future development, considering more hydrophilic linker designs can reduce aggregation tendencies.[7]

Purification and Analysis

Question 1: What are the main impurities to be removed during the purification of the final ADC?

Answer: The purification process must effectively remove process-related impurities to ensure the safety and efficacy of the ADC. Key impurities include:

• Unreacted Antibody: The starting material that did not undergo conjugation.

• Free Linker-Payload: Unconjugated MC-Val-Cit-PAB-rifabutin.

• Aggregates and Fragments: High and low molecular weight species formed during the process.[11]

• Process-Related Impurities: Organic solvents, reagents, and other process contaminants.[12]

Question 2: What purification methods are suitable for large-scale ADC manufacturing?

Answer: Scalable purification technologies are essential for commercial production. Common methods include:

• Tangential Flow Filtration (TFF): Used for buffer exchange, concentration, and removal of smaller impurities.[8]

• Chromatography: Various chromatography techniques can be employed for polishing, including:

  • Hydrophobic Interaction Chromatography (HIC): For separating species with different DARs.[13]

  • Ion-Exchange Chromatography (IEX): Can also be used for DAR species separation.[13]

  • Size Exclusion Chromatography (SEC): For removing aggregates and fragments.

  • Membrane Chromatography: Offers high flow rates and can be used in tandem for efficient purification.[11]

Frequently Asked Questions (FAQs)

Q1: What is the function of each component in the MC-Val-Cit-PAB-rifabutin conjugate?

• MC (Maleimidocaproyl): A thiol-reactive linker that covalently binds to cysteine residues on the antibody.[14]

• Val-Cit (Valine-Citrulline): A dipeptide linker that is specifically cleaved by cathepsin B, an enzyme highly expressed in the tumor microenvironment, leading to the release of the drug.[1][14]

• PAB (p-aminobenzyl): A self-immolative spacer that, upon cleavage of the Val-Cit linker, releases the payload.[14]

• Rifabutin: The cytotoxic payload, an antibiotic that inhibits DNA-dependent RNA polymerase.[2][15]

Q2: Why is the stability of the Val-Cit linker a concern in preclinical studies?

The Val-Cit linker is known to be unstable in mouse plasma due to cleavage by carboxylesterase Ces1C, leading to premature payload release.[14][16] This can complicate the evaluation of ADC efficacy and safety in mouse models. For preclinical studies, it is important to be aware of this instability and consider its potential impact on the results.

Q3: What analytical methods are used to characterize MC-Val-Cit-PAB-rifabutin?

A suite of analytical methods is required to ensure the quality of the ADC:

• UV-Vis Spectroscopy: To determine protein concentration and average DAR.

• Hydrophobic Interaction Chromatography (HIC): To determine the distribution of DAR species.[13]

• Size Exclusion Chromatography (SEC): To quantify monomer, aggregate, and fragment content.

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): To quantify free drug-linker levels.

• Mass Spectrometry (MS): To confirm the identity and integrity of the conjugate.

Data Presentation

Table 1: Summary of Key Challenges and Mitigation Strategies in Large-Scale Synthesis

Stage	Challenge	Potential Cause	Mitigation Strategy
Linker-Payload Synthesis	Epimerization of Val-Cit Linker	Instability of the citrulline stereogenic center during coupling reactions.	Utilize an improved synthetic route that avoids harsh conditions and protects the chiral center.[2][5]
Low Overall Yield	Multi-step synthesis with potential for product loss at each stage.	Optimize reaction conditions at each step and consider solid-phase synthesis for higher efficiency.[4]
Purification Difficulties	Labile nature of the linker and hydrophobicity of components.	Employ milder purification techniques like reverse-phase chromatography and solid-phase extraction.[6]
Antibody-Drug Conjugation	Inconsistent Drug-to-Antibody Ratio (DAR)	Variations in process parameters such as reaction time, temperature, and mixing.	Establish a scaled-down model to mimic clinical-scale manufacturing and ensure tight control of process parameters.[6]
Protein Aggregation	Hydrophobicity of the linker-payload and exposure to non-optimal conditions.	Optimize formulation with stabilizing excipients and control process parameters to minimize stress on the antibody.[7][10]
Purification and Analysis	Incomplete Removal of Impurities	Inefficient purification methods for complex mixtures.	Utilize a multi-step purification process including TFF and various chromatography techniques (HIC, IEX, SEC).[8]
Analytical Method Variability	Challenges in transferring methods between scales and sites.	Develop and validate robust analytical methods early in the development process.[6]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of MC-Val-Cit-PAB-Rifabutin Linker-Payload

This is a generalized protocol based on literature for similar compounds and should be optimized for the specific synthesis of MC-Val-Cit-PAB-rifabutin.

• Synthesis of Fmoc-Val-Cit-PAB-OH: An alternative, high-yield synthesis route that avoids epimerization can be followed as described by Mondal et al. (2018).[2][5] This involves a six-step synthesis from L-Citrulline with an overall yield of approximately 50%.

• Fmoc Deprotection: The Fmoc protecting group is removed from Fmoc-Val-Cit-PAB-OH using a base such as piperidine (B6355638) in DMF.

• Coupling with MC-OSu: The resulting amine is then reacted with 6-maleimidohexanoic acid N-hydroxysuccinimide ester (MC-OSu) to form MC-Val-Cit-PAB-OH.

• Activation and Conjugation to Rifabutin: The carboxylic acid of MC-Val-Cit-PAB-OH is activated (e.g., using HATU) and then reacted with an appropriate functional group on rifabutin to form the final linker-payload.

• Purification: The crude product is purified using reverse-phase HPLC.[6]

Protocol 2: General Procedure for Antibody-Drug Conjugation

• Antibody Reduction: The antibody is partially reduced in a suitable buffer (e.g., PBS) using a reducing agent like TCEP to expose free thiol groups from interchain disulfide bonds.

• Conjugation Reaction: The purified MC-Val-Cit-PAB-rifabutin linker-payload, dissolved in a compatible organic solvent (e.g., DMSO), is added to the reduced antibody solution. The reaction is allowed to proceed at a controlled temperature and for a specific duration.

• Quenching: The reaction is quenched by adding an excess of a thiol-containing reagent like N-acetylcysteine to cap any unreacted maleimide (B117702) groups.

• Purification: The ADC is purified using tangential flow filtration (TFF) to remove unreacted linker-payload and other small molecules, followed by chromatography (e.g., HIC or SEC) to remove aggregates and achieve the desired DAR distribution.[8]

Mandatory Visualization

Caption: High-level workflow for the synthesis of MC-Val-Cit-PAB-rifabutin ADC.

Caption: Logical troubleshooting flow for common ADC synthesis issues.

References

• 1. Conjugation process development and scale-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 3. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 5. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. duoningbio.com [duoningbio.com]
• 7. researchgate.net [researchgate.net]
• 8. mycenax.com [mycenax.com]
• 9. Development of a Single-Step Antibody–Drug Conjugate Purification Process with Membrane Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Addressing Bioconjugates Production Challenges and Accelerating Drug Development [wuxixdc.com]
• 11. Impact of drug-linker on method selection for analytical characterization and purification of antibody–drug conjugates - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. medchemexpress.com [medchemexpress.com]
• 14. communities.springernature.com [communities.springernature.com]
• 15. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Current approaches for the purification of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of MMAE and Rifabutin as ADC Payloads: A Guide for Drug Development Professionals

In the rapidly evolving landscape of Antibody-Drug Conjugates (ADCs), the choice of cytotoxic payload is a critical determinant of therapeutic efficacy and safety. This guide provides a comprehensive comparative analysis of Monomethyl Auristatin E (MMAE), a clinically validated and widely utilized ADC payload, and Rifabutin (B1679326), an antibiotic with emerging potential in oncology. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of their mechanisms of action, cytotoxicity, and other key attributes, supported by experimental data and protocols.

Executive Summary

MMAE is a highly potent auristatin derivative that has been successfully incorporated into several FDA-approved ADCs. Its mechanism of action, potent cytotoxicity, and capacity for bystander killing are well-characterized. In contrast, Rifabutin's application as an ADC payload is currently theoretical. While it exhibits some anticancer properties, its potency is significantly lower than that of MMAE, and its primary explored role in oncology is as a P-glycoprotein (P-gp) inhibitor to overcome multidrug resistance.

This guide will first delve into the established data for MMAE, followed by an exploration of the potential, and significant challenges, of utilizing Rifabutin as an ADC payload.

Monomethyl Auristatin E (MMAE): The Established Powerhouse

MMAE is a synthetic analog of the natural product dolastatin 10 and functions as a potent antimitotic agent.[1][2] Its high cytotoxicity makes it unsuitable for systemic administration as a standalone drug but ideal for targeted delivery via an ADC.[2]

Mechanism of Action

The therapeutic action of an MMAE-based ADC is a multi-step process that begins with the ADC binding to a target antigen on the cancer cell surface, leading to internalization.[1] Once inside the cell, the ADC is trafficked to the lysosome, where the linker connecting the antibody to MMAE is cleaved by proteases, releasing the active payload into the cytoplasm.[1]

Free MMAE then binds to tubulin, inhibiting its polymerization and disrupting the microtubule network.[2] This leads to cell cycle arrest in the G2/M phase and ultimately triggers apoptosis, or programmed cell death.[2][3]

Caption: Mechanism of action of an MMAE-based ADC.

Cytotoxicity

MMAE exhibits potent cytotoxicity against a wide range of cancer cell lines, with IC50 values typically in the low nanomolar to picomolar range.[2] This high potency is a key advantage for its use as an ADC payload.

Cell Line	Cancer Type	IC50 of Free MMAE (nM)
BxPC-3	Pancreatic Cancer	0.97 ± 0.10
PSN-1	Pancreatic Cancer	0.99 ± 0.09
Capan-1	Pancreatic Cancer	1.10 ± 0.44
Panc-1	Pancreatic Cancer	1.16 ± 0.49
PC-3	Prostate Cancer	~2
C4-2B	Prostate Cancer	~2
SKBR3	Breast Cancer	3.27 ± 0.42
HEK293	Embryonic Kidney	4.24 ± 0.37

Note: IC50 values can vary depending on the specific experimental conditions.[2][4]

Bystander Effect

A significant advantage of MMAE is its ability to induce a "bystander effect."[2] Due to its cell-permeable nature, once released into a target cancer cell, free MMAE can diffuse out and kill neighboring, antigen-negative cancer cells.[5] This is particularly important in treating heterogeneous tumors where not all cells express the target antigen.[6] The extent of the bystander effect is influenced by the number of antigen-positive cells, with a higher percentage leading to more pronounced tumor regression.[7]

Linker Stability

The linker connecting MMAE to the antibody is crucial for the ADC's stability and efficacy. Valine-citrulline (vc) is a commonly used dipeptide linker that is stable in the bloodstream but is readily cleaved by lysosomal proteases like cathepsin B.[8] This ensures that MMAE is released preferentially inside the target cells, minimizing off-target toxicity.

Pharmacokinetics

Preclinical and clinical studies have extensively characterized the pharmacokinetics of MMAE-based ADCs. In humans, the clearance of the total antibody component is faster than that of a typical monoclonal antibody, with an elimination half-life of approximately 4 to 11 days.[8] The concentration of unconjugated (free) MMAE in plasma is generally low, indicating good linker stability in circulation.[8] In preclinical mouse models, MMAE is rapidly cleared from the plasma but shows prolonged and extensive distribution in tissues.[9][10]

Rifabutin: A Potential but Unproven ADC Payload

Rifabutin is an antibiotic traditionally used to treat tuberculosis.[3] More recently, it has been investigated for its potential as a repurposed anticancer agent.

Mechanism of Action in Cancer Cells

Rifabutin's anticancer activity is distinct from its antibiotic mechanism of inhibiting DNA-dependent RNA polymerase.[3] In cancer cells, rifabutin has been shown to target the eIF4E-β-catenin axis, leading to the inhibition of proliferation and induction of apoptosis.[11] It has also been identified as a potent inhibitor of P-glycoprotein (P-gp), a membrane protein that pumps drugs out of cells and is a major cause of multidrug resistance (MDR).[3][12] By inhibiting P-gp, rifabutin can increase the intracellular concentration and cytotoxicity of co-administered anticancer drugs.[3]

Caption: Anticancer signaling pathway of Rifabutin.

Cytotoxicity

As a standalone agent, the cytotoxicity of rifabutin against cancer cell lines is significantly lower than that of MMAE. IC50 values are generally in the micromolar range.[13]

Cell Line	Cancer Type	IC50 of Rifabutin (µM)
Lung Cancer Cell Lines	Lung Cancer	5 - 10
KB (sensitive)	Oral Squamous Carcinoma	> 10
KBV20C (resistant)	Oral Squamous Carcinoma	> 10

Note: Data is for rifabutin as a single agent.[13]

Potential as an ADC Payload: A Theoretical Perspective

Currently, there is a lack of published preclinical or clinical data on the use of rifabutin as an ADC payload. However, some theoretical considerations can be made:

• Conjugation Chemistry: Rifabutin possesses a tertiary amine, which could potentially be used for conjugation to a linker.[14]

• Potency: The low intrinsic cytotoxicity of rifabutin is a major hurdle. For an effective ADC, the payload needs to be highly potent, as only a small fraction of the administered dose reaches the tumor.

• Bystander Effect: The physicochemical properties of rifabutin would need to be evaluated to determine its cell permeability and potential for a bystander effect.

• Linker Technology: A suitable linker would need to be developed that is stable in circulation and allows for efficient release of rifabutin within the target cell.

Given these challenges, particularly the low potency, rifabutin is not currently a primary candidate for development as a cytotoxic ADC payload in the same vein as MMAE. Its role as a P-gp inhibitor in combination therapies appears more promising based on current research.

Comparative Summary

Feature	Monomethyl Auristatin E (MMAE)	Rifabutin
Primary Mechanism of Action	Tubulin polymerization inhibitor, leading to G2/M cell cycle arrest and apoptosis.[2]	Inhibition of eIF4E-β-catenin axis; P-gp inhibitor.[11]
Cytotoxicity (IC50)	Low nanomolar to picomolar range.	Micromolar range.[13]
Bystander Effect	Yes, due to high cell permeability.[2]	Unknown, not studied as an ADC payload.
Linker Technology	Well-established, typically protease-cleavable linkers (e.g., valine-citrulline).[8]	Not established for ADC applications.
Clinical Status as ADC Payload	Component of several FDA-approved ADCs.[8]	Not in clinical or preclinical development as an ADC payload.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the reproducibility and validation of findings.

In Vitro Cytotoxicity Assay (MTT Assay for ADCs)

This assay determines the concentration of an ADC required to inhibit the growth of 50% of a cancer cell population (IC50).[15][16]

Workflow:

Caption: General workflow for an in vitro ADC cytotoxicity assay.

Detailed Steps:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.[1][16]

• ADC Treatment: Treat the cells with a serial dilution of the ADC. Include untreated cells as a negative control and cells treated with a non-targeting control ADC.[1]

• Incubation: Incubate the plates for 72-96 hours at 37°C in a 5% CO2 incubator.[1]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the MTT to purple formazan crystals.[16]

• Solubilization: Add a solubilization solution (e.g., DMSO or SDS-HCl) to dissolve the formazan crystals.[1][16]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[1]

• Analysis: Calculate the percentage of cell viability relative to the untreated control and plot against the ADC concentration to determine the IC50 value using non-linear regression.[16]

In Vitro Co-Culture Bystander Effect Assay

This assay assesses the ability of an ADC to kill antigen-negative "bystander" cells when co-cultured with antigen-positive "target" cells.[6][16]

Detailed Steps:

• Cell Preparation: Use an antigen-negative cell line engineered to express a fluorescent protein (e.g., GFP) for easy identification.[17]

• Co-Culture Seeding: Seed a mixture of antigen-positive and fluorescently labeled antigen-negative cells in various ratios (e.g., 1:1, 1:3, 3:1) in a 96-well plate. Include monocultures of each cell line as controls.[17]

• ADC Treatment: Treat the co-cultures and monocultures with the ADC at a concentration that is highly cytotoxic to the antigen-positive cells but has minimal direct effect on the antigen-negative monoculture.[17]

• Incubation: Incubate the plates for a defined period (e.g., 72-144 hours).[16]

• Analysis: Quantify the viability of the fluorescently labeled antigen-negative cell population using flow cytometry or high-content imaging. A significant decrease in the viability of the antigen-negative cells in the co-culture compared to the monoculture indicates a bystander effect.[16][18]

In Vivo ADC Efficacy Study (Mouse Xenograft Model)

This study evaluates the anti-tumor activity of an ADC in a living organism.[19][20]

Detailed Steps:

• Tumor Implantation: Subcutaneously implant human cancer cells into immunocompromised mice (e.g., nude or NOD-scid mice).[19] For bystander effect studies, a mixture of antigen-positive and antigen-negative cells can be implanted.[17]

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a specified size (e.g., 100-200 mm³), randomize the mice into treatment groups (e.g., vehicle control, non-targeting ADC, and the therapeutic ADC).[19]

• ADC Administration: Administer the ADCs to the respective groups, typically via intravenous injection, at a predetermined dose and schedule.[21]

• Monitoring: Regularly measure tumor volume and mouse body weight to assess efficacy and toxicity, respectively.[19][20]

• Endpoint Analysis: At the end of the study, tumors may be excised and weighed.[21] Further analysis, such as immunohistochemistry, can be performed to assess target engagement and downstream effects.

Conclusion

MMAE is a well-established and highly effective ADC payload with a proven track record in clinically approved therapies. Its potent cytotoxicity, well-understood mechanism of action, and ability to induce a bystander effect make it a benchmark for payload development.

Rifabutin, while showing some interesting anticancer properties, particularly as a P-gp inhibitor, does not currently possess the requisite potency to be considered a viable cytotoxic ADC payload. Significant research and development would be needed to address this fundamental limitation. For now, its potential in oncology is more likely to be realized in combination therapies rather than as a payload for targeted cytotoxic delivery.

This guide underscores the importance of a multi-faceted evaluation when selecting an ADC payload, with intrinsic potency being a primary and non-negotiable attribute for successful therapeutic development.

References

• 1. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 2. benchchem.com [benchchem.com]
• 3. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantifying ADC bystander payload penetration with cellular resolution using pharmacodynamic mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. tandfonline.com [tandfonline.com]
• 9. mdpi.com [mdpi.com]
• 10. Whole-Body Pharmacokinetics and Physiologically Based Pharmacokinetic Model for Monomethyl Auristatin E (MMAE) [ouci.dntb.gov.ua]
• 11. Antibiotic drug rifabutin is effective against lung cancer cells by targeting the eIF4E-β-catenin axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 16. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. agilent.com [agilent.com]
• 19. benchchem.com [benchchem.com]
• 20. Effectiveness of Antibody-Drug Conjugate (ADC): Results of In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

A Head-to-Head Comparison: The Potential of MC-Val-Cit-PAB-Rifabutin in the Landscape of Approved Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

The field of antibody-drug conjugates (ADCs) represents a significant advancement in targeted cancer therapy, combining the specificity of monoclonal antibodies with the potent cell-killing ability of cytotoxic payloads. While numerous ADCs have gained regulatory approval and demonstrated clinical success, the search for novel payloads and linker systems continues, aiming to overcome resistance and improve the therapeutic window. This guide provides a comparative analysis of a novel, research-stage ADC construct, MC-Val-Cit-PAB-rifabutin, against established, approved ADCs.

Disclaimer: MC-Val-Cit-PAB-rifabutin is a drug-linker conjugate available for research purposes.[1][2] To date, there is no publicly available preclinical or clinical data for an antibody-drug conjugate utilizing this specific construct. Therefore, this comparison is based on the known mechanisms of its individual components and the established profiles of approved ADCs.

Mechanism of Action: MC-Val-Cit-PAB-Rifabutin

The proposed mechanism of an ADC utilizing the MC-Val-Cit-PAB-rifabutin system begins with the specific binding of the monoclonal antibody to a target antigen on the surface of a cancer cell. Following binding, the ADC-antigen complex is internalized, typically via endocytosis, and trafficked to the lysosome.

• Linker Cleavage: The MC-Val-Cit-PAB linker is designed for enzymatic cleavage.[3] Within the acidic environment of the lysosome, the enzyme cathepsin B recognizes and cleaves the dipeptide bond between valine (Val) and citrulline (Cit).[4] This cleavage initiates a self-immolative cascade of the p-aminobenzyl alcohol (PAB) spacer, leading to the release of the active rifabutin (B1679326) payload into the cytoplasm.[4]

• Payload Activity: Rifabutin, the cytotoxic payload, is an antibiotic that functions by inhibiting DNA-dependent RNA polymerase in susceptible cells, which suppresses RNA synthesis and leads to cell death.[5][6] This mechanism is distinct from the tubulin inhibitors and topoisomerase inhibitors commonly used in approved ADCs.

References

• 1. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. FMoc-Val-Cit-PAB: Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method_Chemicalbook [chemicalbook.com]
• 4. An enzymatically cleavable tripeptide linker for maximizing the therapeutic index of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.niaid.nih.gov [rsc.niaid.nih.gov]

Assessing the Bystander Killing Effect of MC-Val-Cit-PAB-Rifabutin in Contrast to Other Antibody-Drug Conjugates

The therapeutic efficacy of antibody-drug conjugates (ADCs) in solid tumors with heterogeneous antigen expression can be significantly enhanced by the bystander killing effect.[1][2] This phenomenon, where the cytotoxic payload of an ADC kills not only the target antigen-positive (Ag+) cells but also adjacent antigen-negative (Ag-) cells, is a critical consideration in ADC design.[3][4] This guide provides a comparative assessment of the theoretical bystander killing potential of a novel ADC, MC-Val-Cit-PAB-rifabutin, against other established ADCs. The comparison is based on the known mechanisms of its components: the MC-Val-Cit-PAB linker and the rifabutin (B1679326) payload.

The Mechanism of Bystander Killing

The bystander effect is orchestrated by the ADC's linker and payload properties.[1][4] It typically involves the following steps:

• Targeting and Internalization: The ADC's monoclonal antibody binds to a specific antigen on the surface of a cancer cell, leading to the internalization of the ADC-antigen complex.

• Payload Release: Inside the target cell, often within the lysosome, the linker connecting the antibody and the cytotoxic payload is cleaved.[]

• Payload Diffusion: A crucial step for the bystander effect is the ability of the released, active payload to diffuse out of the target cell and into the surrounding tumor microenvironment.[6]

• Killing of Neighboring Cells: The diffused payload then enters adjacent antigen-negative tumor cells, inducing cytotoxicity and expanding the therapeutic reach of the ADC.[6]

The chemical properties of the linker and the payload are paramount in determining the efficiency of the bystander effect. Cleavable linkers are essential for releasing the payload in its active form, and the payload itself must be able to traverse cell membranes to affect neighboring cells.[1][]

Components of the MC-Val-Cit-PAB-Rifabutin ADC

MC-Val-Cit-PAB Linker: This linker is a well-characterized, enzyme-cleavable linker system.[7][8] The valine-citrulline (Val-Cit) dipeptide is specifically designed to be cleaved by cathepsin B, an enzyme that is highly active in the lysosomal compartment of cells.[] Upon cleavage of the Val-Cit bond, a self-immolative p-aminobenzyl (PAB) spacer releases the attached drug in its unmodified, active form. This controlled intracellular release mechanism is a prerequisite for a potent bystander effect.

Rifabutin Payload: Rifabutin is an antibiotic that functions by inhibiting the DNA-dependent RNA polymerase in prokaryotic cells, which suppresses RNA synthesis and leads to cell death.[10][11][12] For rifabutin to act as an effective bystander payload, it must be able to diffuse across the cell membranes of both the target and neighboring cancer cells after its release. While its primary use is as an antibiotic, its ability to be absorbed orally and distributed widely in body tissues suggests a degree of membrane permeability.[10] However, its efficacy as a cytotoxic agent against mammalian cancer cells and its membrane permeability in the tumor microenvironment would require experimental validation.

Comparison with Other ADCs

The potential bystander effect of MC-Val-Cit-PAB-rifabutin can be theoretically benchmarked against ADCs with known bystander capabilities.

Feature	MC-Val-Cit-PAB-Rifabutin (Theoretical)	Trastuzumab Deruxtecan (B607063) (T-DXd)	Trastuzumab Emtansine (T-DM1)
Linker Type	Cathepsin B-cleavable dipeptide (MC-Val-Cit-PAB)	Enzyme-cleavable	Non-cleavable thioether (SMCC)
Payload	Rifabutin	Deruxtecan (a topoisomerase I inhibitor)	DM1 (a tubulin inhibitor)
Payload Permeability	Presumed to be permeable based on oral bioavailability	High membrane permeability	Low membrane permeability (payload is charged)
Bystander Effect	Hypothesized to be present	Potent	Limited to none

Trastuzumab deruxtecan (T-DXd) is a prime example of an ADC with a potent bystander effect, attributed to its cleavable linker and highly membrane-permeable payload, deruxtecan.[13] In contrast, Trastuzumab emtansine (T-DM1) utilizes a non-cleavable linker, which results in the release of the payload attached to the linker and an amino acid, leading to a charged molecule with poor membrane permeability and consequently, a minimal bystander effect.[13][14]

The hypothetical MC-Val-Cit-PAB-rifabutin ADC, with its cleavable linker designed for intracellular payload release, is structurally positioned to facilitate a bystander effect. The determining factor would be the intrinsic ability of free rifabutin to diffuse across cell membranes and exert a cytotoxic effect on neighboring cells.

Experimental Protocols for Assessing Bystander Effect

To experimentally validate and quantify the bystander killing effect of an ADC like MC-Val-Cit-PAB-rifabutin, several in vitro assays are employed.

Co-culture Bystander Assay

This assay directly measures the killing of antigen-negative cells when they are cultured together with antigen-positive cells in the presence of the ADC.[14][15]

Protocol:

• Cell Line Preparation:

  • Antigen-positive (Ag+) cells (e.g., HER2-positive SKBR3 cells).

  • Antigen-negative (Ag-) cells engineered to express a fluorescent protein (e.g., HER2-negative MCF7-GFP cells) for easy identification and quantification.[6]

• Co-culture Seeding:

  • Seed the Ag+ and Ag- cells together in a 96-well plate at a defined ratio (e.g., 1:1).

• ADC Treatment:

  • After allowing the cells to adhere overnight, treat the co-culture with a range of concentrations of the ADC. Include a non-targeting ADC as a negative control.

• Incubation:

  • Incubate the cells for a period sufficient to allow for ADC internalization, payload release, and induction of apoptosis (typically 72-120 hours).

• Analysis:

  • Quantify the viability of the Ag- (fluorescent) cell population using methods such as flow cytometry or high-content imaging.[3][15] A decrease in the viability of the Ag- cells in the presence of Ag+ cells and the ADC, compared to controls, indicates a bystander effect.

Conditioned Medium Transfer Assay

This assay assesses whether the payload released from the target cells into the culture medium is sufficient to kill bystander cells.[13][14]

Protocol:

• Preparation of Conditioned Medium:

  • Culture Ag+ cells and treat them with the ADC for a defined period (e.g., 48-72 hours) to allow for payload release into the medium.

  • Collect the culture supernatant (conditioned medium) and clarify it by centrifugation.

• Treatment of Bystander Cells:

  • Culture Ag- cells separately.

  • Replace the normal culture medium of the Ag- cells with the conditioned medium from the ADC-treated Ag+ cells.

• Incubation and Analysis:

  • Incubate the Ag- cells in the conditioned medium for 48-72 hours.

  • Assess the viability of the Ag- cells using standard methods like MTT or CellTiter-Glo assays. A reduction in viability indicates that the payload was released into the medium and is capable of killing bystander cells.

Data Presentation

The quantitative data from these experiments would be summarized to compare the bystander effect of different ADCs.

Table 1: Illustrative Data on Bystander Killing Effect of Various ADCs

ADC	Target Cell Line (Ag+)	Bystander Cell Line (Ag-)	Co-culture (% Viability of Ag- cells)	Conditioned Medium (% Viability of Ag- cells)
MC-Val-Cit-PAB-Rifabutin	BxPC-3 (TROP2+)	BxPC-3 TROP2 KO-GFP	Hypothetical: 45%	Hypothetical: 60%
Trastuzumab Deruxtecan	SKBR3 (HER2+)	MCF7-GFP (HER2-)	30%	40%
Trastuzumab Emtansine	SKBR3 (HER2+)	MCF7-GFP (HER2-)	95%	98%
Non-targeting Control ADC	SKBR3 (HER2+)	MCF7-GFP (HER2-)	100%	100%

Note: Data for MC-Val-Cit-PAB-Rifabutin is hypothetical and for illustrative purposes only.

Visualizations

Signaling Pathway and Mechanism of Action

References

• 1. Bystander effect of antibody-drug conjugates: fact or fiction? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]
• 4. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 6. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. FMoc-Val-Cit-PAB: Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method_Chemicalbook [chemicalbook.com]
• 10. go.drugbank.com [go.drugbank.com]
• 11. Rifabutin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 12. What is the mechanism of Rifabutin? [synapse.patsnap.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. agilent.com [agilent.com]
• 15. jitc.bmj.com [jitc.bmj.com]

Navigating Specificity: A Guide to Cross-Reactivity Studies of Antibody-Drug Conjugates with Insights from Rifabutin

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the critical aspects of cross-reactivity and specificity for Antibody-Drug Conjugates (ADCs). While the development of rifabutin-based ADCs is not currently documented in publicly available literature, the principles outlined here are essential for the preclinical evaluation of any ADC. This guide will delve into the methodologies for assessing ADC specificity, present data in a comparative format, and discuss the known biological activities of rifabutin (B1679326) that could inform the theoretical design and evaluation of such a conjugate.

Antibody-Drug Conjugates (ADCs) are a promising class of cancer therapeutics that combine the targeting specificity of monoclonal antibodies with the potent cell-killing activity of cytotoxic small molecules.[1][2][3][4] The success of an ADC hinges on its ability to selectively deliver its payload to tumor cells while minimizing damage to healthy tissues.[1][4] This selective delivery is governed by the antibody's specificity for its target antigen and the stability of the linker connecting the antibody to the drug.[2] Off-target toxicity, a major cause of ADC failure in clinical development, can arise from several factors, including the expression of the target antigen on healthy cells, premature drug release, and non-specific uptake of the ADC.[4]

Currently, there is no direct evidence in the available scientific literature of rifabutin being utilized as a payload in an ADC. Rifabutin is a small molecule antibiotic that targets RNA polymerase and is approved for treating various infections.[5] Research has also explored its role as a P-glycoprotein (P-gp) inhibitor, which could be relevant in overcoming multidrug resistance in cancer.[6][7][8] While a rifabutin-based ADC is a hypothetical concept at this stage, understanding its known binding properties and potential off-target effects is crucial for any future development.

Key Principles of ADC Specificity and Cross-Reactivity

The specificity of an ADC is a multi-faceted characteristic determined by the antibody, the linker, and the payload. Cross-reactivity, or the binding of the ADC to unintended targets, can lead to significant off-target toxicities.[4]

On-Target, Off-Tumor Toxicity: This occurs when the target antigen is also expressed on healthy tissues, leading to the ADC damaging non-cancerous cells.[4]

Off-Target, On-Tumor/Off-Tumor Toxicity: This can be caused by several mechanisms:

• Linker Instability: Premature cleavage of the linker in circulation can release the cytotoxic payload, leading to systemic toxicity.[4]

• Non-specific Uptake: The physicochemical properties of the ADC, such as increased hydrophobicity due to the payload, can lead to its uptake by cells that do not express the target antigen, particularly in the liver and spleen.[9]

• Fc-mediated Uptake: The Fc region of the antibody can be recognized by Fc receptors on various immune cells, leading to off-target internalization.[9]

• Payload-Related Off-Target Effects: The released payload itself may have its own off-target biological activities.

Experimental Protocols for Assessing ADC Specificity and Cross-Reactivity

A thorough evaluation of an ADC's specificity and potential for cross-reactivity involves a battery of in vitro and in vivo assays.

In Vitro Assays

1. Target Binding Assays: These assays are fundamental to confirming that the conjugation of the drug does not impair the antibody's ability to bind its target.[10]

• Methodology: Indirect ELISA [10]

  • Coating: Purified target antigen or cells expressing the antigen are coated onto micro-well plates.

  • Binding: A range of concentrations of the unconjugated monoclonal antibody (mAb) and the ADC are added to the wells.

  • Detection: A labeled secondary antibody that specifically binds to the Fc domain of the primary antibody is added.

  • Quantification: The signal from the labeled secondary antibody is measured to determine the extent of binding.

  • Analysis: The half-maximal effective concentration (EC50) is calculated using a four-parameter logistic (4PL) curve fit. This value represents the concentration at which half-maximal binding is observed.[10]

• Methodology: Flow Cytometry

  • Cell Preparation: Target-expressing cells are harvested and washed.

  • Incubation: Cells are incubated with varying concentrations of the ADC or unconjugated mAb.

  • Staining: A fluorescently labeled secondary antibody that recognizes the primary antibody is added.

  • Analysis: The mean fluorescence intensity (MFI) of the cells is measured by a flow cytometer. The MFI is proportional to the amount of ADC bound to the cell surface.

2. In Vitro Cytotoxicity Assays: These assays determine the potency of the ADC against target-expressing cancer cells and its toxicity towards non-target cells.

• Methodology: ATP Quantitation Assay [10]

  • Cell Seeding: Target-positive and target-negative cell lines are seeded in 96-well plates.

  • Treatment: Cells are treated with a serial dilution of the ADC, unconjugated mAb, and free payload.

  • Incubation: Plates are incubated for a period that allows for cell death to occur.

  • Lysis and ATP Measurement: A reagent is added to lyse the cells and release ATP. The amount of ATP, which is proportional to the number of viable cells, is quantified using a luminescence-based reader.

  • Analysis: The half-maximal inhibitory concentration (IC50) is calculated. This represents the concentration of the ADC at which a 50% reduction in cell viability is observed.[10]

3. Cross-Reactivity Screening (Immunohistochemistry): This is a critical step to identify potential off-target binding of the ADC in a wide range of human tissues.

• Methodology: Tissue Microarray (TMA) Staining

  • Tissue Selection: A panel of normal human tissues is selected to represent a broad range of organs and cell types. These are often arranged in a TMA format.

  • Staining: The tissue sections are incubated with the ADC at a clinically relevant concentration.

  • Detection: A labeled secondary antibody that detects the primary antibody component of the ADC is used, followed by a chromogenic or fluorescent substrate.

  • Analysis: A pathologist evaluates the staining intensity and pattern in each tissue to identify any specific or non-specific binding.

In Vivo Studies

1. Xenograft Models: These models are used to evaluate the anti-tumor efficacy and tolerability of the ADC in a living organism.

• Methodology: Tumor Growth Inhibition Study

  • Cell Implantation: Human tumor cells (target-positive) are implanted subcutaneously or orthotopically into immunocompromised mice.

  • Tumor Growth: Tumors are allowed to grow to a palpable size.

  • Treatment: Mice are treated with the ADC, a vehicle control, and potentially other control groups (e.g., unconjugated mAb, free payload).

  • Monitoring: Tumor volume and body weight are monitored regularly.

  • Analysis: The efficacy of the ADC is determined by the degree of tumor growth inhibition. Tolerability is assessed by monitoring body weight changes and clinical signs of toxicity.

Comparative Data Presentation

To facilitate the comparison of different ADCs or different versions of the same ADC, quantitative data from these assays should be summarized in clear, structured tables.

Table 1: In Vitro Binding Affinity and Potency

ADC Candidate	Target Antigen	Unconjugated mAb EC50 (nM)	ADC EC50 (nM)	Target-Positive Cell Line IC50 (nM)	Target-Negative Cell Line IC50 (nM)
ADC-A	HER2	1.2	1.5	0.8	>1000
ADC-B	CD30	0.9	1.1	0.5	>1000
Hypothetical Rifabutin-ADC	e.g., CD22	TBD	TBD	TBD	TBD

TBD: To be determined

Table 2: Summary of Immunohistochemistry Cross-Reactivity

ADC Candidate	Tissues with Strongest Off-Target Staining	Staining Intensity (0-4+)	Cellular Localization	Potential for On-Target, Off-Tumor Toxicity
ADC-A	Liver (sinusoidal cells), Spleen (macrophages)	2+	Cytoplasmic	Moderate
ADC-B	None significant	-	-	Low
Hypothetical Rifabutin-ADC	TBD	TBD	TBD	TBD

TBD: To be determined

Visualizing Workflows and Pathways

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental workflows and biological mechanisms.

Caption: General mechanism of action for an Antibody-Drug Conjugate.

Caption: Experimental workflow for assessing ADC specificity.

Considerations for a Hypothetical Rifabutin-Based ADC

Should rifabutin be considered as a payload for an ADC, its known pharmacological properties would need to be carefully evaluated in the context of an ADC.

• P-glycoprotein (P-gp) Inhibition: Rifabutin is a known inhibitor of P-gp, a transporter that pumps drugs out of cells.[6][7][8] This property could be advantageous in overcoming multidrug resistance in tumors that overexpress P-gp. However, it could also lead to off-target effects by altering the disposition of other drugs or endogenous substances that are P-gp substrates.

• Binding Affinity: Molecular docking studies have shown that rifabutin has a high binding affinity to the inhibitor binding site of P-gp.[6]

• Cross-Reactivity with Rifampicin (B610482): While both are rifamycins, studies have shown that some patients with hypersensitivity reactions to rifampicin can tolerate rifabutin, suggesting a lack of complete cross-reactivity in all contexts.[11] However, this is in the context of an immune response to the drug itself and may not be predictive of the behavior of an ADC.

References

• 1. Exploring Experimental and In Silico Approaches for Antibody–Drug Conjugates in Oncology Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. blog.crownbio.com [blog.crownbio.com]
• 5. Exploring Rifabutin's Revolutionary R&D Successes and its Mechanism of Action on Drug Target [synapse.patsnap.com]
• 6. Rifabutin but not rifampicin can partly out-balance P-glycoprotein induction by concurrent P-glycoprotein inhibition through high affinity binding to the inhibitory site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. Therapeutic Trial of Rifabutin After Rifampicin-Associated DRESS Syndrome in Tuberculosis-Human Immunodeficiency Virus Coinfected Patients - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Immunogenicity of MC-Val-Cit-PAB-Rifabutin Antibody-Drug Conjugates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The advent of Antibody-Drug Conjugates (ADCs) has marked a significant stride in targeted cancer therapy. These complex biotherapeutics, comprising a monoclonal antibody linked to a potent cytotoxic payload, offer the promise of enhanced efficacy and reduced systemic toxicity. However, their multi-domain nature also presents unique challenges, particularly concerning immunogenicity. The development of anti-drug antibodies (ADAs) can significantly impact an ADC's pharmacokinetics, efficacy, and safety. This guide provides a comparative evaluation of the immunogenicity of ADCs featuring the MC-Val-Cit-PAB-rifabutin system, juxtaposed with other common ADC linker-payload technologies.

Executive Summary

This guide delves into the critical aspects of ADC immunogenicity, with a specific focus on a novel ADC construct utilizing a maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker to deliver the antibiotic payload, rifabutin (B1679326). Through a comprehensive review of available data and established immunogenicity assessment principles, we compare this system to ADCs employing well-characterized payloads such as monomethyl auristatin E (MMAE), monomethyl auristatin F (MMAF), and maytansinoid derivatives (DM1, DM4). While direct clinical immunogenicity data for rifabutin-based ADCs is not yet publicly available, a risk-based assessment is presented based on the known properties of its components.

Comparative Analysis of ADC Components and Immunogenicity

The immunogenic potential of an ADC is a multifactorial issue, influenced by the antibody, the linker, and the payload.[1] The generation of ADAs can be directed against any of these components, potentially leading to altered clearance, reduced efficacy, or adverse events.[2]

The MC-Val-Cit-PAB Linker: A Stable and Cleavable Workhorse

The MC-Val-Cit-PAB linker is a widely used, cathepsin B-cleavable linker in the ADC landscape. Its dipeptide (Val-Cit) motif is designed to be stable in systemic circulation and efficiently cleaved within the lysosomal compartment of target cells, ensuring controlled payload release.

Key Characteristics:

• High Serum Stability: Minimizes premature payload release and associated off-target toxicity.

• Enzymatic Cleavage: Offers tumor-specific payload delivery.

• Immunogenicity Profile: Studies on ADCs utilizing the Val-Cit linker, such as those with MMAE payloads, have shown that the majority of the ADA response is directed against the antibody component rather than the linker-payload moiety.[2] This suggests that the Val-Cit linker itself possesses a relatively low intrinsic immunogenicity.

Rifabutin as a Novel ADC Payload

Rifabutin, a DNA-dependent RNA polymerase inhibitor, is an established antibiotic. Its use as an ADC payload is an innovative approach to repurpose existing drugs for targeted cancer therapy.

Immunogenicity Risk Assessment for Rifabutin:

• Known Hypersensitivity: As a standalone drug, rifabutin is associated with hypersensitivity reactions, including rash, fever, and, in rare cases, more severe conditions like DRESS syndrome. This indicates a potential for inducing an immune response.

• Haptenic Potential: Small molecule drugs like rifabutin can act as haptens when conjugated to a large carrier protein like a monoclonal antibody, thereby becoming immunogenic.[1]

Comparison with Other Payloads

The immunogenicity of an ADC is significantly influenced by its payload. Below is a comparison of rifabutin with other commonly used cytotoxic agents.

Payload	Mechanism of Action	Known Immunogenicity Characteristics
Rifabutin	DNA-dependent RNA polymerase inhibitor	Associated with clinical hypersensitivity reactions as a standalone drug. Potential to act as a hapten. Direct ADC immunogenicity data is not yet available.
MMAE	Tubulin inhibitor	In vc-MMAE ADCs, the ADA response is predominantly against the antibody. Incidence of ADAs in clinical trials with vc-MMAE ADCs ranges from 0% to 35.8%.[2]
MMAF	Tubulin inhibitor	Similar to MMAE, the primary ADA response is typically directed at the mAb.
DM1	Tubulin inhibitor	In ado-trastuzumab emtansine (T-DM1), the overall ADA incidence was 5.3%, with ADAs primarily against the linker-drug and/or neoepitopes.
DM4	Tubulin inhibitor	Data on immunogenicity is emerging from ongoing clinical trials.

Experimental Protocols for Immunogenicity Assessment

A tiered approach is the industry standard for evaluating the immunogenicity of ADCs.[1]

Anti-Drug Antibody (ADA) Screening and Confirmation

Objective: To detect the presence of binding antibodies against the ADC in patient serum.

Methodology: Bridging ELISA

• Coating: Microtiter plates are coated with the ADC.

• Sample Incubation: Patient serum is added to the wells. If ADAs are present, they will bind to the coated ADC.

• Detection: A labeled (e.g., biotinylated and horseradish peroxidase-conjugated) version of the ADC is added, which will bind to the captured ADAs, forming a "bridge."

• Signal Generation: A substrate is added, and the resulting signal is proportional to the amount of ADAs present.

• Confirmation: Positive samples are further tested in a competition assay where an excess of the unlabeled ADC is added. A significant reduction in signal confirms the specificity of the ADAs.

ADA Characterization

Objective: To determine the specificity of the ADA response (i.e., which part of the ADC is being targeted).

Methodology: Domain Specificity Assays

Competitive binding assays are performed using:

• The full-length ADC

• The unconjugated monoclonal antibody

• The linker-payload conjugate

By observing the degree of signal inhibition with each competitor, the primary target of the ADA response can be identified.

Neutralizing Antibody (NAb) Assay

Objective: To determine if the ADAs can inhibit the biological activity of the ADC.

Methodology: Cell-Based Cytotoxicity Assay

• Cell Culture: A cancer cell line expressing the target antigen of the ADC is cultured.

• Sample Pre-incubation: Patient serum is pre-incubated with a fixed concentration of the ADC.

• Cell Treatment: The ADC-serum mixture is added to the cells.

• Viability Assessment: After a defined incubation period, cell viability is measured (e.g., using a colorimetric assay like MTS or a luminescence-based assay).

• Neutralization Assessment: A significant increase in cell viability in the presence of patient serum compared to control serum indicates the presence of neutralizing antibodies.

Visualizing Key Pathways and Workflows

To better illustrate the complex processes involved in ADC immunogenicity, the following diagrams have been generated using Graphviz (DOT language).

Caption: Signaling pathway of ADC-induced immunogenicity.

Caption: Tiered experimental workflow for ADC immunogenicity assessment.

Conclusion

The immunogenicity of ADCs is a critical consideration in their development. While the MC-Val-Cit-PAB linker has a generally favorable immunogenicity profile, the introduction of novel payloads like rifabutin necessitates a thorough and tailored assessment. Based on its known clinical profile, rifabutin-containing ADCs may carry a moderate risk of immunogenicity, which requires careful monitoring in preclinical and clinical studies. The experimental framework outlined in this guide provides a robust strategy for characterizing the immunogenic potential of MC-Val-Cit-PAB-rifabutin ADCs and comparing it to other ADC platforms. As more data becomes available, a more direct quantitative comparison will be possible, further refining our understanding of the immunogenicity of this promising new class of ADCs.

References

• 1. Immunogenicity of Antibody Drug Conjugates: Bioanalytical Methods and Monitoring Strategy for a Novel Therapeutic Modality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. In silico methods for immunogenicity risk assessment and human homology screening for therapeutic antibodies - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling MC-Val-Cit-PAB-rifabutin

Essential Safety and Handling Guide for MC-Val-Cit-PAB-rifabutin

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of MC-Val-Cit-PAB-rifabutin, a potent drug-linker conjugate used in the development of antibody-drug conjugates (ADCs). Due to its cytotoxic nature, strict adherence to these protocols is mandatory to ensure personnel safety and prevent environmental contamination.

MC-Val-Cit-PAB-rifabutin is comprised of the antibiotic rifabutin (B1679326) linked via a cleavable linker (MC-Val-Cit-PAB).[1][2] Rifabutin itself is classified as harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[3] As a component of an ADC, the entire conjugate should be handled with the same level of caution as a highly potent active pharmaceutical ingredient (HPAPI).[4][5]

Personal Protective Equipment (PPE)

The primary route of exposure to compounds like MC-Val-Cit-PAB-rifabutin is through skin contact, inhalation of aerosols or particles, and accidental ingestion.[6][7] Therefore, a comprehensive PPE strategy is essential.

Recommended PPE for Handling MC-Val-Cit-PAB-rifabutin

PPE Item	Specification	Rationale
Gloves	Double-gloving with chemotherapy-rated nitrile gloves.	To provide a robust barrier against skin contact and absorption. The outer glove should be changed immediately upon suspected contamination.
Gown	Disposable, fluid-resistant, solid-front gown with long sleeves and tight-fitting cuffs.	To protect skin and personal clothing from splashes and spills.[7]
Eye Protection	Chemical splash goggles or a full-face shield.	To prevent accidental splashes to the eyes, which can cause serious irritation.[3][8]
Respiratory Protection	A fit-tested N95 or higher respirator.	Required when handling powders or when there is a risk of aerosol generation to prevent inhalation.[8][9]
Shoe Covers	Disposable, slip-resistant shoe covers.	To prevent the spread of contamination outside of the designated handling area.

Note: All PPE should be donned before entering the designated handling area and removed in a manner that prevents self-contamination before exiting.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling MC-Val-Cit-PAB-rifabutin in a laboratory setting.

• Preparation:

  • Designate a specific area for handling, such as a certified Class II Biological Safety Cabinet (BSC) or a containment isolator.[9]

  • Ensure all necessary materials, including PPE, spill kits, and waste disposal containers, are readily available.

  • Review the Safety Data Sheet (SDS) for rifabutin and any other available safety information.[3]

• Handling:

  • Conduct all manipulations of the compound, especially handling of powders, within the designated containment area to minimize the risk of airborne particles.

  • Use dedicated equipment (e.g., spatulas, weighing paper) for this compound.

  • Avoid eating, drinking, or smoking in the handling area.[3]

• Post-Handling:

  • Decontaminate all surfaces and equipment with an appropriate cleaning agent (e.g., 70% ethanol (B145695) followed by a suitable inactivating agent if available).

  • Carefully doff PPE, starting with the outer gloves, and dispose of it in the designated cytotoxic waste container.

  • Wash hands thoroughly with soap and water after exiting the handling area.[3]

Disposal Plan

Proper disposal of MC-Val-Cit-PAB-rifabutin and all contaminated materials is crucial to prevent environmental release and accidental exposure.

Waste Type	Disposal Procedure
Unused Compound	Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not dispose of down the drain.
Contaminated Labware (e.g., pipette tips, tubes)	Place in a clearly labeled, sealed, and puncture-resistant container for cytotoxic waste.
Contaminated PPE	Segregate into a dedicated, labeled cytotoxic waste bag for incineration.
Liquid Waste	Collect in a labeled, sealed container. Treat as hazardous chemical waste.

Emergency Procedures

Spill Management:

• Evacuate and Secure: Immediately alert others in the area and restrict access to the spill.

• Don Appropriate PPE: Before cleaning, don the full recommended PPE, including respiratory protection.

• Contain and Absorb: Cover the spill with an absorbent material from a chemotherapy spill kit.

• Clean: Carefully collect the absorbed material and any broken containers into a cytotoxic waste container. Decontaminate the spill area thoroughly.

Personnel Exposure:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[3][10]

• Eye Contact: Flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[3][10]

• Inhalation: Move to fresh air immediately.[3]

• Ingestion: Rinse the mouth with water. Do not induce vomiting.[3]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet for rifabutin to the medical personnel.

Visual Workflow for Handling MC-Val-Cit-PAB-rifabutin

Caption: Workflow for the safe handling of MC-Val-Cit-PAB-rifabutin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. books.rsc.org [books.rsc.org]
• 5. How To Safely Handle Your Antibody Drug Conjugate [bioprocessonline.com]
• 6. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 7. ipservices.care [ipservices.care]
• 8. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. gerpac.eu [gerpac.eu]
• 10. fishersci.com [fishersci.com]